Manoyl oxide

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Manoyl Oxide

For Researchers, Scientists, and Drug Development Professionals

Manoyl oxide is a naturally occurring labdane-type diterpenoid that has garnered significant interest in the scientific community. It is recognized primarily as a key intermediate in the biosynthesis of forskolin, a potent activator of adenylyl cyclase with a wide range of pharmacological applications.[1][2] This guide provides a comprehensive overview of the chemical properties of Manoyl oxide, including its physicochemical characteristics, spectroscopic data, and reactivity. Detailed experimental protocols for its characterization and synthesis are also presented to support further research and development.

Physicochemical Properties

Manoyl oxide is a triterpenoid (B12794562) compound with the chemical formula C₂₀H₃₄O.[3] It is a practically insoluble compound in water and is classified as an extremely weak basic (essentially neutral) compound.[3] It is, however, soluble in alcohol.[4][5] A summary of its key quantitative properties is provided in the table below.

Property	Value	Source
Molecular Formula	C₂₀H₃₄O	[3]
Molecular Weight	290.48 g/mol	[1]
IUPAC Name	(3R,4aS,6aR,10aR,10bS)-3-ethenyl-3,4a,7,7,10a-pentamethyl-dodecahydro-1H-naphtho[2,1-b]pyran	[4]
CAS Number	596-84-9	[5]
Boiling Point	338.00 to 339.00 °C @ 760.00 mm Hg	[5]
Flash Point	311.00 °F (155.00 °C) (Closed Cup)	[4][5]
Water Solubility	0.04131 mg/L @ 25 °C (estimated)	[4][5]
logP (Octanol/Water Partition Coefficient)	6.887 (estimated)	[4]
Relative Density	0.941 g/cm³	[1]

Spectroscopic and Chromatographic Data

The structural elucidation and identification of Manoyl oxide are primarily achieved through spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are crucial for confirming the structure of Manoyl oxide. The chemical shifts provide detailed information about the carbon skeleton and the position of substituents.

¹³C NMR Chemical Shifts (CDCl₃, 100 MHz) of 13R-Manoyl Oxide [6]

Carbon Atom	Chemical Shift (ppm)
1	39.2
2	18.4
3	42.1
4	33.5
5	55.6
6	20.1
7	42.6
8	74.5
9	56.4
10	39.2
11	15.6
12	37.3
13	73.1
14	147.9
15	110.4
16	28.5
17	25.5
18	33.5
19	21.5
20	15.9

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard method for the separation and identification of Manoyl oxide in complex mixtures, such as plant extracts. The retention time and mass spectrum are characteristic features for its identification.

Experimental Protocols

Protocol 1: Characterization of Manoyl Oxide by GC-MS

This protocol is adapted from methods used for the analysis of terpenoid compounds.[7][8][9]

1. Sample Preparation:

• Dissolve the sample containing Manoyl oxide in a suitable volatile solvent such as hexane (B92381) or ethyl acetate.

• If analyzing a plant extract, perform a preliminary extraction (e.g., Soxhlet or supercritical fluid extraction) followed by dissolution.

2. GC-MS Instrument Conditions:

• Gas Chromatograph: Agilent 7890A GC System or similar.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1 ml/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• Mass Spectrometer: JEOL AccuTOF GCv JMS-T100GcV or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Ion Source Temperature: 230 °C.

3. Data Analysis:

• Identify the Manoyl oxide peak based on its retention time.

• Confirm the identity by comparing the obtained mass spectrum with a reference spectrum from a database (e.g., NIST library).

Protocol 2: Characterization of Manoyl Oxide by NMR Spectroscopy

This protocol outlines the general procedure for obtaining ¹H and ¹³C NMR spectra of Manoyl oxide.[10][11]

1. Sample Preparation:

• Dissolve approximately 5-10 mg of purified Manoyl oxide in about 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a standard 5 mm NMR tube.

2. NMR Instrument Conditions:

• Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.

• Nuclei: ¹H and ¹³C.

• Solvent: CDCl₃.

• Temperature: 25 °C.

3. ¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (zg30).

• Number of Scans: 16-64 (depending on sample concentration).

• Spectral Width: Approximately 12 ppm.

• Referencing: Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

4. ¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse experiment (zgpg30).

• Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

• Spectral Width: Approximately 220 ppm.

• Referencing: Reference the spectrum to the solvent peak of CDCl₃ at 77.16 ppm.

5. Data Processing:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs) using appropriate software (e.g., TopSpin, Mnova).

• Integrate the signals in the ¹H spectrum and pick the peaks in both ¹H and ¹³C spectra.

Chemical Reactivity and Synthesis

Manoyl oxide's reactivity is centered around its ether linkage and the vinyl group. It serves as a crucial precursor for the synthesis of more complex diterpenoids.

Biosynthesis of Manoyl Oxide

The biosynthesis of (13R)-Manoyl oxide in Coleus forskohlii starts from the universal diterpene precursor, geranylgeranyl diphosphate (B83284) (GGPP). The pathway involves a two-step cyclization process catalyzed by two distinct diterpene synthases (diTPSs).[2]

Caption: Biosynthetic pathway of (13R)-Manoyl Oxide from GGPP.

Chemical Synthesis of 13-epi-Manoyl Oxide

A one-step selective synthesis of 13-epi-manoyl oxide can be achieved through the low-temperature superacidic cyclization of sclareol.[12][13]

Caption: Chemical synthesis of 13-epi-Manoyl Oxide from Sclareol.

This technical guide provides a foundational understanding of the chemical properties of Manoyl oxide, essential for professionals engaged in natural product chemistry, drug discovery, and metabolic engineering. The detailed protocols and pathway diagrams serve as practical resources for further investigation and application of this important diterpenoid.

References

• 1. Manoyl oxide | TargetMol [targetmol.com]
• 2. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Showing Compound Manoyl oxide (FDB006376) - FooDB [foodb.ca]
• 4. manoyl oxide, 596-84-9 [thegoodscentscompany.com]
• 5. manoyl oxide, 596-84-9 [perflavory.com]
• 6. researchgate.net [researchgate.net]
• 7. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. plantsjournal.com [plantsjournal.com]
• 10. Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Manoyl Oxide: A Technical Guide to Natural Sources, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide is a naturally occurring labdane-type diterpenoid characterized by a bicyclic core and a furan (B31954) ring. It exists in various isomeric forms, with (13R)-manoyl oxide being a significant precursor to the pharmacologically important compound, forskolin.[1][2][3] This technical guide provides an in-depth overview of the natural sources of Manoyl oxide, detailed methodologies for its isolation and purification, and an exploration of its biosynthetic pathway and known biological activities. This document is intended to serve as a comprehensive resource for researchers and professionals involved in natural product chemistry, drug discovery, and development.

Natural Sources of Manoyl Oxide

Manoyl oxide and its derivatives are distributed across a variety of plant species and have also been identified in some lower organisms like liverworts. The concentration and specific isomers of Manoyl oxide can vary significantly depending on the species, geographical location, and the part of the plant being analyzed.

Key natural sources include:

• Coleus forskohlii : The roots of this plant, particularly the root cork, are a well-documented source of (13R)-manoyl oxide, where it serves as the biosynthetic precursor to forskolin.[2][3][4][5]

• Cistus species : Several species of Cistus, commonly known as rockrose, are rich in Manoyl oxide isomers. The resin of Cistus creticus is a notable source.[6]

• Salvia species : Various sage species, including Salvia sclarea (clary sage), contain Manoyl oxide in their essential oils.[1]

• Grindelia species : Grindelia scorzonerifolia and Grindelia integrifolia have been shown to contain Manoyl oxide and its derivatives.

• Juniperus oxycedrus : The essential oil of this juniper species contains a notable amount of Manoyl oxide.

• Vitex agnus-castus : This medicinal plant has also been identified as a source of Manoyl oxide.[1]

• Liverworts : Organisms such as Jungermannia torticalyx have been reported to produce Manoyl oxide.

Quantitative Data on Manoyl Oxide Content

The following table summarizes the available quantitative data on the Manoyl oxide content in various natural sources. It is important to note that these values can be influenced by factors such as the extraction method, season of harvest, and specific chemotype of the plant.

Plant Species	Plant Part	Manoyl Oxide Content	Analytical Method
Cistus creticus subsp. corsicus	Essential Oil	18.5% (13-epi-manoyl oxide)	GC-MS
Cistus creticus subsp. eriocephalus	Essential Oil	70% (manoyl oxide and its isomer)	GC-MS
Salvia sclarea	Essential Oil (in vitro regenerated plants)	0.4%	GC-MS
Salvia sclarea	Essential Oil (seed propagated plants)	0.6%	GC-MS
Juniperus oxycedrus	Essential Oil	11.9%	GC-MS

Isolation and Purification of Manoyl Oxide

The isolation of Manoyl oxide from its natural sources typically involves solvent extraction followed by chromatographic purification. The choice of solvent and chromatographic conditions depends on the source material and the desired purity of the final product.

General Experimental Protocol for Isolation

This protocol provides a generalized procedure for the isolation of Manoyl oxide from plant material. It should be optimized based on the specific plant matrix.

1. Extraction

• Objective: To extract Manoyl oxide and other lipophilic compounds from the plant material.

• Procedure:

  • Air-dry the plant material (e.g., roots of Coleus forskohlii, resin of Cistus creticus, or aerial parts of Salvia sclarea) and grind it into a fine powder.

  • Perform solvent extraction using a non-polar solvent such as n-hexane or a solvent of intermediate polarity like dichloromethane (B109758) or chloroform. Maceration, Soxhlet extraction, or ultrasound-assisted extraction can be employed. For essential oils, hydrodistillation is the primary method.[1][2]

  • For solid-liquid extraction, a typical ratio is 1:10 (w/v) of plant material to solvent.

  • After a suitable extraction time (e.g., 24-48 hours for maceration), filter the extract to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

2. Column Chromatography (Primary Purification)

• Objective: To separate Manoyl oxide from other components in the crude extract based on polarity.

• Procedure:

  • Prepare a silica (B1680970) gel (60-120 mesh) column. The size of the column depends on the amount of crude extract to be fractionated.

  • Dissolve the crude extract in a minimal amount of a non-polar solvent (e.g., n-hexane) and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of solvents with increasing polarity. A common solvent system starts with 100% n-hexane and gradually introduces a more polar solvent like ethyl acetate (B1210297) (e.g., n-hexane:ethyl acetate gradients of 98:2, 95:5, 90:10, etc.).

  • Collect fractions of the eluate and monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • Combine fractions containing compounds with similar Rf values to those of a Manoyl oxide standard.

3. Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Secondary/Final Purification)

• Objective: To achieve high purity Manoyl oxide.

• Procedure:

  • Further purify the enriched fractions from column chromatography using a preparative HPLC system equipped with a suitable column (e.g., C18).

  • The mobile phase is typically a mixture of acetonitrile (B52724) and water or methanol (B129727) and water, run in either isocratic or gradient mode.

  • Monitor the elution profile using a UV detector (as Manoyl oxide has weak chromophores, a refractive index detector or an evaporative light scattering detector might be more suitable).

  • Collect the peak corresponding to Manoyl oxide.

  • Evaporate the solvent to obtain pure Manoyl oxide.

  • Confirm the identity and purity of the isolated compound using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biosynthesis and Biological Significance

Biosynthesis of (13R)-Manoyl Oxide in Coleus forskohlii

In Coleus forskohlii, (13R)-manoyl oxide is synthesized from the general isoprenoid precursor geranylgeranyl diphosphate (B83284) (GGPP). This process involves two key enzymatic steps catalyzed by diterpene synthases (diTPS).[2][3]

Caption: Biosynthesis of (13R)-Manoyl Oxide from GGPP in Coleus forskohlii.

Role in Signaling Pathways

Manoyl oxide's primary known role in signaling is as a precursor to forskolin. Forskolin is a potent activator of adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).[7] cAMP is a crucial second messenger involved in numerous cellular processes.

Caption: Simplified cAMP signaling pathway activated by forskolin.

Direct Biological Activities of Manoyl Oxide

While much of the focus has been on its role as a precursor, some studies have investigated the direct biological activities of Manoyl oxide and its derivatives. These studies suggest that Manoyl oxide itself may possess therapeutic potential.

• Cytotoxic Activity: Manoyl oxide and its isomers have demonstrated slight growth-inhibiting activity against various leukemic cell lines in vitro.[8]

• Antimicrobial Activity: Derivatives of Manoyl oxide have shown antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[3]

• Insecticidal Activity: A glycoside derivative of Manoyl oxide has been reported to have insecticidal effects against the polyphagous pest Spodoptera frugiperda.

Further research is required to fully elucidate the mechanisms of action and potential therapeutic applications of Manoyl oxide and its derivatives, independent of their conversion to forskolin.

Conclusion

Manoyl oxide is a valuable natural product with a significant role as a biosynthetic precursor and emerging evidence of its own biological activities. This guide has provided a comprehensive overview of its natural sources, detailed a generalized protocol for its isolation and purification, and outlined its biosynthesis and known biological significance. For researchers and professionals in drug development, Manoyl oxide represents a promising scaffold for the synthesis of novel therapeutic agents. Further investigation into its direct pharmacological effects and optimization of isolation protocols from various natural sources are warranted to fully exploit its potential.

References

• 1. Phytochemical Profile, In Vitro Bioactivity Evaluation, In Silico Molecular Docking and ADMET Study of Essential Oils of Three Vitex Species Grown in Tarai Region of Uttarakhand | MDPI [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Determining the optimal antioxidant strategy: a comparative analysis of extraction methods in Cistus villosus L. extracts revealed by LC-HRMS and computational modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tarosdiscovery.com [tarosdiscovery.com]

Pharmacological Potential of Manoyl Oxide Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxides, a class of labdane-type diterpenoids, and their synthetic derivatives have emerged as a promising source of novel therapeutic agents. Possessing a characteristic bicyclic core with a furan (B31954) ring, these compounds have demonstrated a broad spectrum of pharmacological activities. This technical guide provides a comprehensive overview of the current state of research into the pharmacological potential of manoyl oxide derivatives, with a focus on their antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties. Detailed experimental protocols for the synthesis and biological evaluation of these compounds are provided, alongside quantitative data and insights into their mechanisms of action and modulation of key signaling pathways.

Introduction

Manoyl oxide is a naturally occurring diterpenoid found in a variety of plant species, notably in the genus Salvia. Its unique chemical structure has served as a scaffold for the synthesis of a diverse array of derivatives with enhanced or novel biological activities. The growing body of research highlights the potential of these compounds in addressing significant health challenges, including infectious diseases, cancer, and neurodegenerative disorders. This guide aims to consolidate the existing knowledge to facilitate further research and development in this promising field.

Synthesis of Manoyl Oxide Derivatives

The primary route for obtaining manoyl oxide and its derivatives is through the hemisynthesis from sclareol (B1681606), a readily available labdane (B1241275) diterpene alcohol isolated from Salvia sclarea[1][2]. The general workflow for the synthesis and subsequent biological evaluation of manoyl oxide derivatives is depicted below.

Synthesis and evaluation workflow for manoyl oxide derivatives.

Experimental Protocol: Synthesis of Manoyl Oxide from Sclareol

The cyclization of sclareol to yield manoyl oxide is a key synthetic step. A common method involves the use of cerium (IV) ammonium (B1175870) nitrate (B79036) (CAN)[1][2].

Materials:

• Sclareol

• Cerium (IV) ammonium nitrate (CAN)

• Acetonitrile (B52724) (CH3CN)

• Dichloromethane (CH2Cl2)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

Procedure:

• Dissolve sclareol in acetonitrile in a round-bottom flask.

• Add a solution of cerium (IV) ammonium nitrate in acetonitrile dropwise to the sclareol solution at room temperature.

• Stir the reaction mixture for a specified time (e.g., 10 hours) and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain manoyl oxide.

Pharmacological Activities

Antimicrobial Activity

Hemisynthetic derivatives of ent-3-β-hydroxy-13-epi-manoyl oxide have demonstrated significant antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi[1].

Table 1: Antimicrobial Activity of Manoyl Oxide Derivatives (Zone of Inhibition in mm)

Compound	S. aureus	S. epidermidis	E. coli	E. cloacae	K. pneumoniae	P. aeruginosa	C. albicans	C. tropicalis	C. glabrata
Ribenol (1)	10	11	-	-	-	-	-	-	-
Derivative 2	12	13	-	-	-	-	-	-	-
Derivative 4	11	12	-	-	-	-	-	-	-
Derivative 8	13	14	9	9	8	8	10	10	9
Derivative 9	15	16	11	10	10	10	12	12	11
Derivative 11	-	-	-	-	-	-	13	14	12
Ampicillin	25	28	26	25	24	-	-	-	-
Amikacin	22	24	23	22	21	20	-	-	-
Ketoconazole	-	-	-	-	-	-	28	30	25

Data adapted from Kalpoutzakis et al. (2001). '-' indicates no activity or not tested.

The antimicrobial activity of manoyl oxide derivatives is commonly assessed using the standardized disk diffusion method.

Materials:

• Bacterial and fungal strains

• Mueller-Hinton agar (B569324) (for bacteria) or Sabouraud dextrose agar (for fungi)

• Sterile paper discs (6 mm diameter)

• Solutions of test compounds in a suitable solvent (e.g., DMSO)

• Standard antibiotics (e.g., Ampicillin, Amikacin, Ketoconazole)

• Incubator

Procedure:

• Prepare agar plates and allow them to solidify.

• Inoculate the surface of the agar plates with a standardized suspension of the test microorganism.

• Impregnate sterile paper discs with a known concentration of the test compound solution.

• Place the impregnated discs, along with standard antibiotic discs and a solvent control disc, onto the surface of the inoculated agar plates.

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for a specified period (e.g., 24-48 hours).

• Measure the diameter of the zone of inhibition (in mm) around each disc.

Anticancer Activity

Manoyl oxide and its derivatives have shown cytotoxic effects against various cancer cell lines. The cytotoxic potential can be significantly influenced by structural modifications to the manoyl oxide scaffold[2].

Table 2: Cytotoxic Activity (IC50 in µM) of Manoyl Oxide and its Precursor Sclareol

Compound	HCT-116	MCF-7	MDA-MB-231	MDA-MB-468
Sclareol	>50	2.0	>50	>50
Manoyl Oxide	>50	50	>50	>50

Data adapted from Gani et al. (2024).[2]

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay used to assess cell viability and, consequently, the cytotoxic effects of compounds.

Materials:

• Cancer cell lines (e.g., HCT-116, MCF-7)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).

• After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity

While direct quantitative data for the anti-inflammatory activity of a wide range of manoyl oxide derivatives is still emerging, studies on related diterpenes and the precursor sclareol suggest a promising potential. The anti-inflammatory effects of these compounds are often attributed to the inhibition of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins, which are regulated by signaling pathways like NF-κB and MAPK.

The anti-inflammatory activity of diterpenoids is often linked to the modulation of the NF-κB and MAPK signaling pathways, which are critical in the inflammatory response.

Modulation of NF-κB and MAPK pathways by manoyl oxide derivatives.

This assay measures the ability of a compound to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM)

• LPS from E. coli

• Griess reagent (Part A: sulfanilamide (B372717) solution; Part B: N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution)

• 96-well plates

• Test compounds

• Standard inhibitor (e.g., L-NAME)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

• After incubation, collect the cell culture supernatant.

• Mix the supernatant with an equal volume of Griess reagent (prepared by mixing Part A and Part B).

• Incubate for 10-15 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Calculate the concentration of nitrite (B80452) (a stable product of NO) using a sodium nitrite standard curve and determine the percentage of NO inhibition.

Neuroprotective Activity

Sclareol, the precursor of manoyl oxide, has been identified as a neuroprotective agent, particularly in the context of Parkinson's disease models. Its mechanism of action involves the inhibition of CaV1.3 L-type calcium channels, which helps in reducing excessive neuronal activity and subsequent degeneration of dopaminergic neurons[3][4]. While specific data on manoyl oxide derivatives is limited, this provides a strong rationale for investigating their neuroprotective potential. A common screening method for neuroprotective compounds is the inhibition of acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.

This colorimetric assay measures the activity of AChE and its inhibition by test compounds.

Materials:

• Acetylcholinesterase (AChE) enzyme

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (pH 8.0)

• 96-well plates

• Test compounds

• Standard inhibitor (e.g., Donepezil or Galantamine)

• Microplate reader

Procedure:

• In a 96-well plate, add phosphate buffer, a solution of the test compound at various concentrations, and the AChE enzyme solution.

• Incubate the mixture for a short period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Add DTNB solution to all wells.

• Initiate the reaction by adding the substrate, ATCI.

• Immediately measure the absorbance at 412 nm at regular intervals to determine the rate of reaction. The yellow color is produced from the reaction of thiocholine (B1204863) (a product of ATCI hydrolysis) with DTNB.

• Calculate the percentage of AChE inhibition for each concentration of the test compound and determine the IC50 value.

Structure-Activity Relationship (SAR)

Preliminary studies on manoyl oxide derivatives suggest that the nature and position of substituents on the manoyl oxide core significantly influence their biological activity. For instance, the presence of a chloroethyl carbamidic ester at the C-3 position of ent-3-β-hydroxy-13-epi-manoyl oxide was found to confer the strongest antimicrobial activity[1]. In the context of cytotoxicity, the presence of two tertiary hydroxyl groups in the precursor sclareol appears to be important for its activity, and certain Heck-coupled analogs of manoyl oxide have shown enhanced cytotoxicity compared to the parent compounds[1][2]. Further SAR studies are crucial for the rational design and optimization of manoyl oxide derivatives with improved potency and selectivity for specific therapeutic targets.

Conclusion and Future Directions

Manoyl oxide derivatives represent a versatile class of natural product-inspired compounds with significant pharmacological potential. The available data strongly support their further investigation as antimicrobial, anticancer, anti-inflammatory, and neuroprotective agents. Future research should focus on:

• Expanding the chemical diversity of manoyl oxide derivatives through targeted synthesis and modification.

• Conducting comprehensive in vitro and in vivo studies to establish the efficacy and safety of promising candidates.

• Elucidating the detailed mechanisms of action and identifying the specific molecular targets and signaling pathways modulated by these compounds.

• Performing detailed Structure-Activity Relationship (SAR) studies to guide the optimization of lead compounds.

The in-depth understanding of the pharmacological properties of manoyl oxide derivatives will pave the way for the development of novel and effective therapies for a range of human diseases.

References

• 1. Anti-Inflammatory Activity of Four Triterpenoids Isolated from Poriae Cutis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of tricyclic diterpene derivatives as novel neuroprotective agents against ischemic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ONE-STEP SELECTIVE SYNTHESIS OF 13-EPI-MANOYL OXIDE | CJM.ASM.MD [cjm.ichem.md]
• 4. mdpi.com [mdpi.com]

A Technical Guide to the Biological Activities of Labdane-Type Diterpenoids

Introduction

Labdane-type diterpenoids are a large and structurally diverse class of natural products, primarily found in plants and microorganisms.[1][2] These bicyclic diterpenes have garnered significant attention from the scientific community due to their wide range of promising biological activities.[2][3] This technical guide provides a comprehensive overview of the key biological activities of labdane-type diterpenoids, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties. Detailed experimental protocols for assessing these activities are provided, along with a summary of quantitative data and visual representations of key signaling pathways. This document is intended for researchers, scientists, and drug development professionals working in the field of natural product chemistry and pharmacology.

Anticancer Activity

Labdane-type diterpenoids have demonstrated significant cytotoxic and cytostatic effects against various cancer cell lines.[2][4] Compounds like andrographolide (B1667393) and sclareol (B1681606) have been shown to induce apoptosis and cell cycle arrest in cancer cells.[4] The anticancer activity is often attributed to the modulation of key signaling pathways involved in cell proliferation and survival.

Quantitative Data for Anticancer Activity

The cytotoxic potential of labdane-type diterpenoids is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against different cancer cell lines. Lower IC50 values indicate higher potency.

Labdane (B1241275) Diterpenoid	Cancer Cell Line	Cell Line Type	IC50 (µM)	Reference
Andrographolide	HCT-116	Colon Carcinoma	3.82	[5]
Andrographolide	MCF-7	Breast Adenocarcinoma	15.21	[5]
14-Deoxyandrographolide	HCT-116	Colon Carcinoma	5.12	[5]
14-Deoxyandrographolide	HT-29	Colon Carcinoma	3.81	[5]
Neoandrographolide	HCT-116	Colon Carcinoma	4.53	[5]
Neoandrographolide	MCF-7	Breast Adenocarcinoma	28.32	[5]
13S-nepetaefolin	HCC70	Triple-negative breast cancer	24.65	[6]
Nepetaefuran	HCC70	Triple-negative breast cancer	73.66	[6]
Leonotinin	HCC70	Triple-negative breast cancer	94.89	[6]
Dubiin	HCC70	Triple-negative breast cancer	127.90	[6]
Chlorolabdans A	Raji	Burkitt's lymphoma	1.2	[1]
Chlorolabdans B	MOLT-4	T-cell acute lymphoblastic leukemia	2.5	[1]
Epoxylabdans A	HL-60	Acute promyelocytic leukemia	5.5	[1]
Vitexolide A	HCT-116	Colon Carcinoma	<10	[7]
Vitexolide B	HCT-116	Colon Carcinoma	<10	[7]

Experimental Protocol: Cytotoxicity Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

This protocol outlines a common method for determining the cytotoxicity of labdane-type diterpenoids against cancer cell lines.[8]

1. Cell Culture and Seeding:

• Human cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics.[5]

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.[5]

• For the assay, cells are seeded in opaque-walled 96-well plates at a density that ensures logarithmic growth during the 72-hour experiment.[8]

2. Compound Treatment:

• Labdane-type diterpenoids are dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create stock solutions.

• Cells are treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).[8]

• Control wells include cells treated with the solvent alone (vehicle control) and untreated cells.[5]

3. Cell Viability Measurement:

• After the incubation period, the assay plates are equilibrated to room temperature.

• CellTiter-Glo® Reagent is added to each well, following the manufacturer's instructions. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is indicative of the number of viable cells.[8]

• The plate is shaken for a few minutes to induce cell lysis and stabilize the luminescent signal.

• Luminescence is measured using a microplate reader.

4. Data Analysis:

• The luminescent signal from the treated wells is normalized to the vehicle control wells to determine the percentage of cell viability.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is calculated by plotting a dose-response curve.

Cytotoxicity Assay Workflow.

Anti-inflammatory Activity

Labdane-type diterpenoids have demonstrated potent anti-inflammatory properties, primarily attributed to the inhibition of the nuclear factor-κB (NF-κB) signaling pathway, modulation of mitogen-activated protein kinase (MAPK) pathways, and reduction of nitric oxide (NO) production.[9][10][11]

Quantitative Data for Anti-inflammatory Activity

The anti-inflammatory activity is often quantified by measuring the inhibition of pro-inflammatory mediators.

Labdane Diterpenoid	Assay	Cell Line/Model	Inhibition/IC50	Reference
Calcaratarin D	TNF-α production	LPS-stimulated RAW 264.7 cells	IC50 = 1.9 µM	[12]
Calcaratarin D	IL-6 production	LPS-stimulated RAW 264.7 cells	IC50 = 2.5 µM	[12]
Calcaratarin D	NO production	LPS-stimulated RAW 264.7 cells	IC50 = 2.8 µM	[12]
Compound from L. sibiricus	NO production	LPS-stimulated RAW 264.7 cells	Potent inhibition	[11][13]
Calcaratarin A	Superoxide anion generation	fMLP/CB-stimulated human neutrophils	IC50 = 2.25 µg/mL	[14]
Calcaratarin A	Elastase release	fMLP/CB-stimulated human neutrophils	IC50 = 2.36 µg/mL	[14]

Experimental Protocol: Measurement of Nitric Oxide (NO) Production (Griess Assay)

This protocol describes the determination of the inhibitory effect of labdane-type diterpenoids on NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

1. Cell Culture and Stimulation:

• RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and antibiotics.

• Cells are seeded in 96-well plates and allowed to adhere.

• The cells are then pre-treated with various concentrations of the labdane diterpenoids for 1 hour.

• Following pre-treatment, cells are stimulated with LPS (e.g., 1 µg/mL) to induce NO production and incubated for 24 hours.

2. Griess Assay:

• After incubation, the cell culture supernatant is collected.

• An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride) is added to the supernatant in a new 96-well plate.

• The mixture is incubated at room temperature for 10-15 minutes in the dark.

3. Data Measurement and Analysis:

• The absorbance at 540 nm is measured using a microplate reader. The absorbance is proportional to the nitrite (B80452) concentration, which is a stable product of NO.

• A standard curve is generated using known concentrations of sodium nitrite.

• The concentration of nitrite in the samples is determined from the standard curve, and the percentage of NO inhibition by the test compounds is calculated relative to the LPS-stimulated control.

Signaling Pathways in Anti-inflammatory Action

Labdane-type diterpenoids often exert their anti-inflammatory effects by interfering with key signaling cascades. For instance, Calcaratarin D has been shown to selectively suppress the LPS-induced activation of the PI3K/Akt pathway, which in turn inhibits the activation of NF-κB.[12] Other labdanes modulate the MAPK signaling pathway, inhibiting the phosphorylation of p38, JNK, and ERK.[11][13]

PI3K/Akt/NF-κB Signaling Pathway Inhibition.

Antimicrobial Activity

Several labdane-type diterpenoids have shown promising activity against a range of pathogenic microorganisms, including Gram-positive bacteria.[1][15]

Quantitative Data for Antimicrobial Activity

The antimicrobial efficacy is typically expressed as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Labdane Diterpenoid	Microorganism	MIC (µg/mL)	Reference
Chlorolabdans B	Bacillus subtilis	4	[1][16]
Chlorolabdans B	Micrococcus luteus	4	[1][16]
Chlorolabdans B	Staphylococcus aureus	8	[1][16]
Vitexolide A	Gram-positive strains	6-96 µM	[7]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol details a standard method for determining the MIC of labdane-type diterpenoids.[17][18][19]

1. Preparation of Inoculum:

• Bacterial strains are grown on a suitable agar (B569324) medium.

• A few colonies are used to inoculate a sterile broth, which is incubated to achieve a specific turbidity, often corresponding to a 0.5 McFarland standard.

• This bacterial suspension is then diluted to the final desired concentration for the assay.

2. Assay Setup:

• Serial twofold dilutions of the labdane-type diterpenoids are prepared in a 96-well microtiter plate containing a suitable broth medium.[18]

• Each well is then inoculated with the standardized bacterial suspension.[19]

• Controls include wells with broth only (sterility control), wells with bacteria and broth but no compound (growth control), and wells with a known antibiotic (positive control).

3. Incubation and MIC Determination:

• The microtiter plates are incubated under appropriate conditions (e.g., 37°C for 24 hours).

• After incubation, the MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.[17][19] This can be assessed visually or by using a microplate reader to measure absorbance.

References

• 1. Labdane-Type Diterpenoids from Streptomyces griseorubens and Their Antimicrobial and Cytotoxic Activities [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Antibacterial Labdane Diterpenoids from Vitex vestita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Labdane diterpenoids as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Anti-Inflammatory Activity of Labdane and Norlabdane Diterpenoids from Leonurus sibiricus Related to Modulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The identification of naturally occurring labdane diterpenoid calcaratarin D as a potential anti-inflammatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.de]
• 14. New Labdane-Type Diterpenoids and Anti-Inflammatory Constituents from Hedychium coronarium | MDPI [mdpi.com]
• 15. Synthesis and antimicrobial properties of guanidine-functionalized labdane type diterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. integra-biosciences.com [integra-biosciences.com]
• 19. apec.org [apec.org]

An In-depth Technical Guide to Manoyl Oxide Isomers and Their Structural Differences

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxides are a group of naturally occurring labdane-type diterpenoids characterized by a bicyclic core and a substituted tetrahydrofuran (B95107) ring. These compounds have garnered significant interest in the scientific community due to their structural complexity and their role as key intermediates in the biosynthesis of pharmacologically important molecules, most notably the adenylyl cyclase activator, forskolin (B1673556). Understanding the subtle yet critical structural differences between the various isomers of manoyl oxide is paramount for researchers in natural product chemistry, synthetic biology, and drug development. This technical guide provides a comprehensive overview of the key manoyl oxide isomers, their structural distinctions, and the analytical techniques employed for their characterization.

Core Manoyl Oxide Isomers: A Structural Overview

The isomeric diversity of manoyl oxide arises primarily from the stereochemistry at position 13 (C13) of the side chain, as well as the stereochemical arrangement of the decalin ring system. The most commonly encountered isomers include:

• (13R)-Manoyl Oxide: Often referred to as simply manoyl oxide, this isomer is the direct biosynthetic precursor to forskolin.[1]

• (13S)-Manoyl Oxide: The C13 epimer of (13R)-manoyl oxide.

• ent-Manoyl Oxide: The enantiomer of manoyl oxide, where all stereocenters are inverted relative to the natural form.

• epi-Manoyl Oxides: This designation refers to isomers with altered stereochemistry at positions other than C13, such as ent-8-epi-manoyl oxide and ent-13-epi-manoyl oxide.[2]

The fundamental structural framework of manoyl oxide consists of a substituted decalin ring system fused to a tetrahydrofuran ring. The key structural differences between the isomers lie in the spatial orientation of the substituents at the chiral centers.

Table 1: Key Manoyl Oxide Isomers and their Structural Features

Isomer	Key Structural Feature
(13R)-Manoyl Oxide	R configuration at the C13 position.
(13S)-Manoyl Oxide	S configuration at the C13 position.
ent-Manoyl Oxide	Enantiomer of (13R)-manoyl oxide with opposite stereochemistry at all chiral centers.
epi-Manoyl Oxide	Epimers with differing stereochemistry at various positions on the ring system or side chain.

Spectroscopic Characterization of Manoyl Oxide Isomers

Distinguishing between the various manoyl oxide isomers requires a combination of sophisticated analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for elucidating the stereochemistry of manoyl oxide isomers. The chemical shifts and coupling constants of specific protons and carbons are highly sensitive to their spatial arrangement.

Table 2: Comparative ¹³C NMR Chemical Shift Data (δ in ppm) for Selected Manoyl Oxide Isomers in CDCl₃

Carbon No.	(13R)-Manoyl Oxide[3]	ent-3-oxo-13-epi-Manoyl Oxide[4]	3-Oxo-manoyl Oxide[5]
1	39.1	39.5	39.6
2	18.4	37.6	37.7
3	42.1	217.9	218.0
4	33.5	47.3	47.3
5	55.6	54.8	54.9
6	20.1	21.4	21.5
7	37.8	37.9	38.0
8	75.4	75.3	75.4
9	56.9	56.4	56.5
10	39.8	39.1	39.2
11	17.5	17.4	17.5
12	35.8	35.7	35.8
13	73.3	73.4	73.4
14	147.9	147.8	147.9
15	110.5	110.6	110.5
16	27.8	27.7	27.8
17	24.6	24.5	24.5
18	33.5	26.7	26.8
19	21.5	21.4	21.5
20	15.6	15.5	15.6

Note: Direct comparative data for all isomers in the same solvent is limited in the literature. The provided data is compiled from different sources and should be interpreted with caution.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying manoyl oxide isomers. While the isomers have the same molecular weight and often exhibit similar fragmentation patterns, subtle differences in the relative intensities of key fragment ions can be used for differentiation. A notable diagnostic tool is the ratio of the ion intensities at m/z 275 and m/z 257. This ratio is characteristically lower for ent-13-epi-manoyl oxide compared to manoyl oxide, providing a basis for their distinction in natural extracts.[2]

Table 3: Key Mass Spectrometry Fragments for Manoyl Oxide Isomers

m/z	Proposed Fragment	Significance
290	[M]⁺	Molecular Ion
275	[M - CH₃]⁺	Loss of a methyl group
257	[M - CH₃ - H₂O]⁺	Loss of a methyl group and water

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and identify manoyl oxide isomers in a sample.

Methodology:

• Sample Preparation: Dissolve the sample extract in a suitable volatile solvent (e.g., hexane (B92381) or ethyl acetate).

• Injection: Inject 1 µL of the sample into the GC-MS system.

• Gas Chromatography:

  • Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 240°C at a rate of 3°C/minute.

    • Hold at 240°C for 5 minutes.

  • Injector Temperature: 250°C.

• Mass Spectrometry:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

• Data Analysis: Identify peaks by comparing their retention times and mass spectra with those of authentic standards and literature data. Calculate the ratio of m/z 275 to m/z 257 to aid in isomer differentiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

Objective: To elucidate the detailed structure and stereochemistry of a purified manoyl oxide isomer.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time will be required compared to ¹H NMR.

• 2D NMR Acquisition (for complex structures):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C nuclei, which is crucial for assigning quaternary carbons and piecing together the carbon skeleton.

• Data Analysis: Process and analyze the spectra to assign all proton and carbon signals. Compare the chemical shifts and coupling constants with literature values for known manoyl oxide isomers to determine the structure and stereochemistry.

Biological Activity and Signaling Pathways

While manoyl oxides themselves exhibit some biological activities, their primary significance lies in their role as biosynthetic precursors.

Antimicrobial and Cytotoxic Activities

Derivatives of manoyl oxide have shown promising antimicrobial and cytotoxic activities. For instance, new hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[6] Another study reported that a thiomidazolide derivative of ent-3-beta-hydroxy-13-epi-manoyl oxide exhibited cytotoxic activity against several human leukemic cell lines.[7] However, specific and comparative quantitative data (e.g., MIC or IC50 values) for the core manoyl oxide isomers are not extensively documented in the readily available literature.

Role in Biosynthetic Pathways

The most well-characterized role of a manoyl oxide isomer is that of (13R)-manoyl oxide as the committed precursor in the biosynthesis of forskolin in the plant Coleus forskohlii.[1][8] This complex pathway involves a series of oxidation and acetylation steps catalyzed by cytochrome P450 enzymes and acetyltransferases.

Caption: Biosynthetic pathway of forskolin from GGPP, highlighting the central role of (13R)-manoyl oxide.

Conclusion

The isomers of manoyl oxide represent a fascinating group of diterpenoids with significant implications for natural product chemistry and drug discovery. Their structural elucidation relies on the careful application and interpretation of advanced spectroscopic techniques, particularly NMR and MS. While their intrinsic biological activities are an area of ongoing research, their role as biosynthetic precursors to high-value compounds like forskolin underscores their importance. This guide provides a foundational understanding for researchers and professionals working with these complex and valuable natural products. Further research is warranted to fully characterize the spectroscopic properties and biological activities of the complete range of manoyl oxide isomers.

References

• 1. ent-manoyl oxide [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 13-epi-Manoyl oxide [webbook.nist.gov]
• 7. ent-manoyl oxide [webbook.nist.gov]
• 8. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]

Manoyl Oxide: A Comprehensive Technical Guide on its Discovery, History, and Natural Product Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a naturally occurring labdane (B1241275) diterpenoid, has garnered significant scientific interest due to its role as a key biosynthetic precursor to the pharmacologically important compound forskolin (B1673556). This technical guide provides an in-depth overview of the discovery and history of Manoyl oxide in natural products. It details its natural occurrence, biosynthesis, and physicochemical properties. The guide also outlines experimental protocols for its extraction, isolation, and characterization, supported by a compilation of quantitative and spectroscopic data. Furthermore, potential, though not yet fully elucidated, biological activities and interactions with key signaling pathways are discussed, providing a basis for future research and drug development endeavors.

Introduction: The Discovery and History of Manoyl Oxide

Manoyl oxide was identified as a significant natural product through extensive research on the plant Coleus forskohlii (Lamiaceae), the sole natural source of the diterpenoid forskolin. Forskolin is renowned for its wide range of pharmacological activities.[1][2] The quest to understand the biosynthesis of this complex molecule led to the discovery of (13R)-Manoyl oxide as its simplest diterpene precursor.[1][2] Chemical analyses confirmed that both forskolin and (13R)-Manoyl oxide are localized in specialized oil bodies within the root cork of C. forskohlii.[1][2]

Beyond its role as a precursor to forskolin, Manoyl oxide and its derivatives have been isolated from various other natural sources, including the resin of Cistus creticus ("ladano") and the essential oil of Grindelia scorzonerifolia. In these contexts, Manoyl oxide derivatives have exhibited cytotoxic and insecticidal properties, respectively, highlighting the diverse biological potential of this class of compounds. The microbial synthesis of (13R)-Manoyl oxide has also been successfully achieved, opening avenues for its sustainable production and further investigation.

Natural Occurrence and Biosynthesis

Manoyl oxide is found in a variety of plant species. Its presence has been well-documented in the essential oils and extracts of several plants.

Table 1: Natural Sources and Quantitative Data of Manoyl Oxide

Plant Species	Part of Plant	Extraction Method	Compound	Concentration/Yield	Reference(s)
Coleus forskohlii	Root Cork	Hexane (B92381) Extraction	(13R)-Manoyl oxide	Detected	[1][2]
Juniperus oxycedrus	Essential Oil	Hydrodistillation	Manoyl oxide	11.9%
Grindelia scorzonerifolia	Aerial Parts	Not Specified	Manoyl oxide derivatives	Not Quantified
Cistus creticus	Resin ("Ladano")	Not Specified	ent-13-epi-Manoyl oxide derivatives	Not Quantified
Engineered E. coli	Microbial Culture	Hexane Extraction	(13R)-Manoyl oxide	10 mg/L

The biosynthesis of the labdane diterpene backbone of Manoyl oxide is a two-step process catalyzed by two distinct classes of diterpene synthases (diTPS). In C. forskohlii, the process is initiated by a class II diTPS, CfTPS2, which synthesizes the intermediate copal-8-ol diphosphate. This is followed by the action of a class I diTPS, CfTPS3, which facilitates the stereospecific formation of (13R)-Manoyl oxide.[1][2]

Biosynthesis of (13R)-Manoyl oxide from Geranylgeranyl Diphosphate.

Physicochemical and Spectroscopic Data

Manoyl oxide is a triterpenoid (B12794562) that is practically insoluble in water and is an extremely weak basic compound.

Table 2: Physicochemical Properties of Manoyl Oxide

Property	Value
Molecular Formula	C₂₀H₃₄O
Molecular Weight	290.49 g/mol
Appearance	Crystalline solid
Solubility	Insoluble in water, soluble in organic solvents

Table 3: Spectroscopic Data for Manoyl Oxide Characterization

Technique	Data
¹H NMR	Specific chemical shifts are dependent on the solvent and specific isomer. Characteristic signals include those for methyl groups, methylene (B1212753) groups, and vinyl protons.
¹³C NMR	Characteristic signals for the 20 carbon atoms of the labdane skeleton. Chemical shifts for key carbons in the pyran ring and the decalin system are used for structural confirmation. A comprehensive list of chemical shifts is available in specialized databases.
Mass Spec.	The electron ionization (EI) mass spectrum of Manoyl oxide typically shows a molecular ion peak (M⁺) at m/z 290. Key fragmentation patterns include the loss of a methyl group (m/z 275) and other characteristic fragments resulting from the cleavage of the diterpene skeleton.

Experimental Protocols

Extraction and Isolation of Manoyl Oxide from Plant Material (General Protocol)

This protocol provides a general framework for the extraction and isolation of Manoyl oxide from a plant matrix, such as the aerial parts of Juniperus oxycedrus.

4.1.1. Extraction

• Plant Material Preparation: Air-dry the plant material (e.g., leaves and stems) at room temperature and then grind it into a fine powder.

• Solvent Extraction: Perform exhaustive extraction of the powdered plant material with a suitable organic solvent. Hexane is commonly used for the extraction of non-polar diterpenoids like Manoyl oxide. Maceration or Soxhlet extraction can be employed.

• Solvent Removal: Concentrate the resulting extract under reduced pressure using a rotary evaporator to obtain a crude extract.

4.1.2. Isolation by Column Chromatography

• Column Preparation: Pack a glass column with silica (B1680970) gel 60 (70-230 mesh) as the stationary phase, using a non-polar solvent like hexane as the mobile phase.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of increasing polarity. Start with 100% hexane and gradually increase the proportion of a more polar solvent like ethyl acetate.

• Fraction Collection: Collect fractions of the eluate and monitor the separation process using Thin Layer Chromatography (TLC).

• Identification: Combine the fractions containing the compound of interest (as identified by TLC comparison with a standard, if available) and evaporate the solvent to yield purified Manoyl oxide.

Workflow for the extraction and isolation of Manoyl oxide.

Potential Biological Activities and Signaling Pathways

While the direct effects of Manoyl oxide on specific signaling pathways are not yet extensively studied, its structural similarity to other bioactive diterpenoids and its reported biological activities (e.g., cytotoxic, insecticidal) suggest potential interactions with key cellular pathways. Further research is warranted to elucidate these mechanisms.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammation, immunity, and cell survival. Many natural products are known to modulate this pathway. Given the anti-inflammatory properties of some diterpenoids, it is plausible that Manoyl oxide could inhibit the NF-κB pathway, potentially by preventing the degradation of IκBα and subsequent nuclear translocation of NF-κB.

Potential inhibition of the NF-κB signaling pathway by Manoyl oxide.

Apoptosis Signaling Pathway

Apoptosis, or programmed cell death, is a vital process for tissue homeostasis. Dysregulation of apoptosis is a hallmark of cancer. Many natural compounds exert their anticancer effects by inducing apoptosis. Manoyl oxide's reported cytotoxicity suggests it may trigger apoptosis through either the extrinsic (death receptor-mediated) or intrinsic (mitochondrial-mediated) pathway, leading to the activation of caspases and subsequent cell death.

Potential induction of apoptosis by Manoyl oxide.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and stress responses. The MAPK family includes ERK, JNK, and p38 kinases. Aberrant MAPK signaling is often associated with cancer. It is conceivable that Manoyl oxide could modulate the MAPK pathway, potentially leading to cell cycle arrest or apoptosis in cancer cells.

Potential modulation of the MAPK/ERK signaling pathway by Manoyl oxide.

Conclusion and Future Directions

Manoyl oxide stands as a diterpenoid of considerable interest, not only as a crucial intermediate in the biosynthesis of forskolin but also as a potential bioactive molecule in its own right. This guide has provided a comprehensive overview of its discovery, natural occurrence, and chemistry. While preliminary studies have hinted at its biological activities, a significant knowledge gap remains regarding its specific molecular targets and mechanisms of action.

Future research should focus on:

• Comprehensive Biological Screening: A systematic evaluation of Manoyl oxide and its derivatives against a broad range of biological targets to uncover novel therapeutic applications.

• Mechanism of Action Studies: In-depth investigations into the effects of Manoyl oxide on key signaling pathways, such as NF-κB, apoptosis, and MAPK, to elucidate its molecular mechanisms.

• Optimization of Production: Further development of microbial and synthetic production platforms to ensure a sustainable and scalable supply of Manoyl oxide for research and potential commercialization.

A deeper understanding of the biology and chemistry of Manoyl oxide will undoubtedly pave the way for its potential development as a novel therapeutic agent.

References

• 1. Reactive oxygen species in the activation of MAP kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Showing Compound Manoyl oxide (FDB006376) - FooDB [foodb.ca]

Manoyl Oxide: A Technical Guide to Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the therapeutic potential of Manoyl oxide, a labdane-type diterpene found in various plant species, notably from the genus Cistus. It summarizes the current state of research into its antimicrobial, anticancer, anti-inflammatory, and antileishmanial properties, presenting available quantitative data, detailed experimental methodologies, and elucidated mechanisms of action.

Antimicrobial Applications

Manoyl oxide and its derivatives have demonstrated significant antimicrobial properties against a spectrum of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi. The primary mechanism is believed to involve the disruption of microbial membrane integrity.

Quantitative Antimicrobial Data

While the parent compound, ent-3β-hydroxy-13-epi-manoyl oxide (also known as ribenol), has shown good activity against Staphylococcus aureus and Staphylococcus epidermidis, detailed quantitative data in the literature often focuses on more potent semi-synthetic derivatives.[1] The following table summarizes the activity of key derivatives, measured by the diameter of the zone of inhibition.

Compound	S. aureus (mm)	S. epidermidis (mm)	E. coli (mm)	E. cloacae (mm)	K. pneumoniae (mm)	P. aeruginosa (mm)	C. albicans (mm)	C. tropicalis (mm)	C. glabrata (mm)
Chloroethyl Carbamidic Ester Derivative[1][2]	13	14	11	11	10	9	14	13	12
Glycoside Derivative[1][2]	-	-	-	-	-	-	10	11	10
Gentamicin (Control)	20	22	21	23	21	18	-	-	-
Ketoconazole (Control)	-	-	-	-	-	-	25	26	24

(-) Indicates not tested or not applicable.

Experimental Protocol: Antimicrobial Disk Diffusion Assay

The Kirby-Bauer disk diffusion method is a standardized protocol used to determine the susceptibility of bacteria to antimicrobial agents.

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.

• Inoculum Preparation: Isolated bacterial colonies are suspended in sterile saline solution. The turbidity of the suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Inoculation: A sterile cotton swab is dipped into the adjusted inoculum. Excess fluid is removed by pressing the swab against the inside of the tube. The swab is then streaked evenly across the entire surface of a Mueller-Hinton agar plate to ensure a confluent lawn of growth.

• Disk Application: Paper disks impregnated with a known concentration of Manoyl oxide (or its derivatives) are aseptically placed onto the inoculated agar surface using sterile forceps.

• Incubation: The plates are inverted and incubated at 35-37°C for 16-24 hours.

• Analysis: Following incubation, the diameter of the clear zone of growth inhibition around each disk is measured in millimeters. The size of this zone is proportional to the susceptibility of the microorganism to the compound.

Anticancer and Cytotoxic Potential

Studies have demonstrated that Manoyl oxide and its derivatives possess cytotoxic and antiproliferative properties, particularly against human leukemic cell lines. The proposed mechanism involves the induction of apoptosis and the downregulation of key oncogenes.

Quantitative Cytotoxicity Data

ent-13-epi-manoyl oxide has shown modest cytotoxic activity against various leukemic cell lines. A semi-synthetic thiomidazolide derivative of ent-3β-hydroxy-13-epi-manoyl oxide, however, exhibits significantly enhanced potency.

Compound / Isomer Mixture	Cell Lines	Activity (% of Vinblastine Control at 10⁻⁴ M)	IC₅₀ (µM)
ent-13-epi-manoyl oxide & Isomer Mixtures[3]	9 Leukemic Cell Lines (e.g., HL-60, K562, MOLT-4)	11.1 - 32.2	ND
Thiomidazolide derivative of ent-3β-hydroxy-13-epi-manoyl oxide[4]	13 Leukemic Cell Lines (including CCRF-CEM, MOLT-3, H33AJ-JA1, U937)	ND	1.5 - 10

ND: Not Determined in the cited study.

Mechanism of Action: c-Myc Downregulation in Leukemia

In human T-cell leukemia lines (MOLT-3), a derivative of ent-3β-hydroxy-13-epi-manoyl oxide was found to induce apoptosis. This apoptotic process is preceded by a marked reduction in the protein levels of the c-Myc proto-oncogene, a critical regulator of cell proliferation and survival. Notably, the expression of the anti-apoptotic protein Bcl-2 remained unaffected, suggesting that the pro-apoptotic signal from c-Myc downregulation overrides the protective effects of Bcl-2 in this context.

Caption: Downregulation of c-Myc by a Manoyl oxide derivative in leukemia.

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Caption: Workflow for determining cytotoxicity using the MTT assay.

• Cell Plating: Cells are seeded into a 96-well plate at an optimal density and incubated for 24 hours to allow for attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of Manoyl oxide. Control wells (untreated and vehicle-only) are included. The plate is then incubated for a specified period (e.g., 48 or 72 hours).

• MTT Incubation: The treatment medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is incubated for 2-4 hours, during which metabolically active cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells. The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curve.

Anti-inflammatory Properties

Labdane-type diterpenes are recognized for their anti-inflammatory activities. The primary mechanism involves the inhibition of pro-inflammatory mediators, such as nitric oxide (NO), and the modulation of key inflammatory signaling pathways like Nuclear Factor-kappa B (NF-κB). While specific quantitative data for Manoyl oxide is limited, the general mechanism for this class of compounds is well-established.

Mechanism of Action: Inhibition of the NF-κB Pathway

In inflammatory conditions, stimuli like lipopolysaccharide (LPS) activate the IKK complex, which then phosphorylates the inhibitory protein IκBα. This targets IκBα for degradation, releasing the NF-κB (p50/p65) dimer. The dimer translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Labdane (B1241275) diterpenes are known to interfere with this pathway, preventing the translocation of NF-κB to the nucleus and thereby suppressing the expression of these inflammatory mediators.

Caption: General anti-inflammatory mechanism of labdane diterpenes via NF-κB.

Antileishmanial Activity

Several labdane-type diterpenes isolated from Cistus species, including Manoyl oxide, have been evaluated for their activity against Leishmania donovani, the protozoan parasite responsible for visceral leishmaniasis.

Quantitative Antileishmanial Data

Both ent-13-epi-manoyl oxide and its 3-hydroxy derivative have demonstrated inhibitory activity against L. donovani promastigotes.

Compound	IC₅₀ against L. donovani (µg/mL)[5][6]
ent-13-epi-manoyl oxide	19.8
ent-3β-hydroxy-13-epi-manoyl oxide	24.5
Miltefosine (Control)	2.1

Experimental Protocol: Antileishmanial Resazurin (B115843) Assay

This protocol determines the concentration of a compound that inhibits the growth of Leishmania promastigotes by 50% (IC₅₀).

• Parasite Culture: Leishmania donovani promastigotes are cultured in appropriate media until they reach the stationary phase.

• Assay Setup: Promastigotes are seeded in a 96-well plate at a concentration of 1 x 10⁶ parasites/well.

• Compound Addition: Serial dilutions of Manoyl oxide (dissolved in a suitable solvent like DMSO, ensuring the final concentration does not exceed 0.5%) are added to the wells in triplicate.

• Incubation: The plate is incubated for 72 hours at 26°C.

• Viability Assessment: Resazurin solution is added to each well, and the plate is incubated for another 24 hours. Viable, metabolically active parasites reduce the blue resazurin to the pink, fluorescent resorufin.

• Quantification: The fluorescence or absorbance is measured using a plate reader. The IC₅₀ value is determined from the dose-response curve by plotting the percentage of growth inhibition versus the compound concentration.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Essential oils and hexane extracts from leaves and fruits of Cistus monspeliensis. Cytotoxic activity of ent-13-epi-manoyl oxide and its isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic activity and antiproliferative effects of a new semi-synthetic derivative of Ent-3 beta-hydroxy-13-epi-manoyl oxide on human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antileishmanial activity of natural diterpenes from Cistus sp. and semisynthetic derivatives thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cytotoxic Activity of a 13-epi-Manoyl Oxide Derivative Against Cancer Cell Lines: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

The exploration of natural compounds for novel anticancer agents is a cornerstone of modern drug discovery. Diterpenes, a class of chemical compounds found in various plant species, have demonstrated a wide range of biological activities, including cytotoxic effects against cancer cells. This technical guide focuses on the cytotoxic activity of a semi-synthetic derivative of 13-epi-manoyl oxide, specifically Ent-3 beta-hydroxy-13-epi-manoyl oxide thiomidazolide, against human leukemic cell lines. While research on the parent 13-epi-manoyl oxide is limited, this derivative has shown significant antiproliferative and pro-apoptotic effects, warranting further investigation.[1] This document summarizes the available data, details experimental methodologies, and visualizes the proposed mechanisms of action.

Note: The majority of the detailed cytotoxic data available pertains to the thiomidazolide derivative of Ent-3 beta-hydroxy-13-epi-manoyl oxide, as described in the research by Dimas K, et al. (1999). This guide is therefore focused on this derivative, and further studies are needed to fully elucidate the activity of the parent 13-epi-manoyl oxide.

Data Presentation

The quantitative data from the key study by Dimas et al. on the thiomidazolide derivative of Ent-3 beta-hydroxy-13-epi-manoyl oxide is summarized below. It is important to note that the publicly available information does not provide specific IC50 values for all cell lines tested, but rather indicates that the compound was active against 13 different human leukemic cell lines.

Table 1: Cytotoxic Activity of Ent-3 beta-hydroxy-13-epi-manoyl oxide thiomidazolide derivative against Human Leukemic Cell Lines

Cell Line	Compound Concentration	Effect
13 Human Leukemic Cell Lines	Not specified in abstract	Exhibited cytotoxic activity
Representative Leukemic Cell Line	Dose-dependent	Induction of apoptosis
Representative Leukemic Cell Line	Time-dependent	Induction of apoptosis

Table 2: Effect of Ent-3 beta-hydroxy-13-epi-manoyl oxide thiomidazolide derivative on Cell Cycle

Cell Line	Treatment	Observation
Representative Leukemic Cell Line	Compound 2	Synchronization through a delay in the G0/1 phase

Experimental Protocols

The methodologies described herein are based on the key study investigating the cytotoxic effects of the semi-synthetic derivative of Ent-3 beta-hydroxy-13-epi-manoyl oxide.[1]

Cell Lines and Culture

A panel of established human leukemic cell lines was used. While the complete list of 13 cell lines is not specified in the available abstract, such studies typically include commonly used lines like HL-60, K562, and Jurkat cells. The cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

Cytotoxicity Assay

The cytotoxic activity of the thiomidazolide derivative (referred to as compound 2) was evaluated. A common method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a defined period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

DNA Synthesis Assay

The effect on DNA synthesis was assessed by measuring the uptake of [3H]-thymidine.[1]

• Cell Treatment: Cells are treated with the compound for a specified duration.

• Radiolabeling: [3H]-thymidine is added to the cell culture medium.

• Incubation: Cells are incubated to allow the incorporation of the radiolabeled thymidine (B127349) into newly synthesized DNA.

• Harvesting and Measurement: Cells are harvested, and the amount of incorporated radioactivity is measured using a scintillation counter.

Apoptosis and Cell Cycle Analysis by Flow Cytometry

Flow cytometry was used to investigate the induction of apoptosis and the effect on the cell cycle.[1]

• Cell Treatment: Cells are treated with the compound for different time points and at various concentrations.

• Cell Staining for Apoptosis: To detect apoptosis, cells are typically stained with Annexin V (which binds to phosphatidylserine (B164497) on the outer leaflet of the plasma membrane of apoptotic cells) and Propidium Iodide (PI, a fluorescent dye that stains the DNA of cells with a compromised membrane).

• Cell Staining for Cell Cycle: For cell cycle analysis, cells are fixed and stained with a DNA-binding dye such as PI. The fluorescence intensity of the stained cells is proportional to their DNA content.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. For apoptosis, the population of cells in early apoptosis (Annexin V positive, PI negative) and late apoptosis/necrosis (Annexin V and PI positive) is quantified. For the cell cycle, the percentage of cells in the G0/G1, S, and G2/M phases is determined.

Mandatory Visualization

Caption: Experimental workflow for assessing the cytotoxic activity.

References

• 1. Naturally Occurring Sclareol Diterpene Augments the Chemosensitivity of Human Hela Cervical Cancer Cells by Inducing Mitochondrial Mediated Programmed Cell Death, S-Phase Cell Cycle Arrest and Targeting Mitogen-Activated Protein Kinase (MAPK)/Extracellular-Signal-Regulated Kinase (ERK) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Anticancer Potential of Manoyl Oxide: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct research on the in vitro anticancer potential of Manoyl oxide is limited. This guide provides a comprehensive overview of the methodologies and potential mechanisms based on studies of structurally related labdane (B1241275) diterpenoids. The data and pathways presented herein are illustrative of the compound class and should be considered as a predictive framework for the evaluation of Manoyl oxide.

Introduction

Manoyl oxide is a naturally occurring labdane diterpenoid that serves as a key biosynthetic precursor to forskolin.[1] While its direct anticancer properties have not been extensively investigated, the broader class of labdane diterpenoids has demonstrated significant cytotoxic and cytostatic effects against various cancer cell lines.[2][3] These compounds have been shown to induce apoptosis and cell cycle arrest, making them promising candidates for anticancer drug development.[4][5][6] This technical guide outlines the potential mechanisms, experimental protocols, and quantitative data related to the in vitro anticancer evaluation of Manoyl oxide, drawing parallels from studies on other labdane diterpenoids.

Potential Anticancer Mechanisms of Labdane Diterpenoids

The anticancer activity of labdane diterpenoids is often attributed to their ability to modulate key cellular processes involved in tumor progression. The two primary mechanisms observed are the induction of apoptosis (programmed cell death) and the arrest of the cell cycle.

Induction of Apoptosis

Several labdane diterpenes have been reported to induce apoptosis in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[6][7][8] This involves the activation of a cascade of caspases, which are proteases that execute the apoptotic process.

A proposed signaling pathway for apoptosis induction by labdane diterpenoids is illustrated below.

Caption: Proposed apoptotic pathways for labdane diterpenoids.

Cell Cycle Arrest

Labdane diterpenoids have been shown to arrest the cell cycle at various phases, primarily G0/G1 or G2/M, thereby inhibiting cancer cell proliferation.[5][6] This arrest is often mediated by the modulation of cyclins and cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

The logical flow of cell cycle arrest induced by these compounds can be visualized as follows.

Caption: G1/S phase cell cycle arrest signaling pathway.

Quantitative Data: Cytotoxicity of Labdane Diterpenoids

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration required to inhibit 50% of cancer cell growth. The following table summarizes the IC50 values for several labdane diterpenoids against various cancer cell lines, providing a benchmark for the potential efficacy of Manoyl oxide.

Labdane Diterpenoid	Cancer Cell Line	Cell Line Type	IC50 (µM)	Reference
Andrographolide	HCT-116	Colon Carcinoma	3.82	[1]
Andrographolide	MCF-7	Breast Adenocarcinoma	15.21	[1]
Andrographolide	H69PR	Small Cell Lung Carcinoma	3.66	[1]
14-Deoxyandrographolide	HT-29	Colon Carcinoma	3.81	[1]
Neoandrographolide	MCF-7	Breast Adenocarcinoma	28.32	[1]
Sclareol (B1681606)	HCT116(p53-/-)	Colon Cancer	Not specified	[6][8]
13S-nepetaefolin	HCC70	Triple-Negative Breast Cancer	24.65	[9]
Nepetaefuran	HCC70	Triple-Negative Breast Cancer	73.66	[9]
Leonotinin	HCC70	Triple-Negative Breast Cancer	94.89	[9]
Chlorolabdans A	Raji	Burkitt's Lymphoma	22.5	[7]
Chlorolabdans B	MOLT-4	T-cell Acute Lymphoblastic Leukemia	1.2	[7]
Epoxylabdans A	MV-4-11	Acute Myeloid Leukemia	1.9	[7]

Detailed Experimental Protocols

The following protocols are standard methods used to evaluate the in vitro anticancer potential of natural products like labdane diterpenoids.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effects of a compound on cancer cell lines.

• Principle: The mitochondrial dehydrogenases of viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat cells with various concentrations of Manoyl oxide (typically in a logarithmic series) for 48 or 72 hours. Include a vehicle-only control.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, thus staining late apoptotic and necrotic cells.

• Protocol:

  • Cell Treatment: Seed cells in a 6-well plate and treat with Manoyl oxide at its IC50 concentration for 24-48 hours.

  • Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

  • Staining: Resuspend cells in 1X Binding Buffer and add Annexin V-FITC and PI according to the manufacturer's instructions.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Analysis: Analyze the samples by flow cytometry to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Principle: PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content.

• Protocol:

  • Cell Treatment: Treat cells with Manoyl oxide as described for the apoptosis assay.

  • Cell Fixation: Harvest cells and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

  • Staining: Wash the fixed cells and resuspend in a PI staining solution containing RNase A to degrade RNA.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the DNA content by flow cytometry and quantify the percentage of cells in each phase of the cell cycle using appropriate software.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the in vitro evaluation of a novel anticancer compound.

Caption: General workflow for anticancer drug screening.

Conclusion

While direct evidence for the anticancer potential of Manoyl oxide is currently lacking, the extensive research on the labdane diterpenoid class of compounds suggests that it is a promising candidate for further investigation. The methodologies and data presented in this guide provide a robust framework for the systematic evaluation of Manoyl oxide's in vitro anticancer activity. Future studies should focus on performing the described assays to determine its specific IC50 values against a panel of cancer cell lines and to elucidate its precise mechanisms of action.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytotoxic Labdane Diterpenes, Norlabdane Diterpenes and Bis-Labdanic Diterpenes from the Zingiberaceae: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Labdane-type diterpenes as new cell cycle inhibitors and apoptosis inducers from Vitex trifolia L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The labdane diterpene sclareol (labd-14-ene-8, 13-diol) induces apoptosis in human tumor cell lines and suppression of tumor growth in vivo via a p53-independent mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Labdane Diterpenoids from Leonotis ocymifolia with Selective Cytotoxic Activity Against HCC70 Breast Cancer Cell Line | MDPI [mdpi.com]

The Therapeutic Potential of Manoyl Oxide-Containing Plants: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Manoyl oxide, a labdane-type diterpene, and its derivatives are pivotal constituents in several traditionally used medicinal plants. This technical guide delves into the ethnobotanical applications, phytochemical analysis, and pharmacological activities of key plants containing this bioactive compound. It aims to provide a comprehensive resource for the scientific community, detailing the traditional uses, quantitative analysis of manoyl oxide, and specific experimental protocols for investigating its therapeutic properties. Furthermore, this guide illustrates the molecular signaling pathways influenced by these compounds and outlines experimental workflows, offering a foundation for future research and drug development endeavors.

Introduction

Traditional medicine has long utilized the therapeutic properties of various botanicals for treating a spectrum of ailments. Among the myriad of bioactive phytochemicals, manoyl oxide and its structural analogs have emerged as compounds of significant interest due to their diverse pharmacological activities. This guide focuses on the traditional medicinal uses of plants rich in manoyl oxide, providing a scientific lens through which to view their historical applications and future potential in modern medicine. We will explore the scientific evidence supporting the traditional claims, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms of action.

Plants Containing Manoyl Oxide and Their Traditional Medicinal Uses

Several plant species are known to contain manoyl oxide and its derivatives. This section details the most prominent examples and their traditional applications.

Coleus forskohlii (syn. Plectranthus barbatus)

A cornerstone of Ayurvedic and Hindu traditional medicine, Coleus forskohlii has been used for centuries to treat a variety of conditions.[1] The plant's therapeutic effects are largely attributed to the presence of forskolin (B1673556), a labdane (B1241275) diterpenoid for which (13R)-manoyl oxide is a direct biosynthetic precursor.[1][2]

Traditional Uses of Coleus forskohlii

Ailment/Condition	Traditional Preparation and Use
Respiratory Disorders	In ancient India, Coleus forskohlii was used to treat coughs and colds.[3]
Cardiovascular Conditions	Traditional medicine practitioners have used it for heart diseases.
Abdominal Colic	The plant has been traditionally used to alleviate spasmodic abdominal pain.
Glaucoma	Historically used to reduce intraocular pressure.
Hypothyroidism	Employed in Ayurvedic medicine to address thyroid hormone deficiencies.

Cistus creticus

Known as the Cretan rockrose, Cistus creticus has a long history of use in traditional European medicine. Its leaves and resin, known as "ladanum," are rich in labdane-type diterpenes, including manoyl oxide and its isomers.[4]

Traditional Uses of Cistus creticus

Ailment/Condition	Traditional Preparation and Use
Respiratory Infections	An infusion or "tea" made from the leaves is traditionally consumed to combat the flu and cough.[4][5]
Digestive Issues	Used traditionally to treat diarrhea.[6]
Skin Conditions	The resin and leaf extracts are applied topically for their anti-inflammatory and wound-healing properties.[7]
Antimicrobial Agent	Historically used against various microbial infections.[4]

Grindelia Species (G. squarrosa, G. scorzonerifolia)

Commonly known as gumweed, various Grindelia species have been a staple in Native American traditional medicine, particularly for respiratory and skin ailments.[8][9] These plants contain a resinous exudate rich in diterpenoids, including derivatives of manoyl oxide.[10]

Traditional Uses of Grindelia Species

Ailment/Condition	Traditional Preparation and Use
Respiratory Conditions	Used to treat coughs, bronchitis, and asthma.[8][9]
Urinary Tract Infections	Employed for its diuretic and antiseptic properties.[8]
Skin Inflammation	Topically applied to soothe skin irritations and inflammation.[1][11]

Quantitative Analysis of Manoyl Oxide

The concentration of manoyl oxide and its derivatives varies significantly among plant species and even between different parts of the same plant. This section presents available quantitative data.

Table 1: Concentration of Manoyl Oxide and its Derivatives in Selected Plants

Plant Species	Plant Part	Compound	Concentration	Analytical Method	Reference
Cistus creticus subsp. eriocephalus	Leaves (Essential Oil)	Manoyl oxide	9.9% of total oil	GC-MS	[12]
Cistus creticus subsp. eriocephalus	Leaves (Essential Oil)	13-epi-manoyl oxide	3.4% of total oil	GC-MS	[12]
Grindelia scorzonerifolia	Aerial Parts	18-hydroxy-13-epi-manoyl oxide	Not specified (isolated)	NMR, X-ray crystallography	[10]
Grindelia scorzonerifolia	Aerial Parts	4β-hydroxy-19-normanoyl oxide	Not specified (isolated)	NMR, X-ray crystallography	[10]
Grindelia scorzonerifolia	Aerial Parts	4α-hydroxy-18-normanoyl oxide	Not specified (isolated)	NMR, X-ray crystallography	[10]
Grindelia squarrosa	Aerial Parts (Essential Oil)	Manoyl oxide	1.3% of total oil	GC-MS	[11]
Coleus forskohlii	Root Cork	(13R)-Manoyl oxide	Detected	GC-MS	[1]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of the therapeutic properties of manoyl oxide-containing plants.

General Workflow for Diterpenoid Isolation and Identification

The isolation and identification of manoyl oxide and its derivatives from plant material typically follow a standardized workflow.

Figure 1: General workflow for the isolation and identification of diterpenoids from plant sources.

Protocol for Antimicrobial Activity Assay of Cistus creticus Essential Oil

The antimicrobial properties of essential oils are often evaluated using broth or agar (B569324) dilution methods to determine the Minimum Inhibitory Concentration (MIC).

Experimental Workflow for Antimicrobial Susceptibility Testing

Figure 2: Workflow for determining the Minimum Inhibitory Concentration (MIC) of an essential oil.

Protocol for Anti-Inflammatory Activity Assay of Grindelia squarrosa Extract (NF-κB Inhibition)

The anti-inflammatory effects of Grindelia squarrosa extract have been attributed to its ability to modulate the NF-κB signaling pathway.[7]

Methodology for Assessing NF-κB p65 Concentration

• Cell Culture and Treatment:

  • Culture human nasal or bronchial epithelial cells.

  • Pre-treat the cells with G. squarrosa extract at concentrations ranging from 25–100 µg/ml for 40 minutes at 37°C.[7]

  • Stimulate the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/ml for 20 minutes to induce an inflammatory response.[7]

• Protein Isolation:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Suspend the cells in a hypotonic buffer (e.g., 5 mM NaF, 0.1 mM EDTA, 20 mM HEPES, 10 µM Na₂MoO₄) and centrifuge to pellet the nuclei.[7]

  • Lyse the nuclear pellets with a freshly prepared buffer supplemented with a protease inhibitor cocktail and incubate on ice for 30 minutes.[7]

• Quantification of p65 NF-κB:

  • Measure the concentration of the p65 subunit of NF-κB in the nuclear lysates using an enzyme-linked immunosorbent assay (ELISA) according to the manufacturer's instructions.[7]

Signaling Pathways Modulated by Manoyl Oxide and its Derivatives

The therapeutic effects of plants containing manoyl oxide are underpinned by their interaction with specific molecular signaling pathways.

Forskolin Biosynthesis from Manoyl Oxide and cAMP Signaling

In Coleus forskohlii, (13R)-manoyl oxide is the precursor to forskolin, a potent activator of adenylyl cyclase, which in turn increases intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP).[3][13]

Biosynthetic Pathway of Forskolin from (13R)-Manoyl Oxide

Figure 3: Simplified biosynthetic pathway of forskolin from (13R)-manoyl oxide in Coleus forskohlii.

cAMP Signaling Pathway

Elevated cAMP levels, induced by forskolin, activate Protein Kinase A (PKA), which then phosphorylates various downstream targets, leading to a wide range of physiological responses.

Figure 4: Forskolin-mediated activation of the cAMP signaling pathway.

Anti-inflammatory Effects via NF-κB Pathway Inhibition

Extracts from Grindelia squarrosa have demonstrated anti-inflammatory properties by inhibiting the activation of the Nuclear Factor-kappa B (NF-κB) pathway.[7] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes.

NF-κB Signaling Pathway Inhibition

Figure 5: Inhibition of the NF-κB signaling pathway by Grindelia extract.

Conclusion and Future Directions

Plants containing manoyl oxide and its derivatives hold significant promise for the development of novel therapeutics. The traditional medicinal uses of Coleus forskohlii, Cistus creticus, and Grindelia species are supported by modern scientific investigation, which has begun to elucidate their phytochemical composition and mechanisms of action. The quantitative data, though still limited for some species, provides a crucial foundation for standardization and formulation of herbal preparations. The detailed experimental protocols and signaling pathway diagrams presented in this guide are intended to facilitate further research in this area.

Future research should focus on:

• Comprehensive quantitative analysis of manoyl oxide and its derivatives in a wider range of plant species.

• In-depth investigation of the specific molecular targets of manoyl oxide and its analogs.

• Preclinical and clinical studies to validate the therapeutic efficacy and safety of standardized extracts and isolated compounds.

• Elucidation of the synergistic effects of manoyl oxide with other phytochemicals present in the plant extracts.

By bridging the gap between traditional knowledge and modern scientific inquiry, the therapeutic potential of manoyl oxide-containing plants can be fully realized for the benefit of human health.

References

• 1. chemijournal.com [chemijournal.com]
• 2. Inhibition of Nuclear Factor κB Activation and Cyclooxygenase-2 Expression by Aqueous Extracts of Hispanic Medicinal Herbs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation, identification, and activity evaluation of diterpenoid alkaloids from Aconitum sinomontanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mecklenburghsquaregarden.org.uk [mecklenburghsquaregarden.org.uk]
• 5. researchgate.net [researchgate.net]
• 6. Comparative Analysis of Phytochemicals and Antioxidant Characterization Among Different Parts of Catharanthus roseus: In Vitro and In Silico Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Grindelia squarrosa Extract and Grindelic Acid Modulate Pro-inflammatory Functions of Respiratory Epithelium and Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sabraojournal.org [sabraojournal.org]
• 10. Manoyl oxide diterpenoids from Grindelia scorzonerifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Essential Oil Composition of Grindelia squarrosa from Southern Idaho - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Identification of Manoyl Oxide

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Manoyl oxide is a naturally occurring labdane (B1241275) diterpenoid of significant interest due to its role as a precursor in the biosynthesis of pharmacologically important compounds such as forskolin. Accurate and reliable identification of manoyl oxide is crucial for quality control, biosynthetic pathway elucidation, and the development of new therapeutic agents. This document provides detailed application notes and experimental protocols for the identification and characterization of manoyl oxide using two primary analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound. For manoyl oxide, ¹H and ¹³C NMR are essential for confirming its identity and stereochemistry.

Quantitative Data Presentation

The following tables summarize the reported ¹³C NMR chemical shifts for 13R-manoyl oxide. While a complete ¹H NMR dataset for manoyl oxide is not provided here, it has been reported in the literature[1].

Table 1: ¹³C NMR Chemical Shifts for 13R-Manoyl Oxide

Carbon No.	Chemical Shift (δ) in ppm
1	39.2
2	18.5
3	42.2
4	33.5
5	55.8
6	20.6
7	41.5
8	74.5
9	59.8
10	38.6
11	15.7
12	35.8
13	73.1
14	148.0
15	110.4
16	28.9
17	24.3
18	33.5
19	21.6
20	15.7
Data sourced from a study on the microbial synthesis of 13R-manoyl oxide[1]. The structure was confirmed by comparison of observed ¹H and ¹³C NMR spectra with literature data.

Experimental Protocol: NMR Analysis of Manoyl Oxide

This protocol outlines the steps for preparing a sample of manoyl oxide and acquiring ¹H and ¹³C NMR spectra.

1. Sample Preparation:

• Sample Purity: Ensure the manoyl oxide sample is of high purity, as impurities will complicate spectral interpretation. Purification can be achieved through techniques like column chromatography.

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar compounds like manoyl oxide.

• Concentration: For a standard 5 mm NMR tube, dissolve 5-25 mg of manoyl oxide in approximately 0.6-0.7 mL of the deuterated solvent for ¹H NMR.[2][3] For ¹³C NMR, a higher concentration of 50-100 mg may be necessary to obtain a good signal-to-noise ratio in a reasonable time.[2]

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the solution through a small plug of glass wool or a syringe filter directly into the clean, dry NMR tube.[4]

• Internal Standard (Optional): Tetramethylsilane (TMS) can be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

2. NMR Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment.

  • Spectral Width: Approximately 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Approximately 200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on the sample concentration.

3. Data Processing and Analysis:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale using the residual solvent peak or the TMS signal.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts, multiplicities (splitting patterns), and coupling constants to elucidate the structure.

• Compare the obtained spectra with the reference data provided in Table 1 and published literature.

Visualization: NMR Experimental Workflow

Caption: Workflow for NMR analysis of manoyl oxide.

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique ideal for the analysis of volatile and semi-volatile compounds like manoyl oxide. It provides information on both the retention time of the compound and its mass fragmentation pattern, which is a molecular fingerprint.

Quantitative Data Presentation

Table 2: GC-MS Data for Manoyl Oxide and its Epimer

Compound	Retention Index (RI)	Key Mass Fragments (m/z)
13-epi-Manoyl oxide	2000 (OV-1 column)	290 (M+), 275, 257, 204, 189, 177, 137, 123, 109, 95, 81, 69, 55, 43
Retention index data for 13-epi-manoyl oxide is from the NIST WebBook. Key mass fragments are based on typical labdane diterpene fragmentation and data for 13-epi-manoyl oxide.

General Fragmentation Pattern of Labdane Diterpenes:

Labdane-type diterpenes, including manoyl oxide, often exhibit characteristic fragmentation patterns in GC-MS. The molecular ion peak (M+) is usually observed. A prominent fragmentation is the loss of a methyl group (M-15) and the side chain at C-9.[5][6] The fragmentation is highly dependent on the specific structure and functional groups present. For labdanes, the loss of their alkyl chain is a very specific fragmentation pathway.[5][6]

Experimental Protocol: GC-MS Analysis of Manoyl Oxide

This protocol details the procedure for analyzing manoyl oxide using GC-MS.

1. Sample Preparation:

• Extraction: If manoyl oxide is in a complex matrix (e.g., plant extract), a liquid-liquid or solid-phase extraction may be necessary to isolate the less polar fraction containing the diterpenes. Hexane (B92381) or pentane (B18724) are suitable solvents for this purpose.

• Concentration: The sample should be dissolved in a volatile organic solvent (e.g., hexane, ethyl acetate) at a concentration suitable for GC-MS analysis (typically in the ppm range).

• Derivatization (Optional): For diterpenes containing hydroxyl or carboxyl groups, derivatization (e.g., silylation) may be necessary to increase volatility and improve peak shape.[7] However, for manoyl oxide, which is an ether, this is generally not required.

• Internal Standard (Optional): An internal standard (e.g., n-tridecane) can be added for quantitative analysis.[8]

2. GC-MS Instrument Parameters:

• Gas Chromatograph:

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, DB-5MS, Rxi-5Sil MS), is recommended. A typical dimension is 30 m x 0.25 mm i.d. x 0.25 µm film thickness.[9]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Injector Temperature: 250-280 °C.

  • Injection Mode: Splitless or split, depending on the sample concentration.

  • Oven Temperature Program:

    • Initial temperature: 50-100 °C, hold for 1-2 minutes.

    • Ramp: Increase to 280-300 °C at a rate of 3-10 °C/min.

    • Final hold: Hold at the final temperature for 5-10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Mass Range: Scan from m/z 40 to 500.

3. Data Analysis:

• Identify the peak corresponding to manoyl oxide based on its retention time and comparison with a standard, if available.

• Analyze the mass spectrum of the identified peak.

• Compare the fragmentation pattern with the data in Table 2 and reference libraries (e.g., NIST, Wiley).

• The presence of the molecular ion at m/z 290 and characteristic fragment ions will confirm the identity of manoyl oxide.

Visualization: GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis of manoyl oxide.

Section 3: Isolation of Manoyl Oxide from Salvia sclarea

Manoyl oxide can be found in the essential oil of clary sage (Salvia sclarea). The following is a general protocol for its isolation.

Experimental Protocol: Isolation

1. Extraction:

• Plant Material: Use dried aerial parts (flowers and leaves) of Salvia sclarea.

• Initial Extraction: Perform a solvent extraction with a non-polar solvent like hexane to obtain a concrete.[10] Alternatively, supercritical fluid extraction with CO₂ can be employed for a more selective extraction.[11]

• Steam Distillation: For obtaining the essential oil, steam or hydrodistillation of the plant material can be performed.[12]

2. Purification:

• Column Chromatography: The crude extract or essential oil can be subjected to column chromatography on silica (B1680970) gel.

• Elution Gradient: A gradient of hexane and ethyl acetate (B1210297) is typically used for elution. Start with 100% hexane and gradually increase the polarity by adding ethyl acetate.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) or GC-MS.

• Identification: Fractions containing manoyl oxide can be identified by comparing their retention factor (Rf) on TLC or retention time in GC-MS with a standard.

• Crystallization: Fractions rich in manoyl oxide can be further purified by crystallization.

Visualization: Isolation Workflow

Caption: Workflow for the isolation of manoyl oxide.

The combination of NMR spectroscopy and GC-MS provides a robust and comprehensive approach for the unambiguous identification of manoyl oxide. NMR offers detailed structural information, while GC-MS provides high sensitivity and characteristic fragmentation patterns. The protocols and data presented in these application notes serve as a valuable resource for researchers and scientists working with this important diterpenoid.

References

• 1. researchgate.net [researchgate.net]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of diterpenic compounds by GC-MS/MS: contribution to the identification of main conifer resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Abietane - Wikipedia [en.wikipedia.org]
• 8. Complete Workflow for Comprehensive Cannabis Terpenes Analysis [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. US3060172A - Process for recovering sclareol from clary sage - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

In Vitro Bioactivity of Manoyl Oxide: Application Notes and Protocols for Researchers

For Immediate Release

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in determining the in vitro bioactivity of Manoyl oxide. Manoyl oxide, a naturally occurring labdane-type diterpene, has garnered scientific interest for its potential therapeutic properties. These guidelines focus on in vitro assays to evaluate its cytotoxic, anti-inflammatory, antimicrobial, and antioxidant activities.

Data Presentation: Quantitative Bioactivity of Manoyl Oxide

The following tables summarize the quantitative data for the bioactivity of Manoyl oxide and its derivatives based on available literature.

Anticancer Activity of Manoyl Oxide and Related Labdane (B1241275) Diterpenes
Compound	Cell Line	IC50 (µM)
Manoyl oxide	Various cancer cell lines	Data not readily available in cited literature; however, related labdane diterpenes show activity in the low to mid-micromolar range.[1][2]
Sclareol (B1681606)	Human breast and leukemic cell lines	Induces apoptosis and cell cycle arrest.[1]
Andrographolide	Various cancer cell lines	Potent inhibitor of cancer cell migration and invasion; induces apoptosis and cell cycle arrest.[1][3]
Coronarin D	Glioblastoma and carcinoma cell lines	Inhibits growth and induces cell death.[4]

Anti-inflammatory Activity of Manoyl Oxide and Related Compounds
Compound	Assay	IC50
Manoyl oxide	Inhibition of Nitric Oxide (NO) Production	Data not readily available in cited literature for Manoyl oxide. Other anti-inflammatory compounds show IC50 values ranging from low to high micromolar concentrations in this assay.[5][6]
L-NAME (Positive Control)	Inhibition of Nitric Oxide (NO) Production	Typically in the low micromolar range.

Antimicrobial Activity of Manoyl Oxide Derivatives
Compound Derivative	Microorganism	Method	Result
Chloroethyl carbamidic ester of ent-3-beta-hydroxy-13-epi-manoyl oxide	Gram-positive bacteria (e.g., Staphylococcus aureus)	Disk Diffusion	Strong inhibition[7]
Gram-negative bacteria (e.g., Escherichia coli)	Disk Diffusion	Strong inhibition[7]
Pathogenic fungi (e.g., Candida albicans)	Disk Diffusion	Strong inhibition[7]
Glycoside of ent-3-beta-hydroxy-13-epi-manoyl oxide	Pathogenic fungi	Disk Diffusion	Interesting activity[7]

Antioxidant Activity of 13-epi-Manoyl Oxide
Compound	Assay	IC50
13-epi-Manoyl oxide	DPPH Radical Scavenging	Data not readily available in cited literature. Antioxidant activity has been noted for essential oils containing this compound.
Ascorbic Acid (Positive Control)	DPPH Radical Scavenging	Typically in the low µg/mL or micromolar range.

Experimental Protocols and Methodologies

Detailed protocols for key in vitro assays are provided below to facilitate the investigation of Manoyl oxide's bioactivity.

Anticancer Activity: MTT Assay for Cell Viability and Cytotoxicity

This protocol is used to assess the effect of Manoyl oxide on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Manoyl oxide in the appropriate cell culture medium. The final solvent concentration (e.g., DMSO) should be kept below 0.5%. Replace the medium in the wells with the medium containing different concentrations of Manoyl oxide. Include untreated and vehicle controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well. Mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the concentration of Manoyl oxide to determine the IC50 value (the concentration that inhibits cell viability by 50%).

MTT Assay Experimental Workflow.

Anti-inflammatory Activity: Griess Assay for Nitric Oxide Inhibition

This protocol measures the effect of Manoyl oxide on the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Principle: The Griess assay quantifies nitrite (B80452), a stable and nonvolatile breakdown product of NO. In this two-step diazotization reaction, sulfanilamide (B372717) is converted to a diazonium salt by nitrite in an acidic solution, which then couples with N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) to form a colored azo derivative that can be measured spectrophotometrically.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of Manoyl oxide for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce NO production. Include a non-stimulated control and a positive control (LPS alone).

• Supernatant Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction:

  • Add 50 µL of supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage of NO inhibition by Manoyl oxide compared to the LPS-stimulated control.

Griess Assay Experimental Workflow.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of Manoyl oxide that inhibits the visible growth of a microorganism.

Principle: A standardized inoculum of a test microorganism is exposed to serial dilutions of Manoyl oxide in a liquid growth medium. After incubation, the presence or absence of visible growth is determined.

Protocol:

• Preparation of Manoyl Oxide Dilutions: Prepare a 2-fold serial dilution of Manoyl oxide in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the final inoculum to each well containing the Manoyl oxide dilutions. Include a growth control (no Manoyl oxide) and a sterility control (no inoculum).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 16-20 hours.

• Reading the MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Manoyl oxide at which there is no visible growth.

MIC Assay Experimental Workflow.

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol assesses the free radical scavenging capacity of Manoyl oxide.

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. This causes a color change from purple to yellow, which can be measured spectrophotometrically.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol.

• Sample Preparation: Prepare various concentrations of Manoyl oxide in a suitable solvent.

• Reaction Mixture: Add a defined volume of the Manoyl oxide solution to the DPPH solution. Include a control (DPPH solution with solvent only) and a positive control (e.g., ascorbic acid).

• Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity. Plot the percentage of scavenging activity against the concentration of Manoyl oxide to determine the IC50 value.

DPPH Assay Experimental Workflow.

Signaling Pathways Potentially Modulated by Manoyl Oxide

The bioactivities of labdane-type diterpenes are often attributed to their interaction with key cellular signaling pathways. Below are diagrams illustrating some of the pathways that may be modulated by Manoyl oxide.

NF-κB Signaling Pathway in Inflammation

Manoyl oxide's potential anti-inflammatory effects may be mediated through the inhibition of the NF-κB signaling pathway, which is a key regulator of pro-inflammatory gene expression.

Potential inhibition of the NF-κB pathway by Manoyl oxide.

MAPK and PI3K/Akt Signaling Pathways in Cancer

The cytotoxic effects of labdane diterpenes against cancer cells can involve the modulation of the MAPK and PI3K/Akt signaling pathways, which regulate cell proliferation, survival, and apoptosis.

Modulation of cancer signaling pathways by Manoyl oxide.

References

• 1. Advances on Natural Abietane, Labdane and Clerodane Diterpenes as Anti-Cancer Agents: Sources and Mechanisms of Action | MDPI [mdpi.com]
• 2. The labdane diterpene sclareol (labd-14-ene-8, 13-diol) induces apoptosis in human tumor cell lines and suppression of tumor growth in vivo via a p53-independent mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Anticancer activities and mechanism of action of the labdane diterpene coronarin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficient In Vitro and In Vivo Anti-Inflammatory Activity of a Diamine-PEGylated Oleanolic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitric Oxide Synthesis Inhibition and Anti-Inflammatory Effect
of Polypeptide Isolated from Chicken Feather Meal
in Lipopolysaccharide-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Manoyl Oxide as a Chiral Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide, a naturally occurring labdane-type diterpenoid, represents a valuable and versatile chiral building block for organic synthesis. Its rigid tricyclic core, embedded stereocenters, and reactive functional groups make it an attractive starting material for the synthesis of a wide range of complex molecules, including natural products, bioactive compounds, and fragrance ingredients. This document provides detailed application notes and experimental protocols for the utilization of manoyl oxide in organic synthesis, with a focus on its preparation and subsequent chemical transformations.

Synthesis of Manoyl Oxide Epimers

The two common epimers, manoyl oxide and 13-epi-manoyl oxide, can be synthesized from the readily available labdane (B1241275) diterpenoid, sclareol (B1681606). Additionally, microbial synthesis offers a route to enantiomerically pure (13R)-manoyl oxide.

Selective Chemical Synthesis of 13-epi-Manoyl Oxide from Sclareol

A highly selective one-step synthesis of 13-epi-manoyl oxide can be achieved through the low-temperature superacidic cyclization of sclareol. Fine-tuning the reaction conditions allows for a high diastereomeric ratio in favor of the desired 13-epi-oxide.

Experimental Protocol: Superacid-Catalyzed Cyclization of Sclareol

• Materials: (-)-Sclareol, fluorosulfonic acid (FSO₃H), dichloromethane (B109758) (CH₂Cl₂), potassium hydroxide (B78521) (KOH).

• Procedure:

  • Dissolve (-)-sclareol in anhydrous dichloromethane in a flame-dried, three-necked flask equipped with a thermometer, a dropping funnel, and a nitrogen inlet.

  • Cool the solution to -95 °C using a suitable cooling bath (e.g., liquid nitrogen/ethanol).

  • Slowly add a pre-cooled solution of fluorosulfonic acid in dichloromethane to the stirred sclareol solution while maintaining the temperature at -95 °C.

  • Stir the reaction mixture at this temperature for 15 minutes.

  • Quench the reaction by carefully adding a 30% aqueous solution of potassium hydroxide.

  • Allow the mixture to warm to room temperature and separate the organic layer.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford 13-epi-manoyl oxide.

Entry	Temperature (°C)	FSO₃H (mol equiv)	Ratio (13-epi-manoyl oxide : manoyl oxide)	Conversion (%)
1	-78	3	5 : 2	95
2	-95	3	9 : 1	>90
3	-105	3	93 : 7	Lower

Table 1: Optimization of reaction conditions for the selective synthesis of 13-epi-manoyl oxide.[1]

Caption: Synthesis of manoyl oxide epimers from sclareol.

Microbial Synthesis of (13R)-Manoyl Oxide

Enantiomerically pure (13R)-manoyl oxide, a key precursor to the pharmaceutically important compound forskolin (B1673556), can be produced through microbial synthesis in engineered E. coli. This method provides a sustainable and selective route to this valuable chiral building block.

Experimental Protocol: Microbial Production and Extraction of (13R)-Manoyl Oxide

• Microorganism: E. coli strain engineered to express the necessary diterpene synthases (e.g., CfTPS2 and CfTPS3 from Coleus forskohlii).

• Culture Medium: Defined medium such as PASM-5052.

• Procedure:

  • Inoculate a preculture of the engineered E. coli strain and grow overnight.

  • Inoculate the main culture with the preculture and grow at 37 °C to an OD₆₀₀ of approximately 0.3.

  • Induce protein expression with appropriate inducers (e.g., rhamnose and IPTG).

  • Continue cultivation at a lower temperature (e.g., 16 °C) for an extended period (e.g., 112 hours) to enhance product yield.

  • Extract the culture with an organic solvent such as hexane (B92381).

  • Concentrate the hexane extract and purify the (13R)-manoyl oxide by solid-phase extraction.

Culture Conditions	Extraction Time (h)	Yield of (13R)-Manoyl Oxide (mg/L)
25 °C, 16 h post-induction	1	~2
16 °C, 112 h post-induction	16	~10

Table 2: Impact of culture conditions and extraction time on (13R)-manoyl oxide yields in E. coli.[2][3]

Caption: Microbial synthesis workflow for (13R)-manoyl oxide.

Applications in the Synthesis of Bioactive Molecules and Natural Products

Manoyl oxide serves as a versatile scaffold for the synthesis of various bioactive compounds, including antimicrobial and cytotoxic agents, as well as complex natural products like (-)-Ambrox and forskolin.

Synthesis of (-)-Ambrox

(-)-Ambrox, a valuable fragrance ingredient, can be synthesized from manoyl oxide. The key transformation involves the oxidative degradation of the vinyl group to a carboxylic acid, followed by reduction and cyclization.

Synthetic Pathway Overview:

The conversion of manoyl oxide to (-)-Ambrox typically involves a multi-step sequence:

• Oxidative Cleavage: The vinyl group at C-14 is oxidatively cleaved to form a carboxylic acid.

• Reduction: The resulting carboxylic acid is reduced to a diol.

• Cyclization: An acid-catalyzed cyclization of the diol yields the final product, (-)-Ambrox.

While a detailed, step-by-step protocol for the direct conversion of isolated manoyl oxide to Ambrox is not extensively detailed in the provided search results, the general strategy is outlined. The more common industrial route starts from sclareol, which is first converted to sclareolide.

Caption: General synthetic route to (-)-Ambrox from manoyl oxide.

Precursor to Forskolin

(13R)-Manoyl oxide is the direct biosynthetic precursor to forskolin, a diterpenoid with significant medicinal applications. The transformation is achieved in nature through a series of enzymatic oxidations and an acetylation step. While a total chemical synthesis from manoyl oxide is challenging, the biosynthetic pathway has been elucidated and reconstituted in a microbial host.[4][5]

Key Enzymatic Transformations:

The biosynthesis of forskolin from (13R)-manoyl oxide involves several cytochrome P450 monooxygenases (CYPs) and an acetyltransferase. These enzymes introduce hydroxyl groups at specific positions on the manoyl oxide core and perform a final acetylation.

Caption: Biosynthetic pathway from (13R)-manoyl oxide to forskolin.

Synthesis of Antimicrobial and Cytotoxic Derivatives

The manoyl oxide scaffold can be chemically modified to generate derivatives with interesting biological activities.

Starting from ribenol, a series of esters and carbamates have been synthesized and evaluated for their antimicrobial properties.

Experimental Protocol: Synthesis of a Chloroethyl Carbamidic Ester Derivative

• Starting Material: ent-3-beta-hydroxy-13-epi-manoyl oxide (ribenol).

• Reagents: 2-Chloroethyl isocyanate, pyridine.

• Procedure:

  • Dissolve ribenol in anhydrous pyridine.

  • Add 2-chloroethyl isocyanate dropwise to the solution at room temperature.

  • Stir the reaction mixture overnight.

  • Pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Derivative	Gram (+) Bacteria	Gram (-) Bacteria	Fungi
Chloroethyl carbamidic ester 9	Active	Active	Active
Glycoside 11	Inactive	Inactive	Active

Table 3: Summary of antimicrobial activity for selected ribenol derivatives.[6]

The vinyl group of manoyl oxide provides a handle for carbon-carbon bond formation through reactions like the Palladium-catalyzed Heck coupling. This allows for the introduction of various aryl or vinyl substituents.

General Reaction Scheme:

Caption: General scheme for the Heck coupling reaction on manoyl oxide.

Detailed experimental protocols for Heck reactions on manoyl oxide are specific to the substrates and catalytic system used. Researchers should refer to the primary literature for specific conditions.

Conclusion

Manoyl oxide is a readily accessible and highly valuable chiral building block in organic synthesis. Its stereochemically defined structure provides a solid foundation for the enantioselective synthesis of a variety of complex molecules. The protocols and application notes presented here demonstrate the utility of manoyl oxide in constructing bioactive compounds and natural products, highlighting its importance for researchers in the fields of organic chemistry, medicinal chemistry, and drug development. Further exploration of functionalization reactions on the manoyl oxide scaffold will undoubtedly lead to the discovery of novel molecules with significant biological and commercial value.

References

• 1. mdpi.com [mdpi.com]
• 2. Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Total biosynthesis of the cyclic AMP booster forskolin from Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 5. elifesciences.org [elifesciences.org]
• 6. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Manoyl Oxide in Antimicrobial Agent Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding and methodologies for evaluating the antimicrobial potential of manoyl oxide and its derivatives. Due to the limited availability of direct quantitative data on manoyl oxide, this document leverages findings from studies on its synthetic derivatives and related labdane-type diterpenes to provide a framework for research and development.

Introduction

Manoyl oxide, a naturally occurring labdane-type diterpene, has garnered interest as a scaffold for the development of new antimicrobial agents. While research on the parent compound is limited, studies on its hemisynthetic derivatives have demonstrated promising activity against a range of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[1][2] These findings suggest that manoyl oxide possesses a foundational structure that can be chemically modified to enhance its antimicrobial efficacy and spectrum. This document outlines the available data, key experimental protocols for antimicrobial evaluation, and a proposed mechanism of action to guide further investigation into manoyl oxide's therapeutic potential.

Data Presentation

Table 1: Antimicrobial Activity of Manoyl Oxide Derivatives (Zone of Inhibition)

Compound	Test Microorganism	Zone of Inhibition (mm)
Ribenol Chloroethyl Carbamidic Ester	Staphylococcus aureus	12
Staphylococcus epidermidis	13
Escherichia coli	10
Enterobacter cloacae	10
Klebsiella pneumoniae	10
Pseudomonas aeruginosa	10
Candida albicans	11
Candida tropicalis	12
Torulopsis glabrata	12
Ribenol Glycoside Derivative	Candida albicans	10
Candida tropicalis	11
Torulopsis glabrata	11

Data extracted from Kalpoutzakis et al., Chemical & Pharmaceutical Bulletin, 2001.[1][2]

Table 2: Minimum Inhibitory Concentrations (MICs) of Representative Labdane (B1241275) Diterpenes against various bacteria

Labdane Diterpene	Test Microorganism	MIC (µg/mL)
Compound 66	Staphylococcus epidermidis	12.5
Enterococcus faecalis	12.5
Bacillus cereus	3.13
Compound 68	Staphylococcus epidermidis	12.5
Enterococcus faecalis	6.25
Bacillus cereus	6.25
(-)-Jolkinolide E	Streptococcus pneumoniae	0.53-1.09 µM
Staphylococcus aureus	0.53-1.09 µM
15-Hydroxydehydroabietic acid	Streptococcus pneumoniae	2.06-4.06 µM
Staphylococcus aureus	2.06-4.06 µM

Note: This table presents data for other labdane diterpenes to provide a quantitative context for the potential potency of manoyl oxide derivatives. Direct MIC data for manoyl oxide was not found.[3][4]

Proposed Mechanism of Action

While the precise mechanism of action for manoyl oxide has not been elucidated, the antimicrobial activity of many terpenoids, including labdane diterpenes, is often attributed to their ability to disrupt the structure and function of microbial cell membranes.[5] The lipophilic nature of these compounds allows them to intercalate into the lipid bilayer, leading to:

• Increased Membrane Permeability: Disruption of the membrane can lead to the leakage of essential intracellular components such as ions and ATP.

• Alteration of Membrane Fluidity: Changes in membrane fluidity can impair the function of membrane-bound proteins, including enzymes and transport systems.

• Inhibition of Cellular Respiration: Damage to the cell membrane can disrupt the electron transport chain and oxidative phosphorylation.

Some diterpenes have also been shown to inhibit bacterial enzymes and interfere with biofilm formation.[4][6]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antimicrobial properties of manoyl oxide.

Antimicrobial Susceptibility Testing: Disk Diffusion Assay

This method is a qualitative to semi-quantitative technique to assess the antimicrobial activity of a compound.

Materials:

• Test compound (Manoyl oxide) dissolved in a suitable solvent (e.g., DMSO)

• Sterile paper discs (6 mm diameter)

• Bacterial or fungal culture in logarithmic growth phase

• Mueller-Hinton agar (B569324) (for bacteria) or Sabouraud Dextrose agar (for fungi) plates

• Sterile swabs

• Incubator

• Positive control (standard antibiotic) and negative control (solvent) discs

Protocol:

• Prepare a microbial inoculum suspension and adjust its turbidity to match a 0.5 McFarland standard.

• Using a sterile swab, uniformly streak the inoculum over the entire surface of the agar plate.

• Impregnate sterile paper discs with a known concentration of the manoyl oxide solution. Allow the solvent to evaporate completely.

• Place the impregnated discs, along with positive and negative control discs, onto the surface of the inoculated agar plate.

• Incubate the plates at 37°C for 18-24 hours for bacteria, or at 25-30°C for 48-72 hours for fungi.

• Measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Manoyl oxide stock solution

• 96-well microtiter plates

• Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi)

• Bacterial or fungal inoculum adjusted to the appropriate concentration

• Spectrophotometer or microplate reader

Protocol:

• Dispense 100 µL of sterile broth into all wells of a 96-well plate.

• Add 100 µL of the manoyl oxide stock solution to the first well and perform serial two-fold dilutions across the plate.

• Inoculate each well with 10 µL of the microbial suspension.

• Include a positive control (microorganism without manoyl oxide) and a negative control (broth only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine the MIC by visual inspection for the lowest concentration that shows no turbidity or by measuring the optical density at 600 nm.

Biofilm Inhibition Assay (Crystal Violet Method)

This assay quantifies the ability of a compound to inhibit the formation of microbial biofilms.

Materials:

• Manoyl oxide

• 96-well flat-bottom microtiter plates

• Tryptic Soy Broth (TSB) or other suitable growth medium

• Bacterial culture

• 0.1% Crystal Violet solution

• 30% Acetic acid or 95% Ethanol

Protocol:

• Dispense 100 µL of bacterial suspension into the wells of a microtiter plate.

• Add 100 µL of varying concentrations of manoyl oxide to the wells. Include a control with no compound.

• Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic cells.

• Stain the adherent biofilms with 125 µL of 0.1% crystal violet for 15 minutes.

• Wash the wells again with PBS to remove excess stain and allow the plate to air dry.

• Solubilize the stained biofilm with 200 µL of 30% acetic acid or 95% ethanol.

• Measure the absorbance at 570 nm using a microplate reader. A reduction in absorbance indicates biofilm inhibition.

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating the antimicrobial and anti-biofilm properties of manoyl oxide.

Proposed Signaling Pathway Disruption

Caption: Proposed mechanism of manoyl oxide targeting the bacterial cell membrane.

References

• 1. Frontiers | Antimicrobial Diterpenes: Recent Development From Natural Sources [frontiersin.org]
• 2. New semisynthetic antimicrobial labdane-type diterpenoids derived from the resin "ladano" of Cistus creticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial Diterpenes: Recent Development From Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

High-Yield Microbial Synthesis of (13R)-Manoyl Oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-yield microbial synthesis of (13R)-manoyl oxide, a key precursor to the pharmaceutically important diterpenoid, forskolin (B1673556). The methodologies outlined below leverage metabolically engineered Saccharomyces cerevisiae to achieve high titers of the target compound.

Introduction

(13R)-manoyl oxide is a labdane-type diterpenoid and a crucial intermediate in the biosynthesis of forskolin, a compound with a wide range of pharmacological activities.[1][2][3] Traditional production of forskolin relies on extraction from the plant Coleus forskohlii, which suffers from low yields and sustainability challenges.[4][5] Microbial fermentation using engineered microorganisms offers a promising, sustainable, and scalable alternative for the production of (13R)-manoyl oxide and its derivatives.[1][6][7] This protocol focuses on the production of enantiomerically pure (13R)-manoyl oxide using engineered Saccharomyces cerevisiae.[1][4]

Metabolic Engineering Strategy

The microbial synthesis of (13R)-manoyl oxide is achieved through the heterologous expression of key enzymes from C. forskohlii in a microbial host, typically S. cerevisiae or E. coli. The biosynthetic pathway originates from the central carbon metabolism, leading to the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP).

The key enzymatic steps for (13R)-manoyl oxide synthesis are:

• GGPP Synthesis : GGPP is the C20 precursor for all diterpenoids and is synthesized from farnesyl diphosphate (FPP) and isopentenyl diphosphate (IPP) by a GGPP synthase.

• Cyclization Cascade : Two diterpene synthases from C. forskohlii, CfTPS2 and CfTPS3, catalyze the conversion of GGPP to (13R)-manoyl oxide.[2][3][8][9]

To achieve high yields, the host's metabolism is engineered to channel more carbon flux towards GGPP and minimize its diversion into competing pathways.

Metabolic Pathway for (13R)-Manoyl Oxide Production in Engineered S. cerevisiae

Caption: Biosynthetic pathway for (13R)-manoyl oxide in engineered S. cerevisiae.

Quantitative Data Summary

The following tables summarize the reported yields of (13R)-manoyl oxide achieved through various metabolic engineering strategies in S. cerevisiae.

Strain	Key Genetic Modifications	Titer (mg/L)	Reference
GW-1	Integration of codon-optimized CfTPS2 and CfTPS3	2.31	[4]
Engineered S. cerevisiae	Overexpression of tHMG1 and ERG20, downregulation of ERG9, fusion of Bts1p and Erg20F96Cp, overexpression of truncated CfTPS2 and CfTPS3	328.15	[4]

Fermentation Scale	Strain	Titer (g/L)	Reference
5 L Bioreactor (Fed-batch)	Highly engineered S. cerevisiae	3	[4]

Experimental Protocols

Protocol 1: Construction of (13R)-Manoyl Oxide Producing S. cerevisiae Strain

This protocol describes the genetic modifications to engineer a S. cerevisiae strain for high-yield (13R)-manoyl oxide production.

Materials:

• S. cerevisiae host strain (e.g., W303-1a)

• Plasmids containing codon-optimized genes: CfTPS2, CfTPS3, tHMG1, ERG20, Bts1p

• Gene editing tools (e.g., CRISPR/Cas9) for gene integration and promoter replacement

• YPD medium (1% yeast extract, 2% peptone, 2% glucose)

• Selective media (e.g., synthetic complete medium lacking specific amino acids)

Workflow for Strain Engineering:

Caption: Workflow for engineering a high-yield (13R)-manoyl oxide producing S. cerevisiae strain.

Procedure:

• Codon Optimization and Gene Synthesis: Codon-optimize the sequences of CfTPS2 and CfTPS3 from C. forskohlii for expression in S. cerevisiae. Synthesize the optimized genes.

• Integration of Diterpene Synthases: Integrate the codon-optimized CfTPS2 and CfTPS3 genes into the genome of the host S. cerevisiae strain under the control of strong constitutive promoters.

• Upregulation of the Mevalonate (MVA) Pathway:

  • Overexpress a truncated version of HMG-CoA reductase (tHMG1), a key rate-limiting enzyme in the MVA pathway.[4]

  • Overexpress farnesyl diphosphate synthase (ERG20).[4]

• Downregulation of Competing Pathways: Downregulate the expression of squalene (B77637) synthase (ERG9), which diverts FPP towards sterol biosynthesis. This can be achieved by replacing the native promoter with a weaker promoter.[4]

• Enhancement of GGPP Supply: Overexpress the native GGPP synthase (Bts1p) to increase the pool of the direct precursor for (13R)-manoyl oxide synthesis.[4]

• Strain Verification: Confirm all genetic modifications by PCR and sequencing.

Protocol 2: Shake Flask Cultivation for (13R)-Manoyl Oxide Production

This protocol is for small-scale production and screening of engineered yeast strains.

Materials:

• Engineered S. cerevisiae strain

• YPD medium

• Dodecane (B42187) (for in-situ extraction)

• Sterile 250 mL shake flasks

• Incubator shaker

Procedure:

• Inoculate a single colony of the engineered yeast strain into 5 mL of YPD medium and grow overnight at 30°C with shaking at 220 rpm.

• Inoculate 30 mL of YPD medium in a 250 mL shake flask with the overnight culture to an initial OD600 of 0.05.

• After 6 hours of incubation, add 3 mL of dodecane (10% v/v) to the culture for biphasic fermentation. This helps to sequester the product and reduce potential toxicity.

• Incubate the culture at 30°C with shaking at 220 rpm for 96 hours.

• After incubation, harvest the dodecane layer for analysis.

Protocol 3: Fed-Batch Fermentation for High-Titer Production

This protocol is for scaling up the production of (13R)-manoyl oxide in a bioreactor.

Materials:

• Engineered S. cerevisiae strain

• Fermentation medium (e.g., YPD with optimized glucose concentration)

• 5 L bioreactor

• Feeding solution (concentrated glucose)

• Dodecane

Procedure:

• Prepare the seed culture by growing the engineered strain in YPD medium.

• Inoculate the 5 L bioreactor containing the initial fermentation medium with the seed culture.

• Maintain the fermentation conditions (e.g., temperature at 30°C, pH, and dissolved oxygen levels).

• After an initial batch phase, initiate fed-batch cultivation by continuously or intermittently feeding a concentrated glucose solution to maintain a target glucose concentration.

• Add dodecane for in-situ product recovery.

• Monitor cell growth (OD600) and product formation periodically by sampling the dodecane layer.

• Continue the fermentation until the desired product titer is reached.

Protocol 4: Quantification of (13R)-Manoyl Oxide by GC-MS

This protocol describes the analysis of (13R)-manoyl oxide from the dodecane extract.

Materials:

• Dodecane extract containing (13R)-manoyl oxide

• Internal standard (e.g., 1-eicosene)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• HP-5ms GC column (or equivalent)

• Helium gas

Procedure:

• Sample Preparation:

  • Take a known volume of the dodecane layer from the fermentation.

  • Add a known concentration of the internal standard (e.g., 1-eicosene).

• GC-MS Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Use a suitable temperature program, for example:

    • Initial temperature: 60°C for 1 min

    • Ramp 1: 15°C/min to 200°C

    • Ramp 2: 10°C/min to 280°C, hold for 2 min

    • Ramp 3: 20°C/min to 300°C, hold for 2 min

  • Set the ion source temperature to 300°C and scan from m/z 30 to 550.

• Quantification:

  • Identify the peak corresponding to (13R)-manoyl oxide based on its retention time and mass spectrum.

  • Quantify the amount of (13R)-manoyl oxide by comparing its peak area to that of the internal standard.

Conclusion

The protocols and strategies outlined in this document provide a comprehensive guide for the high-yield microbial synthesis of (13R)-manoyl oxide. By leveraging the power of metabolic engineering in Saccharomyces cerevisiae, it is possible to achieve industrially relevant titers of this valuable pharmaceutical precursor. These methods offer a sustainable and scalable alternative to traditional plant-based extraction, paving the way for the reliable production of forskolin and other important diterpenoids.

References

• 1. Developing a yeast cell factory for the production of terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fermentation Strategies for Production of Pharmaceutical Terpenoids in Engineered Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diversion of Flux toward Sesquiterpene Production in Saccharomyces cerevisiae by Fusion of Host and Heterologous Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Perspective of Production of Terpenoids in Yeast - Synthetic Biology and Engineering - Full-Text HTML - SCIEPublish [sciepublish.com]
• 5. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Chromatographic Techniques for the Purification of Manoyl Oxide Isomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manoyl oxide, a naturally occurring labdane (B1241275) diterpene, and its isomers are of significant interest in medicinal chemistry and drug development due to their diverse biological activities, including potential anti-inflammatory, antimicrobial, and cytotoxic effects. As precursors to other bioactive compounds like forskolin, the efficient purification of specific Manoyl oxide isomers is crucial for further research and development. This document provides detailed application notes and experimental protocols for the chromatographic purification of Manoyl oxide isomers, focusing on flash chromatography, High-Performance Liquid Chromatography (HPLC), and Gas Chromatography-Mass Spectrometry (GC-MS) techniques.

Application Notes

The successful separation of Manoyl oxide isomers, which often exist as epimers at specific chiral centers (such as C-13), relies on exploiting subtle differences in their physicochemical properties. The choice of chromatographic technique depends on the scale of purification, the required purity, and the analytical goals.

• Flash Chromatography is a rapid and efficient method for the preparative-scale purification of gram-scale quantities of Manoyl oxide isomers from crude extracts or synthetic reaction mixtures. It is particularly useful for initial cleanup and separation of the major isomers. Normal-phase chromatography using silica (B1680970) gel is commonly employed, with a non-polar mobile phase system.

• High-Performance Liquid Chromatography (HPLC) offers higher resolution for the separation of closely related isomers and is suitable for both analytical and semi-preparative scale purifications. Reversed-phase chromatography on C18 columns is a common choice, providing good separation based on hydrophobicity. For enantiomeric or diastereomeric isomers that are difficult to separate on standard achiral phases, chiral HPLC is the method of choice.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of volatile and semi-volatile compounds like Manoyl oxide isomers. It provides information on the retention time and mass spectrum of each isomer, aiding in their identification. Derivatization is typically not required for these compounds.

Data Presentation

Table 1: Representative Flash Chromatography Data for Manoyl oxide Isomer Separation

Parameter	Value	Reference
Stationary Phase	Silica Gel (230-400 mesh)	[1]
Mobile Phase	Hexane (B92381):Ethyl Acetate (B1210297) Gradient	[1]
Elution Profile	Gradient from 100% Hexane to Hexane:Ethyl Acetate (9:1)	[1]
Expected Elution Order	13-epi-manoyl oxide typically elutes before Manoyl oxide	[2]
Monitoring	Thin Layer Chromatography (TLC) with p-anisaldehyde stain	[2]

Table 2: Representative HPLC Parameters for Manoyl Oxide Isomer Analysis

Parameter	Condition 1: Achiral Separation	Condition 2: Chiral Separation
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)	Chiral Stationary Phase (e.g., polysaccharide-based)
Mobile Phase	Acetonitrile (B52724):Water (gradient)	Isocratic mixture (e.g., Hexane:Isopropanol)
Flow Rate	1.0 mL/min	0.5 - 1.0 mL/min
Detection	UV at 210 nm or ELSD	UV at 210 nm or Polarimeter
Injection Volume	10-20 µL	5-10 µL
Column Temperature	25 °C	Ambient or controlled

Table 3: Representative GC-MS Data for Manoyl Oxide Isomer Analysis

Parameter	Value
Column	DB-5ms (or equivalent non-polar capillary column)
Injector Temperature	250 °C
Oven Program	70°C (2 min), then ramp to 280°C at 10°C/min, hold for 5 min
Carrier Gas	Helium at 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-450
Expected Retention Time	Isomers will have slightly different retention times

Experimental Protocols

Protocol 1: Flash Chromatography for Preparative Scale Purification of Manoyl Oxide Isomers

This protocol is based on the separation of 13-epi-manoyl oxide from a reaction mixture.

1. Materials:

• Silica gel (230-400 mesh)

• n-Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Crude mixture containing Manoyl oxide isomers

• Glass chromatography column

• Pressurized air or nitrogen source

• Fraction collector or collection tubes

• TLC plates, developing chamber, and p-anisaldehyde staining solution

2. Column Packing: a. Secure a glass column of appropriate size vertically. b. Add a small plug of glass wool or cotton to the bottom of the column. c. Add a thin layer of sand (approx. 1 cm) over the plug. d. Prepare a slurry of silica gel in n-hexane and pour it into the column. e. Gently tap the column to ensure even packing and remove air bubbles. f. Add another layer of sand on top of the silica bed. g. Equilibrate the column by passing several column volumes of n-hexane through it.

3. Sample Loading: a. Dissolve the crude mixture in a minimal amount of a non-polar solvent (e.g., dichloromethane (B109758) or the initial mobile phase). b. Alternatively, for less soluble samples, adsorb the crude mixture onto a small amount of silica gel by dissolving it in a suitable solvent, adding silica gel, and evaporating the solvent under reduced pressure to obtain a free-flowing powder. c. Carefully load the dissolved sample or the silica-adsorbed sample onto the top of the column.

4. Elution and Fraction Collection: a. Begin elution with 100% n-hexane. b. Gradually increase the polarity of the mobile phase by introducing ethyl acetate in a stepwise or linear gradient (e.g., starting with 1% ethyl acetate in hexane and increasing to 10%). c. Collect fractions of appropriate volume (e.g., 20-50 mL). d. Monitor the separation by TLC analysis of the collected fractions.

5. Analysis and Pooling: a. Spot the collected fractions on a TLC plate. b. Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate 9:1). c. Visualize the spots by staining with p-anisaldehyde solution and heating. d. Combine the fractions containing the pure desired isomer. e. Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified Manoyl oxide isomer.

Protocol 2: Analytical HPLC for Isomer Purity Assessment

1. Materials:

• HPLC system with UV or ELSD detector

• C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Ultrapure water

• Sample of purified Manoyl oxide isomer dissolved in mobile phase

2. Method Setup: a. Install the C18 column and equilibrate it with the initial mobile phase composition (e.g., 60% acetonitrile in water) for at least 30 minutes at a flow rate of 1.0 mL/min. b. Set the detector wavelength to 210 nm (for UV) or configure the ELSD parameters.

3. Sample Analysis: a. Inject 10-20 µL of the sample solution. b. Run a gradient elution program, for example:

• 0-20 min: 60% to 100% Acetonitrile
• 20-25 min: 100% Acetonitrile
• 25.1-30 min: Return to 60% Acetonitrile c. Record the chromatogram and determine the retention time and peak area of each isomer.

Protocol 3: GC-MS for Isomer Identification and Quantification

1. Materials:

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

• Helium carrier gas

• Sample of Manoyl oxide isomers dissolved in a volatile solvent (e.g., hexane or ethyl acetate)

2. Method Setup: a. Set the injector temperature to 250 °C. b. Program the oven temperature as follows: initial temperature of 70 °C for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes. c. Set the helium flow rate to 1.0 mL/min. d. Set the mass spectrometer to scan from m/z 40 to 450 in electron ionization (EI) mode.

3. Sample Analysis: a. Inject 1 µL of the sample solution. b. Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak. c. Identify the Manoyl oxide isomers based on their retention times and comparison of their mass spectra with a reference library or known standards.

Visualizations

Caption: Experimental workflow for the purification and analysis of Manoyl oxide isomers.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

In Silico Molecular Docking Studies of Manoyl Oxide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in silico molecular docking studies of Manoyl oxide with various protein targets. Manoyl oxide, a naturally occurring diterpenoid, has garnered significant interest for its potential therapeutic properties, including anti-inflammatory, anticancer, and antimicrobial activities. Molecular docking serves as a powerful computational tool to predict the binding affinity and interaction patterns between Manoyl oxide and key proteins involved in these biological pathways, thereby elucidating its mechanism of action and guiding further drug development efforts.

Introduction to Manoyl Oxide and Molecular Docking

Manoyl oxide is a labdane-type diterpenoid found in various plant species. It is a biosynthetic precursor to forskolin (B1673556) and has been reported to possess a range of biological activities.[1][2] Understanding the molecular basis of these activities is crucial for its development as a therapeutic agent.

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[3] In the context of drug discovery, it is used to predict how a small molecule (ligand), such as Manoyl oxide, binds to the active site of a target protein. This method provides valuable insights into the binding energy, binding mode, and the key amino acid residues involved in the interaction. Commonly used software for molecular docking includes AutoDock, MOE (Molecular Operating Environment), and SwissDock.[4][5][6][7]

Potential Protein Targets for Manoyl Oxide

Based on the known biological activities of Manoyl oxide and related diterpenoids, several protein targets are of interest for molecular docking studies. These targets are implicated in inflammation, cancer, and microbial infections.

• Anti-inflammatory Targets:

  • Cyclooxygenase-2 (COX-2)[8][9]

  • Tumor Necrosis Factor-alpha (TNF-α)[5]

  • Nuclear Factor-kappa B (NF-κB)[3][10]

• Anticancer Targets:

  • B-cell lymphoma 2 (Bcl-2) family proteins[11][12][13][14][15]

  • Caspases (e.g., Caspase-3, Caspase-9)[16][17]

• Antimicrobial Targets:

  • Bacterial enzymes such as DNA gyrase and penicillin-binding proteins (PBPs).[1][6]

Data Presentation: Predicted Binding Affinities of Manoyl Oxide

The following table summarizes the hypothetical quantitative data from in silico molecular docking studies of Manoyl oxide with selected protein targets. This data is for illustrative purposes to demonstrate how results from such studies can be presented. The binding energy represents the strength of the interaction, with more negative values indicating a stronger binding affinity.

Target Protein	PDB ID	Ligand (Manoyl oxide)	Binding Energy (kcal/mol)	Estimated Inhibition Constant (Ki) (µM)	Interacting Residues (Hypothetical)
Anti-inflammatory Targets
Cyclooxygenase-2 (COX-2)	5KIR	Manoyl oxide	-8.5	1.5	ARG120, TYR355, SER530
TNF-α	2AZ5	Manoyl oxide	-7.9	3.2	TYR59, TYR119, GLY121
NF-κB (p50/p65 heterodimer)	1VKX	Manoyl oxide	-9.2	0.8	ARG57, LYS147, GLU219
Anticancer Targets
Bcl-2	2O2F	Manoyl oxide	-8.8	1.2	ARG102, PHE105, TYR195
Caspase-3	2J32	Manoyl oxide	-7.5	5.1	HIS121, GLY122, SER124
Caspase-9	1JXQ	Manoyl oxide	-7.8	3.8	ARG179, HIS237, SER339
Antimicrobial Targets
DNA Gyrase Subunit B	4DUH	Manoyl oxide	-8.1	2.5	ASP73, ILE78, GLY101
Penicillin-Binding Protein 2	6G9S	Manoyl oxide	-7.2	6.4	SER234, LYS237, TYR312

Experimental Protocols

This section provides detailed methodologies for performing in silico molecular docking of Manoyl oxide with a target protein. The protocol is generalized and can be adapted for different software packages.

Protocol 1: Molecular Docking using AutoDock Vina

1. Preparation of the Target Protein:

• Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB) (e.g., COX-2, PDB ID: 5KIR).
• Remove water molecules and any co-crystallized ligands from the PDB file using software like PyMOL or Discovery Studio.[18]
• Add polar hydrogens and assign Kollman charges to the protein using AutoDock Tools (ADT).
• Save the prepared protein structure in PDBQT format.

2. Preparation of the Ligand (Manoyl oxide):

• Obtain the 3D structure of Manoyl oxide from a chemical database like PubChem (CID: 101533).
• Optimize the ligand's geometry using a computational chemistry software (e.g., Avogadro, ChemDraw).
• Assign Gasteiger charges and define the rotatable bonds using ADT.
• Save the prepared ligand structure in PDBQT format.

3. Grid Box Generation:

• Define the active site of the target protein. This can be determined from the location of the co-crystallized ligand in the original PDB file or through literature search.
• Using ADT, define a grid box that encompasses the entire binding site. The size of the grid box should be sufficient to allow the ligand to move freely within the active site.

4. Molecular Docking Simulation:

• Use AutoDock Vina to perform the docking simulation.[19]
• The command line for running Vina typically includes the paths to the prepared protein and ligand files, the grid box coordinates, and the output file name.
• vina --receptor protein.pdbqt --ligand manoyl_oxide.pdbqt --config grid.conf --out results.pdbqt --log results.log
• Vina will generate multiple binding poses for the ligand, ranked by their binding affinity scores.

5. Analysis of Docking Results:

• Visualize the docking results using software like PyMOL or Discovery Studio.
• Analyze the binding pose with the lowest binding energy to identify key interactions (hydrogen bonds, hydrophobic interactions, etc.) between Manoyl oxide and the amino acid residues of the target protein.

Protocol 2: Molecular Docking using SwissDock

SwissDock is a web-based server for molecular docking that is user-friendly and suitable for rapid screening.[6][7]

1. Ligand and Target Preparation:

• Prepare the 3D structure of Manoyl oxide in a suitable format (e.g., MOL2).
• Obtain the PDB ID of the target protein.

2. Submitting the Docking Job:

• Access the SwissDock web server.
• Upload the ligand file and provide the PDB ID of the target protein.
• Define the region of interest for docking, or allow the server to perform a blind docking.
• Submit the job and provide an email address for notification.

3. Analyzing the Results:

• Once the docking is complete, SwissDock provides a summary of the results, including the predicted binding modes and their estimated binding free energies.
• The results can be visualized directly on the web browser or downloaded for offline analysis.

Visualization of Workflows and Pathways

The following diagrams illustrate the experimental workflow for molecular docking and a representative signaling pathway potentially modulated by Manoyl oxide.

Figure 1. General workflow for in silico molecular docking studies.

Figure 2. Hypothetical inhibition of the NF-κB signaling pathway by Manoyl oxide.

Conclusion

In silico molecular docking is an indispensable tool in modern drug discovery. These application notes provide a framework for researchers to investigate the therapeutic potential of Manoyl oxide by exploring its interactions with key biological targets. The provided protocols and hypothetical data serve as a guide for designing and interpreting molecular docking studies, ultimately contributing to the rational design of novel therapeutic agents based on this promising natural product.

References

• 1. In Silico, Molecular Docking and In Vitro Antimicrobial Activity of the Major Rapeseed Seed Storage Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Anti-Inflammatory Activities, and Molecular Docking Study of Novel Pyxinol Derivatives as Inhibitors of NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a novel anti-human TNF-α murine monoclonal antibody with high binding affinity and neutralizing activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. youtube.com [youtube.com]
• 10. Magnolol Inhibits LPS-induced NF-κB/Rel Activation by Blocking p38 Kinase in Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Table 1, Affinity (Ki) of BCL-2 Inhibitors for Different Anti-apoptotic BCL-2-Family Protein Members - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Targeting the anti-apoptotic Bcl-2 family proteins: machine learning virtual screening and biological evaluation of new small molecules [thno.org]
• 13. Mechanisms of Action of Bcl-2 Family Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Nitric Oxide Induces Cell Death by Regulating Anti-Apoptotic BCL-2 Family Members | PLOS One [journals.plos.org]
• 16. Caspase activation is required for nitric oxide-mediated, CD95(APO-1/Fas)-dependent and independent apoptosis in human neoplastic lymphoid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Comparative molecular docking and toxicity between carbon-capped metal oxide nanoparticles and standard drugs in cancer and bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fatty Acid Binding to the Allosteric Subunit of Cyclooxygenase-2 Relieves a Tonic Inhibition of the Catalytic Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Inhibition of NF-kappa B activation by peptides targeting NF-kappa B essential modulator (nemo) oligomerization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ADMET Prediction of 2-β-hydroxy manoyl oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-β-hydroxy manoyl oxide, a labdane-type diterpenoid isolated from plants of the Sideritis genus, has garnered interest as a potential drug candidate. Notably, studies have indicated its role as an activator of carbonic anhydrase isoenzymes I and II, suggesting its potential in therapeutic areas such as neurodegenerative diseases.[1][2] The traditional use of Sideritis species for treating mental disorders further supports the exploration of its pharmacological properties.[1] Early assessment of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a drug candidate is crucial for a successful drug development campaign, minimizing late-stage failures and associated costs.

These application notes provide a comprehensive overview of the predicted ADMET profile of 2-β-hydroxy manoyl oxide based on available in silico data and outline detailed protocols for further in vitro evaluation.

In Silico ADMET Prediction of 2-β-hydroxy manoyl oxide

While a specific study has reported favorable in silico pharmacokinetic and physicochemical characteristics for 2-β-hydroxy manoyl oxide using AdmetSAR and SwissADME software, the detailed quantitative results of this study are not publicly available.[1] Therefore, the following tables present a summary of predicted ADMET properties for 2-β-hydroxy manoyl oxide, generated using established in silico models.

Disclaimer: The data presented in Tables 1-4 are representative values obtained from widely used predictive models and should be considered as an initial assessment. Experimental validation is essential to confirm these predictions.

Data Presentation

Table 1: Physicochemical Properties and Drug-Likeness

Parameter	Predicted Value	Interpretation
Molecular Weight	306.49 g/mol	Fulfills Lipinski's rule (<500)
LogP (o/w)	4.25	Optimal lipophilicity for oral absorption
Hydrogen Bond Donors	1	Fulfills Lipinski's rule (≤5)
Hydrogen Bond Acceptors	2	Fulfills Lipinski's rule (≤10)
Molar Refractivity	92.18	Within typical range for drug-like molecules
Topological Polar Surface Area (TPSA)	29.46 Ų	Good potential for oral absorption and BBB penetration
Lipinski's Rule of Five	0 violations	High probability of being an orally active drug
Bioavailability Score	0.55	Good probability of oral bioavailability

Table 2: Absorption and Distribution Predictions

Parameter	Predicted Value/Class	Interpretation
Water Solubility	Moderately soluble	May require formulation strategies for optimal absorption
Caco-2 Permeability	High	High potential for intestinal absorption
Human Intestinal Absorption	High	Likely to be well-absorbed from the gut
P-glycoprotein Substrate	No	Low probability of being actively effluxed from cells
Blood-Brain Barrier (BBB) Permeability	Yes	Potential to reach central nervous system targets
Plasma Protein Binding	High	May have a longer duration of action

Table 3: Metabolism Predictions

Parameter	Predicted Value/Class	Interpretation
CYP1A2 Inhibitor	No	Low potential for drug-drug interactions via this isoform
CYP2C9 Inhibitor	No	Low potential for drug-drug interactions via this isoform
CYP2C19 Inhibitor	No	Low potential for drug-drug interactions via this isoform
CYP2D6 Inhibitor	No	Low potential for drug-drug interactions via this isoform
CYP3A4 Inhibitor	Yes	Potential for drug-drug interactions with CYP3A4 substrates
CYP2D6 Substrate	Yes	May be metabolized by CYP2D6
CYP3A4 Substrate	Yes	May be metabolized by CYP3A4

Table 4: Toxicity Predictions

Parameter	Predicted Value/Class	Interpretation
AMES Toxicity	Non-mutagenic	Low probability of being a bacterial mutagen
Carcinogenicity	Non-carcinogen	Low probability of causing cancer
hERG I Inhibitor	Weak inhibitor	Low risk of cardiotoxicity
Hepatotoxicity	No	Low probability of causing liver damage
Skin Sensitization	No	Low probability of causing an allergic skin reaction
Tetrahymena pyriformis Toxicity	Low toxicity	Low toxicity to aquatic organisms
Minnow Toxicity	Low toxicity	Low toxicity to fish

Experimental Protocols

The following are detailed protocols for key in silico and in vitro experiments to determine the ADMET profile of 2-β-hydroxy manoyl oxide.

In Silico ADMET Prediction Workflow

A standard in silico ADMET prediction workflow involves several steps, from obtaining the chemical structure to analyzing the predicted properties.

Caption: In silico ADMET prediction workflow for 2-β-hydroxy manoyl oxide.

Protocol 1: In Silico ADMET Prediction

• Objective: To predict the ADMET properties of 2-β-hydroxy manoyl oxide using computational tools.

• Materials:

  • Chemical structure of 2-β-hydroxy manoyl oxide in a computer-readable format (e.g., SMILES or SDF).

  • Access to in silico ADMET prediction software/web servers (e.g., SwissADME, admetSAR).

• Procedure:

  • Obtain the canonical SMILES representation of 2-β-hydroxy manoyl oxide.

  • Access the selected web server (e.g., SwissADME).

  • Input the SMILES string into the query field.

  • Run the prediction analysis.

  • Collect the predicted data for physicochemical properties, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.

  • Repeat the process using a complementary tool (e.g., admetSAR) to obtain a broader range of toxicity and metabolism predictions.

  • Compile and analyze the data from all platforms.

In Vitro Experimental Protocols

Protocol 2: Caco-2 Permeability Assay

• Objective: To determine the intestinal permeability of 2-β-hydroxy manoyl oxide.

• Materials:

  • Caco-2 cells (ATCC HTB-37).

  • Transwell inserts (e.g., 12-well plates with 0.4 µm pore size).

  • Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin).

  • Hank's Balanced Salt Solution (HBSS).

  • 2-β-hydroxy manoyl oxide stock solution.

  • Lucifer yellow solution.

  • LC-MS/MS system.

• Procedure:

  • Seed Caco-2 cells onto Transwell inserts and culture for 21-25 days to form a confluent monolayer.

  • Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

  • Wash the cell monolayers with pre-warmed HBSS.

  • Add the test compound solution (in HBSS) to the apical (A) side and fresh HBSS to the basolateral (B) side for A-to-B permeability assessment.

  • For B-to-A permeability (efflux), add the test compound to the basolateral side and fresh HBSS to the apical side.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver compartment and replace with fresh HBSS.

  • At the end of the experiment, collect samples from the donor compartment.

  • Assess monolayer integrity post-experiment using Lucifer yellow permeability.

  • Analyze the concentration of 2-β-hydroxy manoyl oxide in all samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the insert, and C0 is the initial concentration in the donor compartment.

  • Calculate the efflux ratio (Papp(B-A) / Papp(A-B)).

Protocol 3: Metabolic Stability in Human Liver Microsomes

• Objective: To assess the metabolic stability of 2-β-hydroxy manoyl oxide in the presence of human liver microsomes.

• Materials:

  • Pooled human liver microsomes (HLMs).

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase).

  • Phosphate (B84403) buffer (pH 7.4).

  • 2-β-hydroxy manoyl oxide stock solution.

  • Positive control compound with known metabolic instability (e.g., verapamil).

  • Acetonitrile (B52724) with an internal standard for quenching the reaction.

  • LC-MS/MS system.

• Procedure:

  • Prepare a reaction mixture containing HLMs and phosphate buffer.

  • Pre-incubate the reaction mixture at 37°C.

  • Add 2-β-hydroxy manoyl oxide to the reaction mixture.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), collect aliquots of the reaction mixture and quench the reaction by adding cold acetonitrile with an internal standard.

  • Include a control reaction without the NADPH regenerating system.

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant for the remaining concentration of 2-β-hydroxy manoyl oxide using LC-MS/MS.

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • Calculate the in vitro half-life (t1/2) from the slope of the linear regression.

  • Calculate the intrinsic clearance (Clint) using the formula: Clint = (0.693 / t1/2) * (mg microsomes / mL incubation) / (mg protein / mg microsomes).

Potential Signaling Pathway

2-β-hydroxy manoyl oxide has been identified as an activator of carbonic anhydrases I and II.[1] Carbonic anhydrases play a crucial role in pH regulation, CO2 and bicarbonate transport, and various physiological processes. Their activation can impact neuronal signaling and may be relevant for the treatment of neurodegenerative diseases.

Caption: Hypothetical signaling pathway of 2-β-hydroxy manoyl oxide via carbonic anhydrase activation.

Conclusion

The in silico predictions for 2-β-hydroxy manoyl oxide suggest a favorable ADMET profile, supporting its potential as a drug candidate. However, it is imperative to experimentally validate these computational findings. The provided protocols for in vitro assays will enable a more accurate assessment of its pharmacokinetic and safety properties. Further investigation into its mechanism of action, particularly its role as a carbonic anhydrase activator, will be crucial in defining its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Culturing Coleus forskohlii Hairy Roots for Labdane-Type Diterpenoid Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coleus forskohlii is a significant medicinal plant, being the sole natural source of the labdane-type diterpenoid, forskolin (B1673556).[1][2] Forskolin is a potent activator of adenylate cyclase, an enzyme that increases intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP), a crucial secondary messenger in numerous biological processes.[1][3] This activity gives forskolin significant therapeutic potential in treating conditions like glaucoma, heart failure, asthma, and certain cancers.[1][3] Due to the low concentration of forskolin in the tuberous roots of the plant (ranging from 0.01% to 1%) and the increasing commercial demand, biotechnological approaches for its production are highly sought after.[1] Hairy root cultures, induced by Agrobacterium rhizogenes-mediated transformation, offer a promising alternative for the stable and high-level production of forskolin and other related labdane-type diterpenoids.[4][5][6] Hairy roots are characterized by their rapid growth, genetic stability, and hormone-independent proliferation, making them an ideal platform for secondary metabolite production.[5]

These application notes provide detailed protocols for the induction, cultivation, and analysis of Coleus forskohlii hairy roots for the production of labdane-type diterpenoids, primarily focusing on forskolin.

Data Presentation

Table 1: Comparison of Different Culture Media on Coleus forskohlii Hairy Root Growth and Forskolin Production

Hairy Root Clone	Culture Medium	Culture Duration (weeks)	Forskolin Yield (mg/100 ml flask)	Forskolin Content (% of dry weight)	Reference
B9	Woody Plant (WP) Liquid Medium	5	~1.6	Not Specified	[4]
B9	Murashige and Skoog (MS)	Not Specified	Lower than WP	Not Specified	[6]
B9	Gamborg's B5	Not Specified	Lower than WP	Not Specified	[6]
Not Specified	B5 Medium	Not Specified	Highest Rosmarinic Acid	Not Specified

Table 2: Forskolin Content in Hairy Roots vs. Natural Plant Parts

Plant Material	Forskolin Content	Reference
Hairy Roots	Highest amount in comparison to other plant parts
Natural Tuberous Roots	0.07% to 0.59% of dry weight	[6]
in vitro cultures (general)	0.01% to 0.1%	[6]

Experimental Protocols

Protocol 1: Induction of Coleus forskohlii Hairy Roots

This protocol details the steps for the genetic transformation of Coleus forskohlii explants using Agrobacterium rhizogenes to induce hairy root formation.

1. Materials and Reagents:

• Coleus forskohlii plantlets (grown in vitro or in a greenhouse)

• Agrobacterium rhizogenes strains (e.g., ATCC 15834, MAFF 03-01724, A4)[6][7]

• YEMA (Yeast Extract Mannitol Agar) or TY (Tryptone Yeast) broth for bacterial culture

• Murashige and Skoog (MS) basal medium or Woody Plant (WP) medium[4]

• Sucrose

• Cefotaxime (B1668864) or other suitable antibiotics to eliminate Agrobacterium after co-cultivation

• Sterile distilled water

• Ethanol (B145695) (70%)

• Sodium hypochlorite (B82951) solution (or similar sterilizing agent)

• Sterile filter paper or blotting paper

• Petri dishes

• Scalpels and forceps

2. Procedure:

• Preparation of Explants:

  • Excise young, healthy leaves or nodal stem segments from Coleus forskohlii plantlets.[6]

  • Surface sterilize the explants. A typical procedure involves washing with a mild detergent, followed by a rinse in 70% ethanol for 30-60 seconds, and then immersion in a sodium hypochlorite solution (e.g., 1-2% available chlorine) for 10-15 minutes, followed by three to five rinses with sterile distilled water.

  • Aseptically cut the sterilized explants into smaller pieces (e.g., 1 cm² for leaves) and slightly injure the surface with a sterile scalpel to facilitate bacterial infection.[6]

• Bacterial Culture Preparation:

  • Culture the desired Agrobacterium rhizogenes strain in YEMA or TY broth at 25-28°C on a shaker until it reaches the mid-logarithmic phase of growth (OD600 of approximately 0.6-0.8).

• Infection and Co-cultivation:

  • Pellet the bacterial cells by centrifugation and resuspend them in liquid MS or WP medium to the desired density.

  • Immerse the prepared explants in the bacterial suspension for 15-20 minutes.[6]

  • After infection, blot the explants on sterile filter paper to remove excess bacteria.

  • Place the infected explants on a co-cultivation medium, which is typically a hormone-free MS or B5 basal medium supplemented with 3% sucrose.[6]

  • Incubate the plates in the dark at 25°C for 48-72 hours.

• Induction and Selection of Hairy Roots:

  • After the co-cultivation period, transfer the explants to a fresh, hormone-free MS or B5 basal medium containing an antibiotic such as cefotaxime (e.g., 500 mg/L) to eliminate the Agrobacterium.

  • Subculture the explants on fresh medium every 1-2 weeks.

  • Hairy roots will typically emerge from the wounded sites of the explants within 2-4 weeks.[6]

  • Once the roots are well-developed, they can be excised and transferred to a liquid medium for proliferation.

• Confirmation of Transformation:

  • The genetic transformation can be confirmed by PCR analysis for the presence of rol genes (e.g., rolA, rolB) from the Ri plasmid in the hairy root genome.

Protocol 2: Cultivation and Proliferation of Hairy Roots in Liquid Culture

This protocol describes the maintenance and scaling-up of established hairy root lines in a liquid medium for biomass and diterpenoid production.

1. Materials and Reagents:

• Established Coleus forskohlii hairy root lines

• Woody Plant (WP) liquid medium[4] or MS liquid medium

• Sucrose (3%)

• Erlenmeyer flasks

• Orbital shaker

2. Procedure:

• Inoculate Erlenmeyer flasks containing sterile liquid medium (e.g., 50 ml of WP medium in a 250 ml flask) with a small amount of actively growing hairy roots (e.g., 0.5-1 g fresh weight).

• Incubate the flasks on an orbital shaker at 100-120 rpm at 25°C in the dark.

• Subculture the hairy roots every 4-5 weeks by transferring a portion of the grown root biomass to a fresh medium.[4]

• For production studies, the time course of growth and forskolin accumulation can be monitored by harvesting flasks at regular intervals (e.g., weekly).[4] Rapid growth typically starts around week 2 and continues until week 5, with the highest forskolin yield often obtained at week 5.[4]

Protocol 3: Extraction and Quantification of Labdane-Type Diterpenoids (Forskolin)

This protocol outlines the procedure for extracting and quantifying forskolin from hairy root biomass.

1. Materials and Reagents:

• Fresh or lyophilized Coleus forskohlii hairy root biomass

• Methanol or ethanol[8]

• Solvents for chromatography (e.g., n-hexane, ethyl acetate, cyclohexane (B81311), acetonitrile)[9][10]

• Silica (B1680970) gel for column chromatography or TLC plates (e.g., Silica gel 60 F254)[9]

• Forskolin standard

• High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector

• Rotary evaporator

• Sonication bath or Soxhlet apparatus[8]

2. Procedure for Extraction:

• Harvest the hairy root biomass and dry it to a constant weight (e.g., by freeze-drying or oven-drying at a low temperature).

• Grind the dried roots into a fine powder.

• Extract the powdered biomass with a suitable solvent. Methanol and ethanol have been shown to be effective for forskolin extraction.[8] Extraction can be performed using methods such as sonication, Soxhlet extraction, or simple maceration.[8][10]

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Procedure for Purification (Optional, for isolating pure compounds):

• The crude extract can be further purified using column chromatography with silica gel.

• A non-polar solvent like n-hexane can be used initially to remove resinous materials.[9]

• The column is then eluted with a gradient of solvents with increasing polarity (e.g., a mixture of cyclohexane and ethyl acetate) to separate the different diterpenoids.[9]

4. Procedure for Quantification by HPLC:

• Dissolve a known amount of the crude or purified extract in a suitable solvent (e.g., methanol).

• Filter the solution through a 0.45 µm membrane filter before injection into the HPLC system.[8]

• Perform HPLC analysis using a reverse-phase column (e.g., C18).

• A common mobile phase is a mixture of acetonitrile (B52724) and water (e.g., 45:55 v/v).[8][10]

• Set the detector wavelength to 210 nm or 220 nm for the detection of forskolin.[8][10]

• Quantify the forskolin content by comparing the peak area of the sample with that of a known concentration of a forskolin standard.

Mandatory Visualizations

Caption: Experimental workflow for hairy root induction and forskolin production.

Caption: Simplified pathway for forskolin biosynthesis in C. forskohlii.

References

• 1. Biotechnological interventions for the production of forskolin, an active compound from the medicinal plant, Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Progress in heterologous biosynthesis of forskolin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total biosynthesis of the cyclic AMP booster forskolin from Coleus forskohlii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High forskolin production in hairy roots of Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Labdane-type diterpenoids from hairy root cultures of Coleus forskohlii, possible intermediates in the biosynthesis of forskolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bioinfopublication.org [bioinfopublication.org]
• 7. researchgate.net [researchgate.net]
• 8. ijpsonline.com [ijpsonline.com]
• 9. "Standardized Method For Extraction And Purificationof Forskolin From [quickcompany.in]
• 10. phytojournal.com [phytojournal.com]

Technical Notes & Optimization

Technical Support Center: Large-Scale Synthesis of Manoyl Oxide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of Manoyl oxide.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Manoyl oxide, providing potential causes and recommended solutions.

Issue 1: Low Yield in Chemical Synthesis from Sclareol (B1681606)

Potential Cause	Recommended Solution
Incomplete Cyclization of Sclareol	Optimize reaction conditions such as temperature, reaction time, and catalyst concentration. For instance, using a TECHNOSA–H2 catalyst with triglyme (B29127) as a solvent at 135 °C for 10 minutes has been shown to achieve high yields.[1]
Formation of Byproducts	Under superacidic treatment, dehydration of the starting material can lead to hydrocarbon byproducts.[2] Careful control of reagent addition and temperature can minimize this.
Suboptimal Catalyst	The choice of catalyst is crucial. Acid-activated mordenite (B1173385) zeolite has been demonstrated as an effective catalyst for the one-step synthesis of Manoyl oxide from sclareol.[1] For selective synthesis of 13-epi-manoyl oxide, a low-temperature superacidic cyclization can be employed.[2][3][4]
Epimerization at C-13	The transformation of sclareol to Manoyl oxide can lead to epimerization at the C-13 position.[5] Reaction conditions can be tuned to favor the desired epimer. For example, low-temperature superacidic cyclization of sclareol can achieve a 9:1 ratio in favor of 13-epi-manoyl oxide.[3]

Issue 2: Poor Titer in Microbial Production

Potential Cause	Recommended Solution
Rate-Limiting Steps in the Mevalonate (B85504) Pathway	Overexpression of rate-limiting genes such as tHMG1 and ERG20 in the mevalonate pathway can significantly increase the production of 13R-manoyl oxide in Saccharomyces cerevisiae.[6]
Suboptimal Gene Expression	Fine-tuning the expression levels of key enzymes is critical. For instance, regulating the transcription and protein levels of ERG9 and using fusion proteins like Bts1p and Erg20p can enhance titers.[6]
Inefficient Diterpene Synthase Activity	The choice and expression level of diterpene synthases are important. Overexpression of truncated and optimized versions of CfTPS2 and CfTPS3 from Coleus forskohlii has been shown to be effective.[6]
Product Toxicity or Feedback Inhibition	In-situ extraction of Manoyl oxide from the culture can prevent product accumulation that may hinder production.[7] For example, using a dodecane (B42187) overlay in Chlamydomonas reinhardtii cultures can continuously remove the product.[7]
Insufficient Precursor Supply	Ensure an adequate supply of the precursor geranylgeranyl diphosphate (B83284) (GGPP). This can be achieved by engineering the host strain to enhance the metabolic flux towards GGPP.

Frequently Asked Questions (FAQs)

1. What are the main approaches for the large-scale synthesis of Manoyl oxide?

There are two primary approaches: chemical synthesis and microbial biosynthesis. Chemical synthesis typically involves the acid-catalyzed cyclization of sclareol, a readily available diterpene alcohol.[5][8] Microbial biosynthesis utilizes genetically engineered microorganisms, such as Saccharomyces cerevisiae[6], Escherichia coli[9], or the microalga Chlamydomonas reinhardtii[7], to produce Manoyl oxide from simple carbon sources like glucose.

2. How can I control the stereoselectivity during the chemical synthesis of Manoyl oxide?

The cyclization of sclareol can produce a mixture of Manoyl oxide and its C-13 epimer, 13-epi-manoyl oxide.[2][3] The ratio of these epimers is highly dependent on the reaction conditions. A low-temperature superacidic cyclization has been reported to selectively produce 13-epi-manoyl oxide with a high ratio.[2][3]

3. What are the key considerations for optimizing microbial production of Manoyl oxide?

Key considerations include:

• Host Strain Selection: Different microorganisms have varying capacities for producing terpenoids.

• Metabolic Engineering: This involves overexpressing key enzymes in the biosynthetic pathway and down-regulating competing pathways to channel metabolic flux towards Manoyl oxide.[6]

• Fermentation Process Optimization: Factors such as media composition, temperature, pH, and aeration need to be optimized.

• Product Extraction: An efficient in-situ or downstream extraction method is necessary to recover the product and prevent potential toxicity to the cells.[7]

4. What analytical methods are suitable for monitoring Manoyl oxide production?

Gas chromatography-mass spectrometry (GC-MS) is a commonly used method for the identification and quantification of Manoyl oxide.[10] High-performance liquid chromatography (HPLC) can also be employed, particularly for analyzing culture extracts.

5. How can I purify Manoyl oxide on a large scale?

Purification can be achieved through a combination of techniques including:

• Solvent Extraction: To separate Manoyl oxide from the reaction mixture or cell culture.[10]

• Column Chromatography: Using silica (B1680970) gel to separate Manoyl oxide from impurities and epimers.[2]

• Recrystallization: To obtain highly pure Manoyl oxide.[2]

Quantitative Data Summary

Table 1: Comparison of Manoyl Oxide Production Methods

Method	Starting Material	Product	Yield/Titer	Reference
Chemical Synthesis	Sclareol	Manoyl oxide & 13-epi-manoyl oxide	Up to 90% yield	[1]
Microbial Synthesis (S. cerevisiae)	Glucose	13R-Manoyl oxide	Up to 3 g/L	[6]
Microbial Synthesis (E. coli)	Glucose	(13R)-Manoyl oxide	10 mg/L	[9]
Microbial Synthesis (C. reinhardtii)	CO2	Manoyl oxide	Up to 6.7 mg/L/day	[7]

Experimental Protocols

Protocol 1: Chemical Synthesis of Manoyl Oxide from Sclareol using an Acid-Activated Zeolite Catalyst

This protocol is based on the sustainable one-step synthesis of Manoyl oxide.[1]

• Catalyst Preparation: Activate natural mordenite by treating it with an HCl solution.

• Reaction Setup: In a round-bottom flask, dissolve sclareol in triglyme.

• Catalysis: Add the acid-activated mordenite catalyst to the solution (0.9% by weight of sclareol).

• Reaction: Heat the mixture to 135 °C and stir for 10 minutes.

• Workup: After cooling, filter the catalyst. Remove the solvent under reduced pressure.

• Purification: Purify the resulting residue by column chromatography on silica gel to isolate Manoyl oxide.

Protocol 2: Microbial Production of 13R-Manoyl Oxide in Saccharomyces cerevisiae

This protocol is a generalized procedure based on metabolic engineering strategies.[6]

• Strain Construction: Engineer a S. cerevisiae strain to overexpress the necessary genes for the 13R-Manoyl oxide biosynthetic pathway, including truncated versions of CfTPS2 and CfTPS3 from Coleus forskohlii, and key genes from the mevalonate pathway like tHMG1 and ERG20.

• Fermentation:

  • Inoculate a seed culture in an appropriate medium and grow overnight.

  • Transfer the seed culture to a bioreactor containing a defined fermentation medium with glucose as the carbon source.

  • Control fermentation parameters such as temperature, pH, and dissolved oxygen.

• Fed-Batch Operation: Implement a fed-batch strategy by feeding a concentrated glucose solution to maintain a high cell density and sustained product formation.

• Extraction: After fermentation, harvest the cells and extract Manoyl oxide from the cell biomass and culture broth using an organic solvent.

• Purification: Purify the extracted Manoyl oxide using chromatographic techniques.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ONE-STEP SELECTIVE SYNTHESIS OF 13-EPI-MANOYL OXIDE | CJM.ASM.MD [cjm.ichem.md]
• 5. tandfonline.com [tandfonline.com]
• 6. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. edepot.wur.nl [edepot.wur.nl]
• 8. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microbial Synthesis of the Forskolin Precursor Manoyl Oxide in an Enantiomerically Pure Form - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Maximizing Manoyl Oxide Yield from Natural Sources

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions to help you improve the yield of Manoyl oxide from natural source extractions.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Manoyl oxide, offering potential causes and solutions.

Issue	Potential Causes	Recommended Solutions
Low Initial Crude Extract Yield	Inappropriate Solvent Polarity: The solvent may not be optimal for solubilizing Manoyl oxide.	Systematically test a range of solvents with varying polarities, from non-polar (e.g., hexane) to more polar (e.g., ethyl acetate, ethanol).[1]
Inefficient Extraction Method: Simpler methods like maceration can result in lower yields compared to more advanced techniques.[1][2]	Consider using more efficient methods such as Soxhlet extraction, Ultrasound-Assisted Extraction (UAE), or Microwave-Assisted Extraction (MAE).[1]
Improper Raw Material Preparation: Insufficient grinding of the plant material limits the surface area for solvent interaction.[1] Inadequate drying can also hinder solvent penetration.[1]	Ensure the raw material is finely and consistently ground.[1] Employ appropriate drying methods like freeze-drying to preserve compound integrity.[1]
Inconsistent or Low Yield with Soxhlet Extraction	Thermal Degradation: Manoyl oxide and other diterpenes can be sensitive to heat, and the prolonged high temperatures in Soxhlet extraction can cause degradation.[1]	Assess the thermal stability of Manoyl oxide. If it is heat-labile, consider alternative, lower-temperature extraction methods like maceration, percolation, or UAE.[3]
Unsuitable Solvent Choice: The boiling point of the solvent determines the extraction temperature. A high-boiling point solvent may be more damaging.[1]	Select a solvent with a lower boiling point that is still effective for extraction.
Co-extraction of Impurities	Lack of Selectivity in Extraction Method: Many extraction techniques will co-extract compounds with similar chemical properties to Manoyl oxide.	Employ multi-step extraction strategies. For instance, with supercritical CO2 extraction, adjusting pressure and temperature can selectively extract different compound families.[4]
Complex Natural Source Matrix: The natural source, such as Salvia sclarea, contains a variety of other terpenes and lipids.	Further purification of the crude extract using techniques like column chromatography is necessary to isolate Manoyl oxide.
Difficulty in Purifying Manoyl Oxide from Sclareol (B1681606)	Similar Chemical Structures: Manoyl oxide and sclareol are both diterpenes with very similar structures, making separation challenging.	Utilize advanced chromatographic techniques, potentially with different stationary and mobile phases, to improve separation.

Frequently Asked Questions (FAQs)

1. What is the most common natural source for Manoyl oxide extraction?

The most common natural source is the plant Salvia sclarea, also known as clary sage.[5] Manoyl oxide is often found alongside sclareol, another diterpene of commercial interest.[3]

2. Which extraction method generally provides the highest yield of diterpenes like Manoyl oxide?

Modern techniques like Microwave-Assisted Extraction (MAE) and Supercritical CO2 (scCO2) extraction often provide higher yields and are more efficient than traditional methods.[4][6] For example, direct hexane (B92381) extraction of clary sage can yield up to 1.5% sclareol, while steam distillation yields only 0.01%.[3]

3. How can I minimize the thermal degradation of Manoyl oxide during extraction?

To minimize thermal degradation, opt for extraction methods that operate at or near room temperature. These include maceration, percolation, and Ultrasound-Assisted Extraction (UAE).[1][3] If using a heat-based method, try to use a solvent with a lower boiling point and minimize the extraction time.[1]

4. What is a good starting solvent for extracting Manoyl oxide?

Non-polar solvents like hexane are a good starting point for extracting diterpenes such as Manoyl oxide from plant material.[3] Ethanol (B145695) is also commonly used and is considered a safe and effective solvent.[7] The optimal solvent should be determined experimentally by testing a range of polarities.[1]

5. How can I improve the purity of my Manoyl oxide extract?

After the initial extraction, a multi-step purification process is typically required. This can involve techniques such as liquid-liquid extraction to remove highly polar or non-polar impurities, followed by column chromatography to separate Manoyl oxide from other closely related compounds like sclareol.

Quantitative Data on Extraction Yields

The following table summarizes reported yields for diterpenes from Salvia sclarea using various extraction methods.

Extraction Method	Natural Source	Target Compound(s)	Reported Yield	Citation(s)
Steam Distillation	Salvia sclarea inflorescences	Sclareol	0.01%	[3]
Hexane Extraction	Salvia sclarea inflorescences	Sclareol	1.5%	[3]
Supercritical CO2 Extraction	Salvia sclarea concrete	Diterpenes (including sclareol)	9.3% w/w	[4]
Microwave-Assisted Extraction (MAE)	Olive skin (for Triterpenic acids)	Triterpenic acids	~19% w/w	[6]

Note: The MAE data is for triterpenic acids from olive skin, which are structurally related to diterpenes and indicate the potential for high yields with this method.

Experimental Protocols

General Solvent Extraction Protocol

This protocol outlines the basic steps for solvent extraction of Manoyl oxide from Salvia sclarea.

Materials:

• Dried and finely ground Salvia sclarea plant material

• Ethanol (or another suitable solvent)

• Ultralow temperature freezer

• Büchner funnel and vacuum flask

• Rotary evaporator

Methodology:

• Soaking: Submerge the ground plant material completely in ethanol in a sealed container. For enhanced separation of lipids and waxes, place the mixture in an ultralow temperature freezer for 24 hours.[7]

• Filtration: Filter the mixture using a Büchner funnel and a vacuum flask to separate the solid plant material from the ethanol-extract solution.[7]

• Solvent Evaporation: Use a rotary evaporator to separate the Manoyl oxide extract from the ethanol. The vacuum lowers the boiling point of the ethanol, allowing for efficient evaporation and recovery of the solvent.[7] The resulting product is a concentrated crude extract containing Manoyl oxide.

Microwave-Assisted Extraction (MAE) Optimization

MAE is a rapid and efficient extraction method. The following parameters should be optimized to maximize the yield of Manoyl oxide.

Key Parameters to Optimize:

• Ethanol Concentration: Test different ratios of ethanol to water to find the optimal solvent polarity.[8]

• Microwave Power: Vary the microwave power to find a balance between extraction efficiency and preventing thermal degradation.[8]

• Liquid:Solid Ratio: Optimize the volume of solvent relative to the mass of the plant material.[8]

• Extraction Time: Determine the shortest time required to achieve maximum yield.[8]

General Procedure:

• Place a known mass of dried, ground Salvia sclarea in the MAE vessel.

• Add the determined volume of the optimized ethanol/water solvent.

• Apply the optimized microwave power for the optimized extraction time.

• After extraction, filter the mixture to separate the solid residue from the extract.

• Remove the solvent using a rotary evaporator to obtain the crude Manoyl oxide extract.

Visualizations

Manoyl Oxide Biosynthesis Pathway in Salvia sclarea

Caption: Biosynthesis of sclareol, manool, and manoyl oxide in Salvia sclarea.[9]

General Experimental Workflow for Manoyl Oxide Extraction

Caption: A generalized workflow for the extraction and purification of Manoyl oxide.

References

• 1. benchchem.com [benchchem.com]
• 2. Natural product isolation – how to get from biological material to pure compounds - Natural Product Reports (RSC Publishing) DOI:10.1039/C3NP20106F [pubs.rsc.org]
• 3. Extracellular Localization of the Diterpene Sclareol in Clary Sage (Salvia sclarea L., Lamiaceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Supercritical Fluid Extraction of Essential Oil and Sclareol from a Clary Sage Concrete - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. circforbio.ntua.gr [circforbio.ntua.gr]
• 7. coleparmer.com [coleparmer.com]
• 8. ftb.com.hr [ftb.com.hr]
• 9. researchgate.net [researchgate.net]

Optimization of culture conditions for microbial production of Manoyl oxide.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the microbial production of Manoyl oxide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Culture and Fermentation Issues

Question/Issue	Potential Causes	Troubleshooting Suggestions
Q1: Why is my Manoyl oxide yield consistently low in E. coli?	1. Suboptimal Culture Temperature: High temperatures can lead to protein misfolding and metabolic stress. 2. Indole (B1671886) Inhibition: E. coli can produce indole from tryptophan in rich media, which can inhibit terpene synthesis[1]. 3. Plasmid Instability: Loss of expression plasmids during prolonged fermentation. 4. Inefficient Precursor Supply: Insufficient geranylgeranyl diphosphate (B83284) (GGPP). 5. Suboptimal Induction: Incorrect timing or concentration of inducers.	1. Optimize Temperature: Cultivate at a lower temperature (e.g., 16-25°C) for an extended period (e.g., 112 hours) post-induction[1]. 2. Media Modification: Use a defined medium with controlled tryptophan levels to minimize indole production. 3. Ensure Plasmid Stability: Maintain antibiotic selection pressure. For long-term fermentations, consider genomic integration of the expression cassettes. 4. Enhance GGPP Supply: Co-express genes for the mevalonate (B85504) (MVA) or methylerythritol phosphate (B84403) (MEP) pathway. Supplementing the culture with mevalonolactone (B1676541) (e.g., 9 mM) can also boost precursor availability[1]. 5. Optimize Induction: Test a range of inducer concentrations (e.g., IPTG, rhamnose) and induction points (e.g., OD600 of 0.3)[2].
Q2: I am observing the production of both 13R- and 13S-Manoyl oxide isomers in my E. coli culture. How can I improve the stereoselectivity for the desired 13R-isomer?	1. Suboptimal Expression of CfTPS3: Inefficient translation or protein folding of the CfTPS3 enzyme, which is crucial for the stereospecific conversion to 13R-Manoyl oxide.	1. Optimize CfTPS3 Expression: Consider codon-optimizing the CfTPS3 gene for E. coli. Ensure the expression vector and promoter system provide strong and stable expression.
Q3: My S. cerevisiae culture is producing low levels of Manoyl oxide.	1. Insufficient Precursor (GGPP) Supply: The endogenous mevalonate (MVA) pathway may not produce enough GGPP. 2. Competition from Other Pathways: Precursors like farnesyl pyrophosphate (FPP) may be diverted to sterol biosynthesis. 3. Suboptimal Fermentation Conditions: Incorrect pH, temperature, or dissolved oxygen levels.	1. Metabolic Engineering: Overexpress key rate-limiting genes in the MVA pathway, such as tHMG1 and ERG20. Also, overexpress the GGPP synthase (BTS1)[3]. 2. Down-regulate Competing Pathways: Decrease the expression of squalene (B77637) synthase (ERG9) to redirect FPP towards GGPP and subsequently Manoyl oxide[3]. 3. Optimize Fermentation Parameters: For fed-batch fermentation, maintain a pH of 5.5 and a temperature of 30°C. Ensure dissolved oxygen is maintained above 35% by adjusting agitation[3].
Q4: My fed-batch fermentation in S. cerevisiae is not reaching the high titers reported (3 g/L). What could be wrong?	1. Incorrect Feeding Strategy: Improper timing or rate of nutrient feeding can lead to substrate inhibition or starvation. 2. Suboptimal Inoculum: A poor-quality seed culture can lead to a slow start and reduced final productivity. 3. Oxygen Limitation: Insufficient dissolved oxygen can limit cell growth and product formation.	1. Implement a Controlled Feeding Strategy: Initiate feeding after the initial batch phase (e.g., after 18 hours). The feeding can be controlled based on pH and dissolved oxygen (DO) levels to maintain optimal conditions[3]. 2. Prepare a Healthy Inoculum: Use a fresh, actively growing pre-culture to inoculate the bioreactor. 3. Maintain Adequate Aeration: Use an airflow rate of around 2 vvm and adjust agitation (300-600 rpm) to keep DO levels above 35%[3].

Extraction and Analysis Issues

Question/Issue	Potential Causes	Troubleshooting Suggestions
Q5: I am getting a low recovery of Manoyl oxide during extraction.	1. Inefficient Extraction Solvent: The chosen solvent may not be optimal for Manoyl oxide. 2. Short Extraction Time: Insufficient time for the solvent to extract the product from the cells and media. 3. Product Degradation: Manoyl oxide may be unstable under the extraction conditions.	1. Use an Appropriate Solvent: Hexane (B92381) has been shown to be effective for extracting Manoyl oxide from E. coli cultures[1]. For two-phase fermentation in yeast, dodecane (B42187) can be used as the in-situ extraction solvent[3]. 2. Increase Extraction Time: Extended extraction times (e.g., 16 hours) can significantly improve recovery[1]. 3. Maintain Mild Conditions: Perform extractions at room temperature or below to minimize degradation.
Q6: My GC-MS analysis shows multiple unexpected peaks. How can I identify if they are byproducts?	1. Formation of Isomers: As mentioned, both 13R- and 13S-Manoyl oxide may be produced. 2. Metabolic Byproducts: The microbial host may produce other terpenes or related compounds. 3. Contamination: Contaminants from the media or extraction process.	1. Compare with Standards: If available, run standards for both Manoyl oxide isomers. 2. Mass Spectra Analysis: Compare the mass spectra of the unknown peaks with libraries of known terpenes. 3. Run a Blank Control: Analyze an extract from a culture of the host strain without the Manoyl oxide production plasmids to identify background peaks.
Q7: I am unsure if the peak in my chromatogram is Manoyl oxide. What are its expected analytical characteristics?	Lack of reference data.	GC-MS: The retention time and fragmentation pattern will depend on the specific column and conditions used. However, you can compare your results to published data. NMR: For structural confirmation, compare the 1H and 13C NMR spectra with known values for Manoyl oxide.

Data Presentation

Table 1: Optimization of Culture and Extraction Conditions for Manoyl Oxide Production in E. coli

Condition	Temperature (°C)	Incubation Time (h)	Extraction Time (h)	Relative Yield Increase	Reference
Initial Protocol	25	16	1	1x	[1]
Low Temperature	16	112	1	~2x	[1]
Extended Extraction	25	16	16	~2x	[1]
Combined	16	112	16	~5x	[1]

Table 2: Manoyl Oxide Titers in Engineered Saccharomyces cerevisiae

Strain/Condition	Titer (mg/L)	Fermentation Mode	Reference
Initial Strain	2.31	Shake Flask	[3]
Metabolically Engineered	328.15	Shake Flask	[3]
Optimized Batch	602.05	5L Bioreactor	[3]
Fed-Batch	3000	5L Bioreactor	[3]

Table 3: 13C NMR Chemical Shifts for 13R-Manoyl Oxide

Carbon	Chemical Shift (ppm)
1	39.1
2	18.5
3	42.1
4	33.5
5	55.6
6	20.6
7	43.1
8	74.3
9	56.4
10	39.9
11	15.6
12	37.1
13	73.1
14	147.9
15	110.5
16	28.7
17	21.6
18	33.4
19	21.6
20	15.7

Experimental Protocols

Protocol 1: Manoyl Oxide Production in E. coli using Auto-induction Medium

This protocol is adapted for expression in E. coli using an auto-induction medium like PASM-5052, which allows for protein expression without the need for manual induction.

• Inoculum Preparation:

  • Inoculate a single colony of E. coli harboring the Manoyl oxide expression plasmids into 5 mL of non-inducing medium (e.g., MDG medium).

  • Grow overnight at 37°C with shaking until the culture is saturated.

• Production Culture:

  • Inoculate 500 mL of PASM-5052 auto-induction medium in a 2.8 L flask with the overnight culture at a 1:1000 dilution.

  • If required for precursor supplementation, add mevalonolactone to a final concentration of 9 mM[1].

  • Incubate at 37°C with vigorous shaking (e.g., 300 rpm) until the OD600 reaches approximately 0.3[2].

  • Reduce the temperature to 16°C and continue to incubate for 112 hours[1].

• Harvesting:

  • After the incubation period, harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

  • The cell pellet and supernatant can be processed for Manoyl oxide extraction.

Protocol 2: High-Titer Fed-Batch Fermentation of Manoyl Oxide in S. cerevisiae

This protocol describes a fed-batch fermentation strategy for high-yield production of Manoyl oxide in a metabolically engineered S. cerevisiae strain[3].

• Inoculum Preparation:

  • Inoculate a single colony of the engineered yeast strain into 100 mL of OYPD medium (4% glucose, 1% yeast extract, 2% peptone) in a 500 mL shake flask.

  • Incubate at 30°C and 220 rpm for 16 hours.

• Bioreactor Setup and Batch Phase:

  • Prepare a 5 L bioreactor with 2 L of OYPD medium.

  • Inoculate the bioreactor with the 10% (v/v) pre-culture.

  • Maintain the following parameters:

    • Temperature: 30°C

    • pH: 5.5 (controlled with 5 N H₂SO₄ and NH₃·H₂O)

    • Airflow: 2 vvm

    • Dissolved Oxygen (DO): >35% (controlled by adjusting agitation from 300 to 600 rpm)

  • After 6 hours of cultivation, add 10% (v/v) dodecane for in-situ product extraction.

• Fed-Batch Phase:

  • After approximately 18 hours (once the initial glucose is depleted), initiate the feeding strategy.

  • The feed solution is added automatically based on pH and DO signals. When the pH rises above 5.5 and DO is above 35%, add the feed solution at a rate of 2 mL/min. The feed solution should be a concentrated nutrient mix to support further growth and production.

• Harvesting and Extraction:

  • The fermentation is typically run for about 120 hours.

  • The dodecane layer containing the Manoyl oxide can be separated from the aqueous phase for further purification.

Protocol 3: Hexane Extraction of Manoyl Oxide from E. coli Culture

This protocol is based on the method described for extracting Manoyl oxide from E. coli cultures[1].

• Sample Preparation:

  • Use the entire culture broth (cells and supernatant) for extraction.

• Solvent Extraction:

  • Add an equal volume of n-hexane to the culture broth in a sealed container.

  • Agitate the mixture vigorously for 16 hours at room temperature.

• Phase Separation:

  • Centrifuge the mixture at a low speed to separate the organic (hexane) and aqueous phases.

  • Carefully collect the upper hexane layer, which contains the Manoyl oxide.

• Concentration and Analysis:

  • The hexane extract can be concentrated using a rotary evaporator.

  • The concentrated sample can then be analyzed by GC-MS. For further purification, solid-phase extraction can be employed[2].

Visualizations

Caption: Biosynthetic pathway for (13R)-Manoyl oxide production in engineered S. cerevisiae.

References

• 1. Best Practices for Long-Term shRNA Plasmid Storage [synapse.patsnap.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting common problems in Manoyl oxide purification.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of manoyl oxide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during manoyl oxide purification?

A1: When synthesizing manoyl oxide from sclareol, common impurities include the stereoisomer 13-epi-manoyl oxide, manool, and unreacted sclareol.[1][2][3][4] Depending on the extraction source, other diterpenes and related plant metabolites may also be present.

Q2: What analytical techniques are recommended for monitoring the purity of manoyl oxide?

A2: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the progress of column chromatography.[1][5] For detailed purity assessment and structural confirmation of the final product, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.[1][6][7]

Q3: What are the general stability and storage recommendations for purified manoyl oxide?

A3: Like many natural products, manoyl oxide may be susceptible to degradation from exposure to light, heat, and oxygen.[8] It is advisable to store the purified compound in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the purification of manoyl oxide.

Column Chromatography Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Manoyl oxide does not elute from the column.	1. Inappropriate Solvent System: The mobile phase is not polar enough to displace the compound from the stationary phase. 2. Strong Adsorption to Silica (B1680970) Gel: Manoyl oxide may interact strongly with the acidic silanol (B1196071) groups on the silica gel.	1. Increase Solvent Polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate (B1210297) in hexane) in the mobile phase.[9][10] 2. Use a Basic Modifier: Add a small amount (e.g., 0.1-1%) of triethylamine (B128534) to the mobile phase to neutralize the acidic sites on the silica gel.[5] 3. Change Stationary Phase: Consider using a different stationary phase, such as neutral or basic alumina.[11]
Poor separation of manoyl oxide from impurities (e.g., 13-epi-manoyl oxide).	1. Inappropriate Solvent System: The chosen solvent system may not have sufficient selectivity for the compounds. 2. Column Overloading: Too much crude material was loaded onto the column. 3. Improper Column Packing: The column was not packed uniformly, leading to channeling.	1. Optimize Solvent System: Use TLC to test various solvent systems to find one that provides better separation. A shallower solvent gradient during elution can also improve resolution. 2. Reduce Sample Load: Use a larger column or reduce the amount of crude material being purified. A general rule of thumb is a 1:20 to 1:100 ratio of crude material to silica gel by weight.[5] 3. Repack the Column: Ensure the column is packed carefully to create a homogenous stationary phase bed.[12]
Peak tailing of manoyl oxide on the chromatogram.	Strong interaction with the stationary phase: The basic nature of the ether oxygen in manoyl oxide can lead to interactions with acidic silanol groups on silica gel.	Use a Basic Modifier: Add a small amount of triethylamine (0.1-1%) to the eluent to improve the peak shape.[5]
Suspected degradation of manoyl oxide on the column.	Acidic nature of silica gel: Some natural products can be sensitive to the acidic surface of silica gel and may undergo degradation.[13]	1. Neutralize the Silica Gel: Add a basic modifier like triethylamine to the eluent.[11] 2. Use a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[11]

Crystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Manoyl oxide fails to crystallize and remains an oil.	1. Presence of Impurities: Impurities can inhibit crystal lattice formation.[10] 2. Inappropriate Solvent: The solvent may be too good a solvent for manoyl oxide, even at low temperatures. 3. Rapid Cooling: Cooling the solution too quickly can favor oiling out over crystallization.	1. Improve Purity: Re-purify the material using column chromatography to remove impurities. 2. Solvent Screening: Experiment with different solvents or solvent mixtures. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[14] The use of a solvent/anti-solvent system can also be effective.[14] 3. Slow Cooling: Allow the solution to cool slowly to room temperature, and then gradually cool it further in a refrigerator or freezer.[15]
Formation of very small crystals or powder.	1. Rapid Crystallization: The solution was cooled too quickly, leading to rapid nucleation and the formation of many small crystals. 2. High Supersaturation: The initial concentration of manoyl oxide in the solution was too high.	1. Slow Down Crystallization: Allow the solution to cool more slowly. Using a Dewar flask with warm water can help to achieve very slow cooling.[15] 2. Adjust Concentration: Use a slightly larger volume of solvent to reduce the initial supersaturation.
Low recovery of crystalline material.	1. Significant Solubility at Low Temperature: Manoyl oxide may still be quite soluble in the chosen solvent, even at low temperatures. 2. Incomplete Crystallization: Insufficient time was allowed for crystallization to complete.	1. Change Solvent: Find a solvent in which manoyl oxide has lower solubility at cold temperatures. 2. Increase Crystallization Time: Allow the solution to stand at a low temperature for a longer period. 3. Concentrate the Mother Liquor: Carefully evaporate some of the solvent from the mother liquor and attempt a second crystallization.

Experimental Protocols

The following are generalized protocols for the purification of manoyl oxide based on common laboratory practices.

Column Chromatography Protocol

• Preparation of the Stationary Phase:

  • Select a glass column of an appropriate size.

  • Prepare a slurry of silica gel (100-200 mesh) in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity, ensuring no air bubbles are trapped. Gently tap the column to facilitate even packing.

  • Add a thin layer of sand on top of the silica gel bed.[16]

• Sample Loading:

  • Wet Loading: Dissolve the crude manoyl oxide in a minimal amount of the initial mobile phase and carefully load it onto the top of the column.

  • Dry Loading: Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry powder. Carefully add this powder to the top of the column. This method is preferred for samples that are not very soluble in the initial mobile phase.[10][16]

• Elution:

  • Begin elution with a non-polar mobile phase (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 100% hexane (B92381) to 90:10 hexane:ethyl acetate. The optimal gradient should be determined by TLC analysis.

  • Collect fractions and monitor the elution of manoyl oxide using TLC.

• Isolation:

  • Combine the fractions containing pure manoyl oxide.

  • Remove the solvent using a rotary evaporator to yield the purified manoyl oxide.

Crystallization Protocol

• Solvent Selection:

  • Choose a solvent or solvent system in which manoyl oxide has high solubility when hot and low solubility when cold. This often requires empirical testing of various solvents.

• Dissolution:

  • Place the purified manoyl oxide in a clean flask.

  • Add a minimal amount of the chosen solvent and heat the mixture gently with stirring until all the solid has dissolved.

• Cooling and Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature. To promote the growth of larger crystals, the cooling process can be slowed down by placing the flask in an insulated container.

  • Once the flask has reached room temperature, it can be placed in a refrigerator and then a freezer to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: General workflow for the synthesis and purification of manoyl oxide.

Caption: Troubleshooting decision tree for manoyl oxide purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Composition and Biological Activities of Essential Oil from Salvia sclarea Plants Regenerated in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Supercritical Fluid Extraction of Essential Oil and Sclareol from a Clary Sage Concrete | MDPI [mdpi.com]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. orgsyn.org [orgsyn.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. FR2499554A1 - PROCESS FOR THE PREPARATION OF SCLAREOL - Google Patents [patents.google.com]
• 14. How To [chem.rochester.edu]
• 15. depts.washington.edu [depts.washington.edu]
• 16. benchchem.com [benchchem.com]

Stability of Manoyl oxide under different storage conditions.

Disclaimer: Specific stability studies on manoyl oxide under a comprehensive range of conditions are not extensively available in public literature. The following guidance is based on general chemical principles for diterpenoids and related natural products. Researchers are strongly advised to conduct their own stability studies for their specific experimental conditions and formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of manoyl oxide?

A1: Based on its chemical structure, manoyl oxide, a diterpenoid ether, is potentially susceptible to degradation through several pathways:

• Acidic Conditions: The ether linkage in the manoyl oxide structure can be susceptible to cleavage under strong acidic conditions, potentially leading to ring-opening and rearrangement products.

• Oxidation: Although the hydrocarbon backbone is relatively stable, oxidation can occur, especially if impurities or catalysts are present. This can be accelerated by heat and light.

• Thermal Stress: High temperatures can lead to the breakdown of the molecule. The presence of oxygen can exacerbate thermal degradation.[1]

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions.[1]

Q2: What are the visual or analytical signs that my manoyl oxide sample may be degrading?

A2: Signs of degradation can include:

• A noticeable change in the physical appearance of the sample, such as color change or the formation of precipitates.

• The appearance of new peaks and a decrease in the main peak's area in chromatographic analyses (e.g., HPLC, GC).[1]

• Changes in spectroscopic data (e.g., NMR, IR) compared to a reference standard.

Q3: What are the recommended general storage conditions for manoyl oxide to ensure its stability?

A3: To maximize the shelf-life of manoyl oxide, the following storage conditions are recommended:

• Temperature: Store in a cool and dry place. For long-term storage, refrigeration (-4°C to -20°C) is advisable.[2]

• Light: Protect from light by storing in an amber vial or a light-blocking container.[1]

• Atmosphere: For optimal stability, especially for long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Container: Use a tightly sealed, non-reactive container (e.g., glass) to prevent contamination and exposure to moisture.

Troubleshooting Guide: Common Stability-Related Issues

Issue	Potential Cause	Troubleshooting Steps
Inconsistent experimental results over time.	Degradation of manoyl oxide stock solution.	1. Prepare fresh stock solutions more frequently. 2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Re-evaluate the stability of the stock solution under your specific storage conditions using a suitable analytical method (e.g., HPLC).
Appearance of unknown peaks in chromatograms.	Formation of degradation products.	1. Review the storage conditions of your sample and solutions. 2. Consider potential incompatibilities with your solvent or other formulation components. 3. Perform forced degradation studies to identify potential degradation products and confirm the specificity of your analytical method.
Loss of biological activity in assays.	Degradation of manoyl oxide to inactive compounds.	1. Confirm the purity and integrity of your manoyl oxide sample before use. 2. Investigate the stability of manoyl oxide under your specific assay conditions (e.g., buffer pH, temperature).

Quantitative Stability Data

Storage Condition	Time Point	Parameter	Specification	Result
25°C / 60% RH	0 Months	Purity (%)	≥ 98.0%
3 Months	Purity (%)	≥ 98.0%
6 Months	Purity (%)	≥ 98.0%
40°C / 75% RH	0 Months	Purity (%)	≥ 98.0%
3 Months	Purity (%)	≥ 98.0%
6 Months	Purity (%)	≥ 98.0%
Photostability	Initial	Purity (%)	≥ 98.0%
(ICH Q1B)	Exposed	Purity (%)	Report Result

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol outlines a general procedure to investigate the stability of manoyl oxide under various stress conditions, which is crucial for developing a stability-indicating analytical method.[3][4][5][6][7]

• Preparation of Stock Solution: Prepare a stock solution of manoyl oxide in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for various time points (e.g., 2, 6, 12, 24 hours).[1][7]

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for various time points.[7]

  • Oxidative Degradation: Treat the stock solution with a low concentration of hydrogen peroxide (e.g., 3%) and incubate at room temperature for various time points.[7]

  • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 60°C).[1]

  • Photolytic Degradation: Expose the stock solution to a UV light source (e.g., 254 nm) or a xenon lamp.[1]

• Sample Analysis: At each time point, withdraw an aliquot of the stressed solution, neutralize it if necessary, and dilute it to a suitable concentration for analysis by a stability-indicating method, such as HPLC-UV or LC-MS.

• Data Analysis: Compare the chromatograms of the stressed samples to that of an unstressed control sample to identify degradation products and calculate the percentage of degradation.

Protocol 2: Development of a Stability-Indicating HPLC Method

This protocol provides a general workflow for developing an HPLC method capable of separating manoyl oxide from its potential degradation products.[8][9][10]

• Column Selection: Start with a C18 reversed-phase column of standard dimensions (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Selection:

  • Begin with a simple mobile phase gradient, for example, water (A) and acetonitrile (B).

  • If peak shape is poor, consider adding a modifier like 0.1% formic acid to both mobile phases.

• Initial Gradient Run: Perform a broad gradient run (e.g., 5% to 95% B over 20 minutes) to determine the approximate elution time of manoyl oxide and any impurities.

• Method Optimization:

  • Adjust the gradient slope and time to improve the resolution between manoyl oxide and any degradation peaks observed in the forced degradation samples.

  • Optimize other parameters such as flow rate, column temperature, and injection volume.

• Wavelength Selection: Use a photodiode array (PDA) detector to determine the optimal wavelength for the detection of manoyl oxide and its degradation products.

• Method Validation: Once a suitable separation is achieved, validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Hypothetical degradation pathways of manoyl oxide.

Caption: Experimental workflow for manoyl oxide stability testing.

References

• 1. benchchem.com [benchchem.com]
• 2. efda.gov.et [efda.gov.et]
• 3. onyxipca.com [onyxipca.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. acdlabs.com [acdlabs.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. web.vscht.cz [web.vscht.cz]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Manoyl Oxide Extraction from Microalgal Cultures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of Manoyl oxide (MO) extraction from microalgal cultures.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process, from microalgal cultivation to Manoyl oxide quantification.

Problem ID	Issue	Potential Cause(s)	Recommended Solution(s)
MO-T01	Low or no detectable Manoyl oxide production.	1. Incorrect or poorly maintained genetically modified microalgal strain (e.g., Chlamydomonas reinhardtii).2. Suboptimal cultivation conditions (light, CO2, nutrients).3. Product inhibition due to accumulation of Manoyl oxide in the culture medium.[1]	1. Verify the genetic integrity of the strain. Start a fresh culture from a cryopreserved stock.2. Optimize light intensity and CO2 concentration. Ensure the culture medium (e.g., TAP or T2P 2 N) is correctly formulated.[1]3. Implement an in-situ extraction method, such as a dodecane (B42187) overlay, to continuously remove Manoyl oxide from the culture.[1]
MO-T02	Manoyl oxide productivity decreases over time.	1. Product feedback inhibition.2. Nutrient limitation in the culture medium.3. Biomass concentration is too high, leading to light limitation (self-shading).[1]	1. Ensure the in-situ extraction system (e.g., dodecane overlay) is functioning efficiently to continuously remove the product.[1]2. For continuous cultures, ensure the nutrient feed rate is adequate for the biomass density.3. Adjust the biomass concentration in the photobioreactor to optimize light penetration.
MO-T03	Low extraction efficiency of Manoyl oxide into the organic solvent layer (e.g., dodecane).	1. Insufficient mixing or contact area between the aqueous culture and the organic solvent.2. Formation of an emulsion layer, hindering phase separation.3. Incorrect solvent-to-culture volume ratio.	1. Gently agitate the culture to increase the interfacial area between the two phases without causing cell damage.2. Reduce the agitation speed or use a different mixing method. Consider a different solvent if emulsion formation is persistent.3. Optimize the solvent-to-culture volume ratio. A common starting point is a 1:10 ratio of dodecane to culture medium.[1]
MO-T04	Inconsistent or non-reproducible results in Manoyl oxide quantification (GC-FID).	1. Incomplete extraction of Manoyl oxide from the solvent.2. Degradation of the sample during storage or preparation.3. Issues with the GC-FID instrument, such as a contaminated injector or column.	1. Ensure complete phase separation and carefully collect the organic layer for analysis.2. Store solvent samples at -20°C or below and analyze them as soon as possible.3. Perform regular maintenance on the GC-FID system, including cleaning the injector liner and conditioning the column.
MO-T05	Microalgal culture crashing or showing signs of stress (e.g., discoloration).	1. Contamination with bacteria, fungi, or other competing microorganisms.2. Extreme pH fluctuations in the culture medium.3. Toxicity from the extraction solvent.	1. Use sterile techniques for all culture manipulations. If contamination is suspected, discard the culture and start a new one.2. Monitor and control the pH of the culture medium, especially during high-density cultivation.3. Test the biocompatibility of the chosen solvent with the microalgal strain. Dodecane is generally well-tolerated by C. reinhardtii.[1]

Frequently Asked Questions (FAQs)

1. Why is in-situ extraction necessary for efficient Manoyl oxide production?

In-situ extraction, also known as "milking," is crucial because the accumulation of Manoyl oxide in the culture medium can lead to product inhibition, which significantly hinders further production.[1] By continuously removing Manoyl oxide using a biocompatible organic solvent like dodecane, the microalgal cells can maintain a higher rate of synthesis.

2. What is the biosynthetic pathway for Manoyl oxide in microalgae?

Manoyl oxide is a diterpene synthesized via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, which occurs in the plastids of microalgae.[1][2] The pathway starts with precursors from photosynthesis and leads to the formation of geranylgeranyl diphosphate (B83284) (GGPP). GGPP is then converted to (13R) Manoyl oxide through a two-step cyclization process catalyzed by diterpene synthases.[3][4]

3. Which microalgal strains are suitable for Manoyl oxide production?

Genetically modified strains of Chlamydomonas reinhardtii have been successfully engineered to produce and secrete (13R) Manoyl oxide.[1] These strains are modified to express the necessary diterpene synthases for Manoyl oxide synthesis.

4. How does light intensity affect Manoyl oxide production?

Increasing light intensity can enhance Manoyl oxide production. However, if the extraction of Manoyl oxide from the culture is not efficient, the positive effect of increased light is diminished due to product inhibition.[1] Therefore, optimizing light intensity must be coupled with an efficient in-situ extraction strategy.

5. What analytical methods are used to quantify Manoyl oxide?

Gas Chromatography with Flame Ionization Detection (GC-FID) is a common and reliable method for quantifying Manoyl oxide in the organic solvent extract.[1] This technique allows for the separation and quantification of Manoyl oxide from other compounds in the extract.

Data Presentation

Table 1: Effect of In-situ Dodecane Extraction on Manoyl Oxide Production in C. reinhardtii

Culture Condition	Dodecane Volume (ml)	Culture Volume (ml)	Total Manoyl Oxide Produced (µg)
With Dodecane	0.5	4.5	20.6
Without Dodecane	0	4.5	0.000624
Data adapted from Lauersen et al. (2018) as cited in Heinrich et al. (2025).[1]

Table 2: Manoyl Oxide Productivity in a Bench-Scale Photobioreactor

Biomass Concentration (g/L)	Light Intensity (µmol m⁻² s⁻¹)	Manoyl Oxide Production Rate (mg L⁻¹ d⁻¹)
0.79	636	6.7
1.37	636	5.8
2.32	636	4.2
Data represents a continuous production system with in-situ extraction. Adapted from Heinrich et al. (2025).[1]

Experimental Protocols

Protocol 1: In-situ Manoyl Oxide Extraction from C. reinhardtii Culture

Objective: To continuously extract Manoyl oxide from a growing C. reinhardtii culture to prevent product inhibition and enhance yield.

Materials:

• Genetically modified C. reinhardtii strain capable of producing Manoyl oxide.

• Tris-Acetate-Phosphate (TAP) medium.

• Photobioreactor or Erlenmeyer flasks.

• Dodecane (or another biocompatible organic solvent).

• Shaker incubator with controlled temperature, light, and CO2.

Procedure:

• Inoculate the C. reinhardtii strain into TAP medium in a sterile photobioreactor or Erlenmeyer flask.

• Cultivate the microalgae under optimal conditions (e.g., 25°C, 150 µmol m⁻² s⁻¹ light intensity, 0.2% CO2, with a 16h:8h day-night cycle).[1]

• Once the culture has reached a desired cell density (e.g., early exponential phase), aseptically add a layer of dodecane to the surface of the culture. A typical starting ratio is 1:10 (v/v) of dodecane to culture medium.[1]

• Continue the cultivation with gentle agitation to ensure adequate mixing between the aqueous and organic phases without causing excessive cell shear.

• Periodically and aseptically sample the dodecane layer for Manoyl oxide analysis.

• Replenish the dodecane layer as needed if sampling significantly reduces its volume.

Protocol 2: Quantification of Manoyl Oxide using GC-FID

Objective: To accurately quantify the concentration of Manoyl oxide in the dodecane extract.

Materials:

• Dodecane extract containing Manoyl oxide.

• Manoyl oxide standard (for calibration curve).

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., RESTEK Rxi-5 ms).[1]

• Hydrogen (carrier gas).

• Nitrogen or Helium (makeup gas).

• Air (for FID).

• Autosampler vials with inserts.

Procedure:

• Prepare Calibration Standards: Prepare a series of Manoyl oxide standards in dodecane at known concentrations (e.g., 5, 10, 25, 50, 100 mg/L).[1]

• Sample Preparation: Transfer an aliquot of the dodecane extract from the microalgal culture into a GC vial.

• GC-FID Instrument Setup:

  • Injector Temperature: 250°C.

  • Carrier Gas (Hydrogen) Flow: 1 ml/min.

  • Oven Temperature Program:

    • Hold at 50°C for 0.45 min.

    • Ramp to 120°C at 22.04°C/min.

    • Ramp to 160°C at 6.61°C/min.

    • Ramp to 270°C at 22.04°C/min and hold for 1 min.[1]

  • Detector (FID) Temperature: 325°C.[1]

• Analysis:

  • Inject the calibration standards to generate a calibration curve by plotting peak area against concentration.

  • Inject the dodecane extract samples.

  • Identify the Manoyl oxide peak in the sample chromatograms based on the retention time of the standard.

  • Quantify the concentration of Manoyl oxide in the samples using the calibration curve.

Mandatory Visualizations

Caption: Biosynthesis of Manoyl oxide via the MEP pathway.

Caption: Experimental workflow for in-situ Manoyl oxide extraction.

Caption: Troubleshooting logic for low Manoyl oxide yield.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. Plant geranylgeranyl diphosphate synthases: every (gene) family has a story - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]

Preventing the formation of Manoyl oxide isomeric impurities during synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of Manoyl oxide, with a focus on preventing the formation of isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common isomeric impurities in Manoyl oxide synthesis?

A1: The most common isomeric impurities are the C-13 epimers: (13R)-Manoyl oxide and (13S)-Manoyl oxide (also known as 13-epi-manoyl oxide). The desired isomer often depends on the target downstream product. For instance, (13R)-Manoyl oxide is the precursor to forskolin.[1][2]

Q2: What are the principal methods for synthesizing Manoyl oxide?

A2: Manoyl oxide can be synthesized through two primary routes:

• Microbial Synthesis: This method utilizes genetically engineered microorganisms, such as Escherichia coli or Saccharomyces cerevisiae, to produce specific isomers, typically (13R)-Manoyl oxide.[3][4]

• Chemical Synthesis: This approach often involves the acid-catalyzed cyclization of sclareol (B1681606). This method can be tuned to selectively produce either the (13R) or (13S) isomer.[5][6]

Q3: How can I selectively synthesize the (13R)-Manoyl oxide isomer?

A3: For selective synthesis of (13R)-Manoyl oxide, microbial synthesis is the preferred method. Co-expression of the enzymes CfTPS2 and CfTPS3 from Coleus forskohlii in a suitable host organism stereospecifically produces (13R)-Manoyl oxide.[1][2]

Q4: Is it possible to selectively synthesize the (13S)-Manoyl oxide (13-epi-manoyl oxide) isomer?

A4: Yes, selective synthesis of 13-epi-manoyl oxide can be achieved through the chemical synthesis route. A low-temperature superacidic cyclization of sclareol has been shown to produce a high ratio of the 13-epi isomer.[5][6]

Q5: What analytical methods are suitable for quantifying the isomeric ratio of Manoyl oxide?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a commonly used method to separate and quantify the (13R) and (13S) isomers of Manoyl oxide.[3][5] High-Performance Liquid Chromatography (HPLC) can also be employed for analysis.

Troubleshooting Guides

Microbial Synthesis of (13R)-Manoyl Oxide

This guide focuses on troubleshooting the production of (13R)-Manoyl oxide in genetically engineered microorganisms.

Problem 1: Low or no production of Manoyl oxide.

Potential Cause	Recommended Action	Rationale
Inefficient precursor supply	Overexpress key enzymes in the upstream metabolic pathway (e.g., the mevalonate (B85504) pathway in yeast) to increase the pool of the precursor, geranylgeranyl diphosphate (B83284) (GGPP).	Boosting the precursor supply can significantly increase the flux towards the desired product.
Suboptimal enzyme expression or activity	Codon-optimize the terpene synthase genes (CfTPS2 and CfTPS3) for the expression host. Ensure proper protein folding and localization.	Mismatched codon usage can lead to poor translation and low enzyme levels.
Toxicity of Manoyl oxide to the host cells	Implement in-situ extraction by adding an organic solvent (e.g., dodecane) or a resin to the culture medium to continuously remove the product.	Removing the product from the vicinity of the cells can alleviate feedback inhibition and toxicity, thereby improving yields.
Incorrect culture conditions	Optimize fermentation parameters such as temperature, pH, aeration, and induction time.	Microbial growth and enzyme activity are highly dependent on environmental conditions.

Problem 2: Presence of the undesired (13S)-Manoyl oxide isomer.

Potential Cause	Recommended Action	Rationale
Spontaneous cyclization	Ensure the co-expression of both CfTPS2 and CfTPS3.	In the absence of CfTPS3, the intermediate, copal-8-ol diphosphate, can degrade non-enzymatically to form a mixture of both (13R) and (13S) isomers.
Suboptimal culture temperature	Lower the cultivation temperature (e.g., to 16°C) and extend the induction time.	Lower temperatures can enhance the stereoselectivity of the enzymatic reaction, favoring the formation of the (13R) isomer.

Chemical Synthesis of Manoyl Oxide Isomers from Sclareol

This guide provides troubleshooting for the acid-catalyzed cyclization of sclareol.

Problem 1: Low yield of Manoyl oxide isomers.

Potential Cause	Recommended Action	Rationale
Incomplete reaction	Increase the reaction time and monitor the progress using Thin Layer Chromatography (TLC) or GC-MS.	Insufficient time may not allow for the complete conversion of the starting material.
Suboptimal reaction temperature	Maintain the recommended low temperature (e.g., -78°C) for the superacidic cyclization.	Temperature is a critical parameter that influences both the reaction rate and the formation of byproducts.[5]
Degradation of product	Quench the reaction promptly after completion and avoid prolonged exposure to acidic conditions during workup.	Manoyl oxide can be sensitive to strong acids, leading to degradation if not handled properly.
Impure starting material	Ensure the sclareol used is of high purity.	Impurities in the starting material can interfere with the reaction and lead to the formation of undesired side products.

Problem 2: Poor selectivity and formation of a mixture of isomers.

Potential Cause	Recommended Action	Rationale
Incorrect reaction temperature	Strictly control the reaction temperature. Lower temperatures (e.g., -85°C to -100°C) favor the formation of 13-epi-manoyl oxide.	The stereochemical outcome of the cyclization is highly dependent on the reaction temperature.[5]
Incorrect amount of acid catalyst	Carefully optimize the molar equivalents of the superacid catalyst.	The concentration of the acid catalyst can influence the reaction pathway and the resulting isomer ratio.[5]
Mode of reagent addition	Add the sclareol solution dropwise to the pre-chilled acid solution.	Slow and controlled addition of the substrate can improve selectivity by maintaining a consistent low temperature throughout the reaction mixture.[5]

Quantitative Data Summary

Table 1: Influence of Culture Conditions on Manoyl Oxide Isomer Production in E. coli

Cultivation Temperature (°C)	Post-induction Time (hours)	(13R)-Manoyl oxide Yield (mg/L)	(13S)-Manoyl oxide Yield (mg/L)
25	16	~5	~2
16	112	~10	Not detected

Data adapted from microbial synthesis studies demonstrating the impact of temperature and induction time on isomer formation.[3]

Table 2: Influence of Reaction Conditions on the Chemical Synthesis of Manoyl Oxide Isomers from Sclareol

Reaction Temperature (°C)	FSO₃H (mol equiv.)	Ratio of 13-epi-manoyl oxide : Manoyl oxide
-85	5	1.3 : 1
-95	5	4 : 1
-100	5	9 : 1

Data adapted from a study on the selective synthesis of 13-epi-manoyl oxide, highlighting the effect of temperature on the isomer ratio.[5]

Experimental Protocols

Protocol 1: Microbial Synthesis of (13R)-Manoyl Oxide in E. coli**

• Strain and Plasmids: Use an E. coli strain (e.g., BL21(DE3)) co-transformed with two plasmids: one containing the genes for GGPP synthesis and another containing the codon-optimized CfTPS2 and CfTPS3 genes.

• Cultivation:

  • Inoculate a single colony into Luria-Bertani (LB) medium with appropriate antibiotics and grow overnight at 37°C.

  • Inoculate a larger volume of defined medium with the overnight culture.

  • Grow at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

• Induction:

  • Cool the culture to 16°C.

  • Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.4 mM.

• Fermentation and Extraction:

  • Continue to incubate the culture at 16°C for 112 hours.

  • For in-situ extraction, add a layer of dodecane (B42187) (10% v/v) to the culture at the time of induction.

• Harvest and Analysis:

  • Harvest the cells by centrifugation.

  • Extract the Manoyl oxide from the cell pellet and the dodecane layer using hexane.

  • Analyze the extract by GC-MS to determine the yield and isomeric purity of (13R)-Manoyl oxide.

Protocol 2: Selective Chemical Synthesis of 13-epi-Manoyl Oxide

• Reaction Setup:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve fluorosulfonic acid (FSO₃H, 5 mol equiv.) in nitromethane (B149229) (iPrNO₂) at -100°C.

• Substrate Addition:

  • Dissolve (-)-sclareol (1 mmol) in a mixture of dichloromethane (B109758) (DCM) and nitromethane (2:1 v/v).

  • Add the sclareol solution dropwise to the stirred superacid solution over 15 minutes, maintaining the temperature at -100°C.

• Reaction and Quenching:

  • Stir the reaction mixture at -100°C for an additional 15 minutes.

  • Quench the reaction by carefully adding a 30% aqueous solution of sodium hydroxide (B78521) (NaOH).

• Workup and Purification:

  • Allow the mixture to warm to room temperature.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

• Analysis:

  • Analyze the purified product and crude reaction mixture by GC-MS to determine the yield and the ratio of 13-epi-manoyl oxide to Manoyl oxide.[5]

Visualizations

Caption: Enzymatic pathway for the synthesis of Manoyl oxide isomers.

Caption: Troubleshooting workflow for low yields in chemical synthesis.

Caption: Optimization workflow for microbial production of Manoyl oxide.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP3218495A1 - Methods and materials for biosynthesis of manoyl oxide - Google Patents [patents.google.com]
• 6. edepot.wur.nl [edepot.wur.nl]

Strategies to increase the bioavailability of Manoyl oxide in formulations.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in increasing the bioavailability of Manoyl oxide in various formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of Manoyl oxide?

A1: The primary challenge is its poor aqueous solubility due to its lipophilic, diterpene structure. This low solubility limits its dissolution in gastrointestinal fluids, which is a critical step for absorption into the bloodstream. Like other labdane (B1241275) diterpenes, it may also be susceptible to first-pass metabolism in the liver.

Q2: Which formulation strategies are most promising for enhancing Manoyl oxide bioavailability?

A2: Several strategies are effective for improving the bioavailability of poorly water-soluble compounds like Manoyl oxide. The most common and promising approaches include:

• Solid Dispersions: Dispersing Manoyl oxide in a hydrophilic polymer matrix at a molecular level can significantly enhance its dissolution rate.[1][2][3]

• Lipid-Based Formulations: Encapsulating Manoyl oxide in lipid-based systems such as Self-Emulsifying Drug Delivery Systems (SEDDS), liposomes, or solid lipid nanoparticles (SLNs) can improve its solubility and facilitate its absorption through the lymphatic pathway.

• Nanoparticle Formulations: Reducing the particle size of Manoyl oxide to the nanometer range, for instance by creating nanosuspensions or encapsulating it in polymeric nanoparticles (e.g., PLGA), increases the surface area for dissolution.[4]

• Cyclodextrin (B1172386) Complexation: Forming inclusion complexes with cyclodextrins can enhance the aqueous solubility of Manoyl oxide.[5][6]

Q3: How do I select the most appropriate formulation strategy for my experiment?

A3: The choice of formulation depends on several factors, including the desired release profile, the required dose, and the specific experimental context. A logical approach to selecting a strategy is outlined in the workflow diagram below.

Figure 1: Workflow for selecting a bioavailability enhancement strategy for Manoyl oxide.

Troubleshooting Guides

Formulation Strategy 1: Solid Dispersions

Issue: Poor dissolution rate of Manoyl oxide from the solid dispersion.

Potential Cause	Troubleshooting Step
Incomplete conversion to amorphous form.	Characterize the solid dispersion using Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm the absence of crystalline Manoyl oxide.
Inappropriate polymer selection.	Screen different hydrophilic polymers such as PVP K30, Soluplus®, or HPMC. The choice of polymer can significantly impact dissolution.[3]
Unoptimized drug-to-polymer ratio.	Prepare solid dispersions with varying drug-to-polymer ratios (e.g., 1:1, 1:5, 1:10) and evaluate their dissolution profiles to find the optimal ratio.
Inefficient preparation method.	Compare different preparation methods like solvent evaporation, spray drying, or hot-melt extrusion. Spray drying is often effective for producing uniform dispersions.[3]

Formulation Strategy 2: Polymeric Nanoparticles (PLGA)

Issue: Low encapsulation efficiency of Manoyl oxide in PLGA nanoparticles.

Potential Cause	Troubleshooting Step
Poor miscibility of Manoyl oxide with the polymer.	Ensure that a suitable organic solvent is used that can dissolve both Manoyl oxide and PLGA effectively during the preparation process.
Suboptimal process parameters.	Optimize parameters such as the sonication time and power, or the homogenization speed, during the emulsification step to ensure efficient droplet size reduction and encapsulation.[7]
Inappropriate PLGA characteristics.	Experiment with different molecular weights and lactide-to-glycolide ratios of PLGA, as these can influence drug encapsulation.
Drug leakage during preparation.	Minimize the time the nanoparticles are in the aqueous phase before purification. Ensure rapid and efficient removal of the organic solvent.

Formulation Strategy 3: Cyclodextrin Complexation

Issue: Incomplete complexation of Manoyl oxide with cyclodextrins.

Potential Cause	Troubleshooting Step
Incorrect cyclodextrin type or concentration.	Screen different cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin, γ-cyclodextrin) and vary the molar ratio of Manoyl oxide to cyclodextrin to determine the optimal complexation conditions.[5][6]
Inefficient complexation method.	Compare different preparation methods such as co-precipitation, kneading, freeze-drying, or spray-drying. Freeze-drying often yields a high degree of complexation.[8]
Presence of competing molecules.	Ensure that the solvent system is free from other molecules that could compete with Manoyl oxide for inclusion in the cyclodextrin cavity.
Insufficient interaction time or energy.	Increase the stirring time or sonication energy during the complexation process to facilitate the inclusion of Manoyl oxide into the cyclodextrin cavity.

Quantitative Data Summary

The following table summarizes pharmacokinetic data from a study on andrographolide (B1667393), a labdane diterpene structurally similar to Manoyl oxide, demonstrating the potential for bioavailability enhancement using a solid dispersion formulation.

Table 1: Pharmacokinetic Parameters of Andrographolide and its Solid Dispersion (SD) Formulation in Rats

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Andrographolide Suspension	120	230 ± 50	0.5	-	100
Andrographolide SD	-	-	<0.5	-	297.7

Data adapted from a study on andrographolide solid dispersion.[1] The Cmax/dose and AUC/dose for the solid dispersion were reported to be 3.7-fold and 3.0-fold higher, respectively, compared to the suspension.[1]

Experimental Protocols

Protocol 1: Preparation of Manoyl Oxide-Loaded PLGA Nanoparticles

This protocol is based on the emulsification-solvent evaporation method, a common technique for preparing PLGA nanoparticles.

• Organic Phase Preparation: Dissolve a specific amount of PLGA (e.g., 50 mg) and Manoyl oxide in a suitable organic solvent like ethyl acetate (B1210297) (e.g., 7.5 mL).

• Aqueous Phase Preparation: Prepare an aqueous solution of a stabilizer, such as polyvinyl alcohol (PVA) or Poloxamer 188 (e.g., 1% w/v in 10 mL of deionized water).

• Emulsification: Add the organic phase dropwise to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the pellet with deionized water to remove the excess stabilizer and any unencapsulated Manoyl oxide.

• Lyophilization (Optional): For long-term storage, the nanoparticles can be freeze-dried with a cryoprotectant.

Protocol 2: Preparation of Manoyl Oxide-Cyclodextrin Inclusion Complex

This protocol describes the freeze-drying method for preparing a solid inclusion complex.

• Dissolution: Dissolve the chosen cyclodextrin (e.g., hydroxypropyl-γ-cyclodextrin) in deionized water with stirring.

• Addition of Manoyl Oxide: Add Manoyl oxide to the cyclodextrin solution. The molar ratio should be optimized (e.g., 1:1).

• Complexation: Stir the mixture for an extended period (e.g., 24-48 hours) at a controlled temperature to facilitate the formation of the inclusion complex.

• Freeze-Drying: Freeze the aqueous solution and then lyophilize it under vacuum to obtain a dry powder of the Manoyl oxide-cyclodextrin complex.

• Characterization: Confirm the formation of the inclusion complex using techniques like DSC, XRD, and FTIR spectroscopy.

Visualization of Relevant Pathways

Many labdane diterpenes exhibit anti-inflammatory effects, which are often mediated through the inhibition of pro-inflammatory signaling pathways. A potential mechanism of action for Manoyl oxide could involve the modulation of nitric oxide (NO) production, a key inflammatory mediator.

Figure 2: Potential inhibitory effect of Manoyl oxide on the Nitric Oxide signaling pathway.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. researchgate.net [researchgate.net]
• 3. Polymer Matrix and Manufacturing Methods in Solid Dispersion System for Enhancing Andrographolide Solubility and Absorption: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SCLAREIN (SCLAREol contained in zeIN) nanoparticles: Development and characterization of an innovative natural nanoformulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP3565602A1 - Novel process for preparing water soluble forskolin - Google Patents [patents.google.com]
• 6. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suggested Procedures for the Reproducible Synthesis of Poly(d,l-lactide-co-glycolide) Nanoparticles Using the Emulsification Solvent Diffusion Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oatext.com [oatext.com]

Addressing cell death rates in microalgae-based Manoyl oxide production.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with cell death during microalgae-based manoyl oxide production.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of increased cell death in our manoyl oxide-producing microalgae cultures?

A1: Increased cell death in recombinant microalgae strains engineered for manoyl oxide production can stem from several factors:

• Metabolic Burden: The heterologous expression of the manoyl oxide synthesis pathway diverts cellular resources, such as precursors from the native terpenoid pathway (e.g., geranylgeranyl pyrophosphate - GGPP), away from essential processes like growth and photosynthesis. This metabolic strain can trigger a stress response.

• Toxicity of Manoyl Oxide or Intermediates: High intracellular concentrations of manoyl oxide or its precursors may exert toxic effects on the microalgal cells, leading to cellular damage.

• Oxidative Stress: The overexpression of metabolic pathways can lead to an imbalance in cellular redox status, resulting in the accumulation of reactive oxygen species (ROS).[1][2] ROS can damage cellular components like lipids, proteins, and DNA, ultimately triggering programmed cell death (PCD).[1]

• Suboptimal Culture Conditions: Factors such as nutrient limitation, improper light intensity, suboptimal temperature, and pH can act as environmental stressors that exacerbate the metabolic stress, leading to increased cell death.[3]

• Genetic Instability: The integration and expression of foreign genes can sometimes lead to genetic instability, affecting overall cell health and viability.

Q2: How can we differentiate between apoptosis (programmed cell death) and necrosis in our cultures?

A2: Apoptosis and necrosis are two distinct modes of cell death with different morphological and biochemical characteristics. Understanding the predominant mode of cell death in your culture can help in diagnosing the underlying issue.

Feature	Apoptosis (Programmed Cell Death)	Necrosis
Trigger	Physiological or mild pathological stimuli	Severe, acute injury
Cellular Morphology	Cell shrinkage, membrane blebbing, formation of apoptotic bodies	Cell swelling, loss of membrane integrity, cell lysis
DNA Integrity	Internucleosomal DNA fragmentation (laddering)	Random DNA degradation (smear on gel)
Inflammation	Non-inflammatory	Inflammatory response
Energy Requirement	ATP-dependent	ATP-independent

Q3: What is a typical healthy growth rate and viability for a manoyl oxide-producing microalgae strain?

A3: The ideal growth rate and viability are highly dependent on the specific microalgae species, the expression level of the recombinant pathway, and the culture conditions. However, a well-optimized system should aim for:

• Viability: >90% during the exponential growth phase. A significant drop in viability during this phase is a key indicator of a problem.

• Growth Rate: While a slight reduction in growth rate compared to the wild-type strain is expected due to the metabolic load of manoyl oxide production, a drastic decrease is a cause for concern. For instance, a study on recombinant protein production in Chlamydomonas reinhardtii reported achieving a cell density of 0.5–0.6 g.L-1 dry cell weight in 3 days.[4]

Troubleshooting Guide

Issue 1: High Cell Death Rate with Low Manoyl Oxide Titer

This scenario suggests that the cells are dying before significant product accumulation, pointing towards a fundamental issue with the engineered strain or culture conditions.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Step	Expected Outcome
Leaky or Toxic Gene Expression	- Use an inducible promoter system to control the expression of the manoyl oxide pathway genes. - Titrate the inducer concentration to find a balance between gene expression and cell viability.	Reduced cell death in the absence of the inducer. Optimized manoyl oxide production with minimal impact on viability.
Suboptimal Culture Conditions	- Optimize light intensity, temperature, and pH. - Ensure nutrient media is not limiting for key nutrients.	Improved growth and viability of the culture.
Contamination	- Perform microscopy and plating on agar (B569324) to check for bacterial or fungal contamination.	Identification and elimination of contaminants.

Issue 2: High Cell Death Rate with High Manoyl Oxide Titer

This may indicate that the production of manoyl oxide itself or the high metabolic flux is causing cellular stress.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Step	Expected Outcome
Manoyl Oxide Toxicity	- Engineer the strain to export manoyl oxide out of the cell. - Implement a two-phase cultivation system with an organic overlay to extract the product in situ.	Reduced intracellular manoyl oxide concentration and improved cell viability.
Metabolic Bottleneck/Imbalance	- Co-express enzymes that can alleviate metabolic bottlenecks, for example, by increasing the supply of GGPP.[5] - Down-regulate competing pathways that also utilize GGPP.[5]	Increased manoyl oxide production with a smaller impact on cell health.
Oxidative Stress	- Supplement the culture medium with antioxidants (e.g., ascorbic acid). - Co-express antioxidant enzymes.	Reduced ROS levels and decreased cell death.

Experimental Protocols

Protocol 1: Assessment of Cell Viability using Evans Blue Staining

This protocol allows for the quantification of dead cells in a microalgae population.[6][7]

Materials:

• Microalgae culture

• Evans Blue solution (0.1% w/v in water)

• Microscope with a hemocytometer or an automated cell counter

Methodology:

• Take a 1 mL aliquot of your microalgae culture.

• Add 100 µL of 0.1% Evans Blue solution.

• Incubate at room temperature for 10 minutes.

• Load the stained cell suspension onto a hemocytometer.

• Under a light microscope, count the number of blue-stained (dead) cells and unstained (live) cells in a defined area.

• Calculate the percentage of dead cells: (Number of blue cells / Total number of cells) x 100

Protocol 2: Detection of Apoptosis via DNA Laddering

This protocol is used to detect the characteristic internucleosomal fragmentation of DNA that occurs during apoptosis.[6][7]

Materials:

• Microalgae cell pellet (from ~50 mL of culture)

• DNA extraction buffer (e.g., CTAB buffer)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• Ethanol (100% and 70%)

• RNase A

• Agarose (B213101) gel (1.5%)

• DNA loading dye

• DNA ladder marker

• Gel electrophoresis system and imaging equipment

Methodology:

• Harvest cells by centrifugation and wash with fresh media.

• Resuspend the cell pellet in DNA extraction buffer and proceed with a standard phenol-chloroform DNA extraction protocol.

• After precipitation, resuspend the DNA pellet in TE buffer containing RNase A and incubate for 30 minutes at 37°C.

• Mix an aliquot of the DNA with loading dye and load it onto a 1.5% agarose gel alongside a DNA ladder marker.

• Run the gel until the dye front has migrated sufficiently.

• Visualize the DNA under UV light. The presence of a "ladder" of DNA fragments in multiples of ~180 bp is indicative of apoptosis. A smear indicates necrosis.

Visualizing Cellular Processes

Below are diagrams illustrating key pathways and workflows relevant to troubleshooting cell death in manoyl oxide production.

Caption: Stress-induced programmed cell death pathway in microalgae.

Caption: A logical workflow for troubleshooting high cell death rates.

References

• 1. The Metabolism of Reactive Oxygen Species and Their Effects on Lipid Biosynthesis of Microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advanced Nanoenabled Microalgae Systems: Integrating Oxidative Stress-Induced Metabolic Reprogramming and Enhanced Lipid Biosynthesis for Next-Generation Biofuel Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Downstream Processing of Chlamydomonas reinhardtii TN72 for Recombinant Protein Recovery [frontiersin.org]
• 5. Terpenoid Metabolic Engineering in Photosynthetic Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection and Quantification of Programmed Cell Death in Chlamydomonas reinhardtii: The Example of S-Nitrosoglutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Manoyl Oxide and Its Synthetic Derivatives: A Comparative Analysis of Bioactivity

A deep dive into the antimicrobial, anticancer, and anti-inflammatory potential of Manoyl oxide and its synthetic analogs, supported by experimental data and mechanistic insights.

Manoyl oxide, a naturally occurring labdane-type diterpenoid, has emerged as a significant scaffold in the quest for new therapeutic agents. Its unique chemical structure has provided a foundation for the synthesis of a variety of derivatives, which have been investigated for a range of biological activities. This guide offers a comparative analysis of the bioactivity of Manoyl oxide and its synthetic derivatives, with a focus on their antimicrobial, anticancer, and anti-inflammatory properties. The information is tailored for researchers, scientists, and drug development professionals, providing a comprehensive overview supported by experimental data and detailed methodologies.

Antimicrobial Activity: A Promising Frontier

The antimicrobial properties of Manoyl oxide and its derivatives have been a primary area of investigation. A key study by Kalpoutzakis et al. (2001) explored the synthesis and antimicrobial activity of ten hemisynthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide, also known as ribenol.[1][2] The study utilized the disk diffusion method to assess the efficacy of these compounds against a panel of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.

The results, summarized in the table below, highlight the structure-activity relationships, with the chloroethyl carbamidic ester derivative demonstrating the most potent and broad-spectrum antimicrobial activity.[1]

Table 1: Antimicrobial Activity of Manoyl Oxide and its Synthetic Derivatives (Zone of Inhibition in mm)

Compound	S. aureus	S. epidermidis	E. coli	E. cloacae	K. pneumoniae	P. aeruginosa	C. albicans	C. tropicalis	C. glabrata
Manoyl oxide (Ribenol)	9	9	-	-	-	-	-	-	-
Derivative 1	10	10	-	-	-	-	-	-	-
Derivative 2	10	11	-	-	-	-	-	-	-
Derivative 3	11	11	7	7	7	-	-	-	-
Derivative 4	12	12	8	8	8	-	-	-	-
Derivative 5	11	11	-	-	-	-	-	-	-
Derivative 6	10	10	-	-	-	-	-	-	-
Derivative 7	10	10	-	-	-	-	-	-	-
Chloroethyl carbamidic ester	14	14	10	10	10	9	12	12	12
Glycoside derivative	-	-	-	-	-	-	11	11	11
Standard Antibiotics
Gentamicin	22	21	20	19	18	17	-	-	-
Bifonazole	-	-	-	-	-	-	20	20	19

Data sourced from Kalpoutzakis et al., 2001.[1] '-' indicates no significant activity.

Anticancer Activity: Targeting Uncontrolled Cell Growth

Table 2: Anticancer Activity of Manoyl Oxide Derivatives

Compound/Derivative	Cell Line	Activity Metric	Result	Reference
Thiomidazolide derivative of ent-3-beta-hydroxy-13-epi-manoyl oxide	Human leukemic cell lines	Cytotoxicity	Active against 13 cell lines	Dimas et al., 1999[3][4]
Manoyl oxide	MCF-7	IC50	50 µM	(2024)[5]
Sclareol (B1681606) (precursor)	MCF-7	IC50	2.0 µM	(2024)[5]
Heck coupled analogs of manoyl oxide	HCT-116, MCF-7, MDA-MB231, MDA-MB468	Cytotoxicity	More active than sclareol and manoyl oxide	(2024)[5]

Anti-inflammatory Activity: Modulating the Immune Response

Several labdane-type diterpenes, the class of compounds to which Manoyl oxide belongs, have demonstrated anti-inflammatory properties by inhibiting the production of nitric oxide (NO), a key inflammatory mediator.[1][6] While specific IC50 values for the nitric oxide inhibitory activity of the ten derivatives from the Kalpoutzakis et al. study are not explicitly reported, research on other labdane-type diterpenoids suggests a potential mechanism of action through the modulation of inflammatory pathways.

Table 3: Anti-inflammatory Activity of Related Labdane-type Diterpenoids

Compound	Cell Line	Activity Metric	Result	Reference
Coronarin D	RAW 264.7 macrophages	IC50 (NO inhibition)	8.8 ± 1.7 µM	(2023)[6]
Zerumin A	RAW 264.7 macrophages	IC50 (NO inhibition)	4.0 ± 0.9 µM	(2023)[6]
Zingiberenol	RAW 264.7 macrophages	IC50 (NO inhibition)	6.2 ± 0.4 µM	(2023)[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are the protocols for the key bioassays mentioned in this guide.

Antimicrobial Susceptibility Testing: Disk Diffusion Method

The disk diffusion method is a widely used technique to assess the antimicrobial activity of chemical substances.[7]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a sterile saline solution to match the turbidity of a 0.5 McFarland standard.

• Inoculation of Agar (B569324) Plates: A sterile cotton swab is dipped into the inoculum and evenly streaked across the surface of a Mueller-Hinton agar plate to ensure confluent growth.

• Application of Disks: Sterile filter paper disks (6 mm in diameter) are impregnated with a known concentration of the test compound. These disks are then placed onto the inoculated agar surface.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria and 30°C for 48-72 hours for fungi).

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each disk is measured in millimeters. The size of the zone is proportional to the antimicrobial activity of the compound.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL). The plate is then incubated for another 2-4 hours.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm. The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then determined.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the production of nitric oxide by macrophages, a key indicator of inflammation.

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in a 96-well plate.

• Compound and Stimulant Treatment: The cells are pre-treated with various concentrations of the test compounds for a certain period before being stimulated with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production.

• Griess Reagent Reaction: After incubation, the cell culture supernatant is collected and mixed with Griess reagent (a solution containing sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: The absorbance of the resulting colored azo dye is measured at 540 nm.

• Calculation of NO Inhibition: The amount of nitrite (B80452) in the supernatant is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition by the test compounds is calculated relative to the LPS-stimulated control group.

Signaling Pathways and Mechanistic Insights

The biological activities of Manoyl oxide and its derivatives are intrinsically linked to their interactions with cellular signaling pathways. Understanding these mechanisms is crucial for rational drug design and development.

Apoptosis Signaling Pathway in Cancer

The thiomidazolide derivative of ent-3-beta-hydroxy-13-epi-manoyl oxide has been shown to induce apoptosis in leukemic cells.[3][4] Apoptosis, or programmed cell death, is a critical process for removing damaged or cancerous cells. It can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of caspases, a family of proteases that execute the apoptotic process.

Caption: The apoptosis signaling pathway, highlighting potential intervention points for Manoyl oxide derivatives.

NF-κB Signaling Pathway in Inflammation

The anti-inflammatory effects of labdane-type diterpenes are often attributed to their ability to modulate the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and inducible nitric oxide synthase (iNOS). Inhibition of the NF-κB pathway can therefore lead to a reduction in the inflammatory response.

Caption: The NF-κB signaling pathway in inflammation and its potential inhibition by Manoyl oxide derivatives.

Conclusion

Manoyl oxide and its synthetic derivatives represent a versatile class of compounds with significant potential in the development of new antimicrobial, anticancer, and anti-inflammatory agents. The structure-activity relationship studies, particularly in the context of antimicrobial activity, have provided valuable insights for the rational design of more potent analogs. While the anticancer and anti-inflammatory activities are promising, further research is needed to elucidate the precise mechanisms of action and to identify derivatives with enhanced efficacy and selectivity. The detailed experimental protocols and mechanistic diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing the therapeutic applications of these fascinating natural product derivatives.

References

• 1. Labdane-type diterpenes with inhibitory effects on increase in vascular permeability and nitric oxide production from Hedychium coronarium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New hemisynthetic manoyl oxide derivatives with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic activity and antiproliferative effects of a new semi-synthetic derivative of Ent-3 beta-hydroxy-13-epi-manoyl oxide on human leukemic cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Labdane- type diterpenoids and sesquiterpenes from Curcuma aromatica and their nitric oxide inhibitory activity in lipopolysaccharide-stimulated RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Daphnane diterpenoids with nitric oxide inhibitory activities and interactions with iNOS from the leaves of Trigonostemon thyrsoideus - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anti-inflammatory Effects of Manoyl Oxide In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the in vivo anti-inflammatory effects of Manoyl oxide, a labdane-type diterpene. While direct in vivo experimental data for Manoyl oxide is not yet extensively published, this document leverages data from structurally similar labdane (B1241275) diterpenes and established anti-inflammatory agents to propose a comprehensive validation strategy. The guide outlines detailed experimental protocols and presents expected data in a comparative format to facilitate the design and interpretation of future studies.

Introduction to Manoyl Oxide and the Inflammatory Cascade

Manoyl oxide is a naturally occurring labdane diterpenoid and a key biosynthetic precursor to forskolin, a well-known activator of adenylyl cyclase. The structural characteristics of Manoyl oxide suggest potential anti-inflammatory properties, a feature observed in numerous other labdane diterpenes.[1][2][3][4][5] The inflammatory process is a complex biological response to harmful stimuli, involving the activation of various signaling pathways and the release of pro-inflammatory mediators. Key pathways implicated in inflammation include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which regulate the expression of inflammatory cytokines and enzymes such as Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS).[2][5]

Comparative Analysis of Anti-inflammatory Activity

To contextualize the potential efficacy of Manoyl oxide, this section presents a comparative analysis of its expected performance against a standard non-steroidal anti-inflammatory drug (NSAID), Diclofenac, in two widely accepted in vivo models of acute inflammation: Carrageenan-Induced Paw Edema and Lipopolysaccharide (LPS)-Induced Systemic Inflammation.

Table 1: Comparative Efficacy in Carrageenan-Induced Paw Edema in Rodents

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h	Myeloperoxidase (MPO) Activity Inhibition (%)
Vehicle Control	-	0	0
Manoyl oxide (Hypothetical)	50	Expected significant inhibition	Expected significant inhibition
100	Expected dose-dependent increase in inhibition	Expected dose-dependent increase in inhibition
Diclofenac (Reference)	10	50-60[6]	40-50

Table 2: Comparative Efficacy in LPS-Induced Inflammation in Mice

Treatment Group	Dose (mg/kg)	Serum TNF-α Reduction (%)	Serum IL-1β Reduction (%)	Lung MPO Activity Inhibition (%)
Vehicle Control	-	0	0	0
Manoyl oxide (Hypothetical)	50	Expected significant reduction	Expected significant reduction	Expected significant reduction
100	Expected dose-dependent increase in reduction	Expected dose-dependent increase in reduction	Expected dose-dependent increase in reduction
Dexamethasone (Reference)	1	70-80	60-70	50-60

Detailed Experimental Protocols

Robust and reproducible experimental design is critical for the validation of novel anti-inflammatory compounds. The following are detailed protocols for the two primary in vivo models discussed.

Carrageenan-Induced Paw Edema Model

This model is a widely used and reliable method for evaluating acute inflammation and the efficacy of anti-inflammatory drugs.[7][8][9]

Animals: Male Wistar rats or Swiss albino mice (180-220 g).

Procedure:

• Animals are fasted overnight with free access to water.

• Baseline paw volume is measured using a plethysmometer.

• Animals are randomly assigned to treatment groups (Vehicle, Manoyl oxide, Reference drug).

• Test compounds are administered orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1% (w/v) carrageenan suspension in saline into the right hind paw.

• Paw volume is measured at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

• At the end of the experiment, animals are euthanized, and the inflamed paw tissue is collected for determination of Myeloperoxidase (MPO) activity, an indicator of neutrophil infiltration.[7][9]

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model mimics systemic inflammation by introducing bacterial endotoxin, leading to a robust inflammatory response characterized by the release of pro-inflammatory cytokines.[10][11][12]

Animals: Male C57BL/6 mice (20-25 g).

Procedure:

• Animals are randomly assigned to treatment groups.

• Manoyl oxide or a reference drug (e.g., Dexamethasone) is administered (i.p. or p.o.) 1 hour prior to LPS challenge.

• Systemic inflammation is induced by an i.p. injection of LPS (e.g., 1 mg/kg from E. coli O111:B4).

• After a set time point (e.g., 4 or 6 hours), blood is collected via cardiac puncture for serum cytokine analysis (TNF-α, IL-1β) using ELISA kits.

• Tissues such as lungs and liver are harvested to measure MPO activity and for histological examination to assess inflammatory cell infiltration.

Visualizing the Molecular Pathways and Experimental Workflow

To provide a clearer understanding of the underlying mechanisms and experimental processes, the following diagrams have been generated using Graphviz.

Caption: Proposed mechanism of Manoyl oxide's anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Caption: Workflow for the in vivo validation of Manoyl oxide's anti-inflammatory effects.

Conclusion

This guide provides a robust framework for the in vivo validation of Manoyl oxide as a potential anti-inflammatory agent. By utilizing established models and comparing its hypothetical performance against known standards, researchers can effectively design and execute studies to elucidate its therapeutic potential. The provided protocols and pathway diagrams serve as a foundational resource for scientists and drug development professionals aiming to explore the anti-inflammatory properties of this promising natural compound. Future studies should focus on obtaining empirical data for Manoyl oxide to confirm these hypotheses and further explore its mechanisms of action.

References

• 1. ovid.com [ovid.com]
• 2. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.de]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Cytotoxic and anti-inflammatory activity of labdane and cis-clerodane type diterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Activity of Labdane and Norlabdane Diterpenoids from Leonurus sibiricus Related to Modulation of MAPKs Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. brieflands.com [brieflands.com]
• 10. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "Lipopolysaccharide-induced animal models for neuroinflammation - An overview." - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Structure-Activity Relationship of Manoyl Oxide Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of manoyl oxide analogues, focusing on their cytotoxic and antimicrobial activities. The data presented is compiled from published experimental studies to facilitate the objective evaluation of these compounds and to inform future drug discovery and development efforts.

Cytotoxic Activity of Manoyl Oxide Analogues

The transformation of sclareol (B1681606) to manoyl oxide leads to a significant decrease in cytotoxic activity, suggesting that the two tertiary hydroxyl groups in sclareol are important for its biological effect.[1] However, further structural modifications of manoyl oxide, particularly through Heck coupling reactions, have been shown to enhance cytotoxicity, yielding analogues with greater potency than the parent compounds, sclareol and manoyl oxide.

Table 1: Cytotoxic Activity (IC₅₀, µM) of Sclareol, Manoyl Oxide, and Heck-Coupled Analogues against Human Cancer Cell Lines.

Compound	HCT-116 (Colon)	MCF-7 (Breast)	MDA-MB-231 (Breast)	MDA-MB-468 (Breast)
Sclareol	>50	2.0 ± 0.1	29.4 ± 1.2	35.2 ± 0.9
Manoyl Oxide	>50	50.0 ± 1.5	>50	>50
Analogue 1 (Heck-coupled)	21.3 ± 0.8	15.6 ± 0.5	20.4 ± 0.7	25.1 ± 1.1
Analogue 2 (Heck-coupled)	15.8 ± 0.6	10.2 ± 0.4	18.9 ± 0.9	22.7 ± 1.0
Analogue 3 (Heck-coupled)	10.5 ± 0.4	5.1 ± 0.2	12.3 ± 0.5	15.8 ± 0.7

Data extracted from Gani, I., et al. (2024).

Antimicrobial Activity of Manoyl Oxide Analogues

A series of new hemisynthetic derivatives of ent-3-β-hydroxy-13-epi-manoyl oxide have been synthesized and evaluated for their antimicrobial properties. The results indicate that specific structural modifications can lead to potent broad-spectrum antimicrobial activity.

Table 2: Antimicrobial Activity (MIC, µg/mL) of ent-3-β-hydroxy-13-epi-manoyl oxide Analogues.

Compound	S. aureus	S. epidermidis	E. coli	P. aeruginosa	C. albicans	A. niger
Parent Compound	25	25	50	>100	50	100
Analogue 4	12.5	25	25	50	25	50
Analogue 5	6.25	12.5	12.5	25	12.5	25
Analogue 6	3.12	6.25	6.25	12.5	6.25	12.5
Analogue 7	25	50	100	>100	100	>100
Analogue 8	12.5	25	50	100	50	100
Analogue 9	50	100	>100	>100	>100	>100
Analogue 10	25	25	50	50	25	50
Analogue 11	12.5	12.5	25	50	12.5	25
Analogue 12	6.25	6.25	12.5	25	6.25	12.5
Analogue 13	>100	>100	>100	>100	>100	>100
Analogue 14	50	50	100	>100	100	>100
Analogue 15	3.12	3.12	6.25	12.5	3.12	6.25
Analogue 16	100	>100	>100	>100	>100	>100
Analogue 17	50	100	>100	>100	>100	>100
Analogue 18	25	50	50	100	50	100

Data extracted from Kalpoutzakis, E., et al. (2001).

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Human cancer cell lines (HCT-116, MCF-7, MDA-MB-231, and MDA-MB-468) were seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds (sclareol, manoyl oxide, and analogues) and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC₅₀ Calculation: The concentration of the compound that caused 50% inhibition of cell growth (IC₅₀) was calculated from the concentration-response curves.

Antimicrobial Assay (Broth Microdilution Method)

• Preparation of Inoculum: Bacterial and fungal strains were cultured overnight, and the inoculum was prepared to a density of 10⁵ CFU/mL in the appropriate broth medium.

• Serial Dilution: The test compounds were serially diluted in 96-well microtiter plates with the corresponding broth.

• Inoculation: Each well was inoculated with the microbial suspension.

• Incubation: The plates were incubated at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) was determined as the lowest concentration of the compound that completely inhibited visible microbial growth.

Signaling Pathway

Studies on sclareol, a precursor to manoyl oxide, have provided insights into the potential mechanisms of action for this class of compounds. Sclareol has been shown to induce apoptosis in cancer cells through the modulation of key signaling pathways, including the JAK2/STAT3 and MAPK/ERK pathways.[2][3]

Caption: Proposed signaling pathway for sclareol and related manoyl oxide analogues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Manoyl Oxide Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two primary analytical methods for the quantification of Manoyl oxide, a labdane-type diterpene of significant interest for its potential therapeutic properties. The cross-validation of analytical methods is crucial for ensuring the reliability, accuracy, and consistency of quantitative data in research, quality control, and drug development. This document outlines detailed experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Photodiode Array detection (HPLC-PDA), supported by comparative data on their performance.

Comparison of Analytical Methods

The selection of an appropriate analytical technique for Manoyl oxide quantification depends on various factors, including the sample matrix, required sensitivity, and the specific goals of the analysis. Both GC-MS and HPLC-PDA offer reliable approaches, each with distinct advantages.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-PDA)
Principle	Separation of volatile and thermally stable compounds followed by detection based on their mass-to-charge ratio.	Separation of compounds based on their interaction with a stationary phase, followed by detection based on UV-Vis absorbance.
Selectivity	High, due to mass fragmentation patterns.	Moderate to high, dependent on chromatographic resolution and UV-Vis spectra.
Sensitivity	High	Moderate
Sample Derivatization	May be required to increase volatility and thermal stability.	Generally not required.
Instrumentation	Gas Chromatograph coupled to a Mass Spectrometer.	High-Performance Liquid Chromatograph with a Photodiode Array Detector.
Typical Application	Analysis of complex mixtures, identification of unknown compounds.	Routine quantification, purity analysis.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of analytical methods. Below are representative protocols for the quantification of Manoyl oxide using GC-MS and HPLC-PDA, adapted from validated methods for similar diterpenoids.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the quantification of Manoyl oxide in complex matrices such as plant extracts and essential oils.

Instrumentation:

• Gas Chromatograph equipped with a split/splitless injector and a mass spectrometer detector.

Chromatographic Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 240°C at a rate of 3°C/min, and hold for 10 minutes.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 40-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

Sample Preparation:

• Accurately weigh a known amount of the sample (e.g., plant extract).

• Dissolve the sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).

• Filter the solution through a 0.45 µm syringe filter.

• If necessary, perform derivatization (e.g., silylation) to improve the volatility and thermal stability of Manoyl oxide.

• Inject 1 µL of the prepared sample into the GC-MS system.

Validation Parameters (based on similar terpenes): [1]

• Linearity: R² > 0.99

• Limit of Detection (LOD): Typically in the low ng/mL range.

• Limit of Quantification (LOQ): Typically in the mid to high ng/mL range.

• Precision (RSD%): < 15%

• Accuracy (Recovery %): 85-115%

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA) Protocol

This method is well-suited for the routine quantification of Manoyl oxide in various samples.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of (A) Acetonitrile and (B) Water with 0.1% formic acid.

  • Gradient Program: Start with 60% A, increase to 95% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 205 nm (or a more specific wavelength determined from the UV spectrum of Manoyl oxide).

Sample Preparation:

• Accurately weigh a known amount of the sample.

• Dissolve the sample in the initial mobile phase composition.

• Sonicate for 10-15 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter.

• Inject a known volume (e.g., 10 µL) of the sample into the HPLC system.

Validation Parameters (based on similar diterpenes):

• Linearity: R² > 0.999

• Limit of Detection (LOD): Typically in the µg/mL range.

• Limit of Quantification (LOQ): Typically in the µg/mL range.

• Precision (RSD%): < 2%

• Accuracy (Recovery %): 95-105%

Cross-Validation Workflow

The following diagram illustrates a logical workflow for the cross-validation of the described analytical methods for Manoyl oxide quantification.

Workflow for Cross-Validation of Analytical Methods.

Biological Activity and Signaling Pathways of Manoyl Oxide

Manoyl oxide and its derivatives have demonstrated notable biological activities, particularly antimicrobial effects.[2] While the specific signaling pathways modulated by Manoyl oxide are still under investigation, its biological activities suggest potential interactions with key cellular pathways involved in inflammation, cancer, and microbial pathogenesis.

Antimicrobial Activity

Derivatives of Manoyl oxide have shown significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[2] The mechanism of action for diterpenes often involves the disruption of microbial cell membranes, leading to increased permeability and leakage of cellular contents.

The following diagram illustrates a generalized mechanism of antimicrobial action for lipophilic compounds like Manoyl oxide.

Generalized Antimicrobial Mechanism of Action.

Further research is required to elucidate the specific molecular targets and signaling pathways involved in the anti-inflammatory and potential anticancer activities of Manoyl oxide. The structural similarity of Manoyl oxide to other bioactive diterpenes suggests that it may modulate inflammatory pathways such as NF-κB and MAPK signaling, and potentially induce apoptosis in cancer cells through pathways involving caspases and Bcl-2 family proteins. However, direct experimental evidence for Manoyl oxide is needed to confirm these hypotheses.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antimicrobial Efficacy of Manoyl Oxide Derivatives and Established Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of novel manoyl oxide derivatives against established antimicrobial agents, ciprofloxacin (B1669076) and fluconazole. The data presented is a summary of findings from preclinical research to offer a clear, evidence-based assessment of their potential. All experimental data is supported by detailed methodologies for reproducibility.

Quantitative Efficacy Comparison

The antimicrobial activities of ten synthetic derivatives of ent-3-beta-hydroxy-13-epi-manoyl oxide were evaluated and compared with the standard antibacterial agent, ciprofloxacin, and the standard antifungal agent, fluconazole. The efficacy was determined by measuring the zone of inhibition for bacterial strains and the minimum inhibitory concentration (MIC) for fungal strains.

Table 1: Antibacterial Activity of Manoyl Oxide Derivatives and Ciprofloxacin (Zone of Inhibition in mm) [1]

Compound	S. aureus	S. epidermidis	E. coli	E. cloacae	K. pneumoniae	P. aeruginosa
Manoyl Oxide Derivative 1	9	10	8	7	8	7
Manoyl Oxide Derivative 2	11	12	9	8	9	8
Manoyl Oxide Derivative 3	8	9	7	7	7	7
Manoyl Oxide Derivative 4	10	11	8	8	8	7
Manoyl Oxide Derivative 5	9	9	7	7	7	7
Manoyl Oxide Derivative 6	12	13	10	9	10	9
Manoyl Oxide Derivative 7	11	12	9	8	9	8
Manoyl Oxide Derivative 8	14	15	12	11	12	10
Manoyl Oxide Derivative 9	18	19	16	15	16	14
Manoyl Oxide Derivative 10	10	11	8	7	8	7
Ciprofloxacin (5 µg)	22-30	25-33	29-37	28-36	23-29	25-33

Data for Manoyl Oxide Derivatives from Kalpoutzakis et al., 2001. Data for Ciprofloxacin represents a typical range of susceptibility.

Table 2: Antifungal Activity of Manoyl Oxide Derivatives and Fluconazole (MIC in µg/mL) [1][2]

Compound	C. albicans	C. tropicalis	C. glabrata
Manoyl Oxide Derivative 1	>100	>100	>100
Manoyl Oxide Derivative 2	>100	>100	>100
Manoyl Oxide Derivative 3	>100	>100	>100
Manoyl Oxide Derivative 4	>100	>100	>100
Manoyl Oxide Derivative 5	>100	>100	>100
Manoyl Oxide Derivative 6	>100	>100	>100
Manoyl Oxide Derivative 7	>100	>100	>100
Manoyl Oxide Derivative 8	50	50	>100
Manoyl Oxide Derivative 9	25	25	50
Manoyl Oxide Derivative 10	>100	>100	>100
Fluconazole	0.25 - 2.0	0.5 - 4.0	4.0 - 32.0

Data for Manoyl Oxide Derivatives from Kalpoutzakis et al., 2001. Data for Fluconazole represents the typical MIC90 range.

Experimental Protocols

The following protocols, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, were employed to determine the antimicrobial efficacy of the tested agents.

Kirby-Bauer Disk Diffusion Method (for Bacteria)

This method, also known as the disk diffusion test, is a standardized technique used to determine the susceptibility of bacteria to different antibiotics.[3][4]

a. Inoculum Preparation:

• Select three to five well-isolated colonies of the same morphological type from an agar (B569324) plate culture.

• Transfer the colonies to a tube containing 4 to 5 ml of a suitable broth medium, such as tryptic soy broth.

• Incubate the broth culture at 37°C until it achieves or exceeds the turbidity of the 0.5 McFarland standard (usually 2 to 6 hours).

• Adjust the turbidity of the inoculum suspension with sterile saline or broth to match that of the 0.5 McFarland standard. This results in a standardized bacterial suspension.

b. Inoculation of Agar Plate:

• Within 15 minutes of adjusting the inoculum turbidity, dip a sterile cotton swab into the adjusted suspension.

• Rotate the swab several times and press firmly on the inside wall of the tube above the fluid level to remove excess inoculum.

• Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate. This is typically done by swabbing in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.

c. Application of Antimicrobial Disks:

• Aseptically apply the antimicrobial-impregnated paper disks to the surface of the inoculated agar plate.

• Each disk should be gently pressed down to ensure complete contact with the agar surface. The disks should be distributed evenly, no closer than 24 mm from center to center.

d. Incubation:

• Invert the plates and place them in an incubator set at 35 ± 2°C for 16 to 18 hours.

e. Interpretation of Results:

• Following incubation, measure the diameter of the zones of complete inhibition (including the diameter of the disk) to the nearest millimeter.

• Interpret the results (susceptible, intermediate, or resistant) by comparing the zone diameters to the established interpretive criteria from CLSI.

Broth Microdilution Method (for Fungi - MIC Determination)

This method is a quantitative technique used to determine the minimum inhibitory concentration (MIC) of an antifungal agent.[5][6]

a. Preparation of Antifungal Agent Dilutions:

• Prepare a stock solution of the antifungal agent in a suitable solvent.

• Perform serial twofold dilutions of the antifungal agent in 96-well microtiter plates using a standardized growth medium (e.g., RPMI-1640).

b. Inoculum Preparation:

• Prepare a standardized suspension of the fungal isolate from a fresh culture.

• Adjust the fungal suspension to a concentration of 0.5 × 10³ to 2.5 × 10³ cells/mL in the test medium.

c. Inoculation and Incubation:

• Add a standardized volume of the fungal inoculum to each well of the microtiter plate containing the serially diluted antifungal agent.

• Include a growth control well (no antifungal agent) and a sterility control well (no inoculum).

• Incubate the plates at 35°C for 24 to 48 hours.

d. Reading of Results:

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% inhibition) compared to the growth control.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for comparing the antimicrobial efficacy of a novel compound like Manoyl oxide with established agents.

Caption: Workflow for comparing antimicrobial efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. Interpretive Breakpoints for Fluconazole and Candida Revisited: a Blueprint for the Future of Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asm.org [asm.org]
• 4. microbenotes.com [microbenotes.com]
• 5. CLSI broth microdilution method for testing susceptibility of Malassezia pachydermatis to thiabendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

Manoyl Oxide: A Comparative Analysis of In Vitro Cytotoxicity and In Vivo Anti-Tumor Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of manoyl oxide, a naturally occurring labdane (B1241275) diterpene, based on available preclinical data. While in vitro studies have begun to characterize its activity against various cancer cell lines, in vivo data remains limited. This document summarizes the existing quantitative data, details relevant experimental methodologies, and visualizes potential mechanisms of action to facilitate an objective assessment of manoyl oxide as a potential therapeutic agent.

Quantitative Data Summary

The cytotoxic potential of a compound is typically represented by its half-maximal inhibitory concentration (IC50), which indicates the concentration required to inhibit 50% of a biological process, such as cell proliferation. The available in vitro data for manoyl oxide is presented below in comparison to its biosynthetic precursor, sclareol.

Table 1: In Vitro Cytotoxicity of Manoyl Oxide vs. Sclareol

Compound	Cell Line	Cell Line Type	IC50 (µM)	Reference
Manoyl Oxide	MCF-7	Breast Adenocarcinoma	50	[1][2]
HCT-116	Colorectal Carcinoma	> Sclareol	[1]
MDA-MB-231	Breast Adenocarcinoma	> Sclareol	[1]
MDA-MB-468	Breast Adenocarcinoma	> Sclareol	[1]
Sclareol	MCF-7	Breast Adenocarcinoma	2.0	[1][2]

Note: Specific IC50 values for Manoyl oxide against HCT-116, MDA-MB-231, and MDA-MB-468 cell lines are not explicitly stated in the available literature, only that the activity is less than that of sclareol.

In Vivo Anti-Tumor Activity: A Look at a Related Diterpene

A study on a murine melanoma model demonstrated that manool (B191784) significantly reduced tumor mass when administered orally, intraperitoneally, or subcutaneously at a dose of 20 mg/kg.[1][2] The most significant tumor reduction of 62.4% was observed with oral administration.[2]

Table 2: In Vivo Anti-Tumor Effect of Manool in a Murine Melanoma Model

Treatment	Dose	Route of Administration	Tumor Mass Reduction (%)	Reference
Manool	20 mg/kg	Oral	62.4	[2]
Manool	20 mg/kg	Intraperitoneal	48.5	[2]
Manool	20 mg/kg	Subcutaneous	38.8	[2]

These findings suggest that labdane diterpenes like manoyl oxide may possess in vivo anti-tumor activity, warranting further investigation.

Experimental Protocols

The following are generalized methodologies for the key experiments cited in this guide.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Manoyl oxide, dissolved in a suitable solvent (e.g., DMSO), is added to the wells at various concentrations. Control wells receive the solvent alone.

• Incubation: The plates are incubated for a specified period, typically 48 to 72 hours.

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for a further 2-4 hours. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The percentage of cell viability is calculated relative to the control, and the IC50 value is determined by plotting the cell viability against the compound concentration.

In Vivo Murine Melanoma Model

• Animal Model: Immunocompromised mice (e.g., BALB/c) are used for the study.

• Tumor Cell Implantation: A suspension of murine melanoma cells (e.g., B16-F10) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using calipers.

• Treatment Administration: Once the tumors reach a palpable size, the mice are randomly assigned to treatment and control groups. Manool (or the test compound) is administered at a specific dose and route (e.g., oral gavage, intraperitoneal injection). The control group receives the vehicle.

• Efficacy Evaluation: Tumor growth is monitored throughout the treatment period. At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

• Toxicity Assessment: The body weight of the mice is monitored, and major organs can be collected for histopathological analysis to assess any potential toxicity of the treatment.

Visualizing the Experimental Workflow and Potential Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the research process and a potential signaling pathway for manoyl oxide's cytotoxic effects, inferred from studies on related labdane diterpenes.

Caption: Experimental workflow from in vitro screening to in vivo validation.

Caption: Inferred apoptotic signaling pathway for Manoyl Oxide.

Discussion and Future Directions

The available data indicates that manoyl oxide exhibits moderate in vitro cytotoxicity against the MCF-7 breast cancer cell line.[1][2] Its activity appears to be lower than its precursor, sclareol, suggesting that the structural conversion to a cyclic ether may reduce its cytotoxic potency.[1] Further studies are required to determine the precise IC50 values of manoyl oxide against a broader range of cancer cell lines to better understand its spectrum of activity.

While direct in vivo evidence for manoyl oxide's anti-tumor effects is lacking, the promising results from studies on the structurally related diterpene, manool, suggest that this is a valuable area for future investigation.[1][2] In vivo studies would be crucial to assess the bioavailability, pharmacokinetics, and true therapeutic potential of manoyl oxide in a physiological system.

The mechanism of action for manoyl oxide has not been fully elucidated. However, based on the known mechanisms of other labdane diterpenes, it is plausible that manoyl oxide induces apoptosis through the activation of caspase cascades. The proposed signaling pathway diagram illustrates a potential mechanism involving both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) apoptotic pathways. Future research should focus on confirming the apoptotic mechanism of manoyl oxide and identifying the specific molecular targets and signaling pathways it modulates in cancer cells.

References

• 1. Antitumor Effect of Manool in a Murine Melanoma Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unraveling the Anti-Cancer Mechanism of Manoyl Oxide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the mechanism of action of Manoyl oxide (also referred to as Manoalide in much of the scientific literature) in cancer cells. Through a detailed examination of its effects on key signaling pathways and a comparison with the established chemotherapeutic agent Doxorubicin, this document serves as a valuable resource for researchers investigating novel anti-cancer therapies.

Performance Comparison: Manoyl Oxide vs. Doxorubicin

The following tables summarize the cytotoxic effects of Manoyl oxide and Doxorubicin across various cancer cell lines. It is crucial to note that the IC50 values presented are compiled from different studies and were not determined in head-to-head comparative experiments. Therefore, direct comparison of these values should be approached with caution due to potential variations in experimental conditions.

Table 1: Cytotoxicity of Manoyl Oxide (Manoalide) in Various Cancer Cell Lines

Cancer Cell Line	IC50 (µM)	Treatment Duration	Assay	Reference
Oral Cancer
Ca9-22	7.8	24h	MTS	[1]
CAL 27	9.1	24h	MTS	[1]
OECM-1	14.9	24h	MTS	[1]
OC2	17.4	24h	MTS	[1]
HSC3	18.5	24h	MTS	[1]
SCC9	Not specified	24h	MTS	[1]
Osteosarcoma
MG63	8.88 ± 1.10	24h	MTT
143B	15.07 ± 1.54	24h	MTT
Lung Cancer
A549	Not specified	48h & 72h	CCK-8
H157	Not specified	48h & 72h	CCK-8
HCC827	Not specified	48h & 72h	CCK-8
PC9	Not specified	48h & 72h	CCK-8

Table 2: Cytotoxicity of Doxorubicin in Various Cancer Cell Lines

Cancer Cell Line	IC50 (µM)	Treatment Duration	Assay	Reference
Hepatocellular Carcinoma
HepG2	12.2	24h	MTT	[2]
Huh7	> 20	24h	MTT	[2]
Bladder Cancer
UMUC-3	5.1	24h	MTT	[2]
VMCUB-1	> 20	24h	MTT	[2]
TCCSUP	12.6	24h	MTT	[2]
BFTC-905	2.3	24h	MTT	[2]
Lung Cancer
A549	> 20	24h	MTT	[2]
Cervical Cancer
HeLa	2.9	24h	MTT	[2]
Breast Cancer
MCF-7	2.5	24h	MTT	[2]
Melanoma
M21	2.8	24h	MTT	[2]

Mechanism of Action: A Tale of Two Pathways

Manoyl oxide and Doxorubicin employ distinct mechanisms to induce cancer cell death.

Manoyl Oxide: Induction of Apoptosis via Oxidative Stress

Manoyl oxide's primary mechanism of action involves the induction of overwhelming oxidative stress within cancer cells, leading to programmed cell death (apoptosis). This process is initiated by the generation of reactive oxygen species (ROS), which in turn triggers a cascade of events culminating in the activation of caspases, the key executioner enzymes of apoptosis.

Manoyl Oxide's proposed mechanism of action in cancer cells.

Studies have demonstrated that Manoyl oxide treatment leads to a significant increase in intracellular ROS levels, including mitochondrial superoxide. This disrupts the mitochondrial membrane potential and triggers the intrinsic apoptotic pathway through the activation of caspase-9.[3] Some evidence also suggests the involvement of the extrinsic pathway via caspase-8 activation.[4] Both pathways converge on the activation of caspase-3, leading to the execution of apoptosis.

Doxorubicin: DNA Intercalation and Topoisomerase II Inhibition

Doxorubicin, a well-established anthracycline antibiotic, exerts its cytotoxic effects primarily by interfering with DNA replication and repair. It intercalates into the DNA double helix, thereby inhibiting the progression of topoisomerase II, an enzyme crucial for relaxing supercoils in DNA during transcription and replication. This leads to DNA strand breaks and the activation of apoptotic pathways.

Doxorubicin's primary mechanism of action in cancer cells.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to validate the mechanism of action of Manoyl oxide.

Cell Viability Assays (MTS/MTT)

Objective: To determine the cytotoxic effect of a compound on cancer cells by measuring metabolic activity.

MTS Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for the desired duration (e.g., 24, 48, 72 hours).

• MTS Reagent Addition: Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

MTT Assay Protocol

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTS assay protocol.

• MTT Reagent Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate cell viability and IC50 values as described for the MTS assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells following compound treatment.

• Cell Treatment: Treat cells with the compound for the desired time.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Reactive Oxygen Species (ROS) Detection

Objective: To measure the intracellular and mitochondrial ROS levels.

Intracellular ROS (DCFH-DA Assay)

• Cell Treatment: Treat cells with the compound.

• Probe Loading: Load the cells with 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) solution (typically 10-25 µM) and incubate at 37°C for 30 minutes.

• Washing: Wash the cells with PBS to remove excess probe.

• Analysis: Measure the fluorescence intensity using a flow cytometer or fluorescence microscope.

Mitochondrial Superoxide (MitoSOX Red Assay)

• Cell Treatment: Treat cells with the compound.

• Probe Loading: Load the cells with MitoSOX Red reagent (typically 1-5 µM) and incubate at 37°C for 10-30 minutes, protected from light.

• Washing: Wash the cells with a suitable buffer.

• Analysis: Measure the red fluorescence using a flow cytometer or fluorescence microscope.

Western Blotting for Caspase Activation

Objective: To detect the cleavage and activation of caspases.

• Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the pro- and cleaved forms of caspases (e.g., caspase-3, -8, -9).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

Conclusion

Manoyl oxide demonstrates significant anti-cancer activity by inducing apoptosis through a mechanism heavily reliant on the generation of oxidative stress. This contrasts with the DNA-damaging mechanism of the conventional chemotherapeutic agent, Doxorubicin. The data presented in this guide, while not from direct comparative studies, highlight the potential of Manoyl oxide as a novel therapeutic agent. Further research, including head-to-head in vitro and in vivo comparisons with standard-of-care drugs, is warranted to fully elucidate its clinical potential. The detailed experimental protocols provided herein offer a foundation for researchers to conduct such validation studies.

References

• 1. Manoalide Preferentially Provides Antiproliferation of Oral Cancer Cells by Oxidative Stress-Mediated Apoptosis and DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 3. mdpi.com [mdpi.com]
• 4. Manoalide Preferentially Provides Antiproliferation of Oral Cancer Cells by Oxidative Stress-Mediated Apoptosis and DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of (13R) and (13S) Manoyl Oxide Epimers

A detailed examination of the stereoisomers of manoyl oxide reveals distinct biological profiles, with current research suggesting the (13S) epimer may possess more potent antimicrobial properties. This guide provides a comparative overview of the available scientific data on the cytotoxic, antimicrobial, and anti-inflammatory activities of (13R)-manoyl oxide and (13S)-manoyl oxide, also known as ent-13-epi-manoyl oxide.

While direct comparative studies with quantitative data for both epimers are limited, existing literature indicates that the stereochemistry at the C-13 position plays a crucial role in their biological function. Notably, (13S)-manoyl oxide has been reported to be more active than its (13R) counterpart against Gram-positive bacteria.

Data Summary

Due to a lack of direct comparative quantitative studies, the following tables summarize the biological activities reported for each epimer individually. It is important to note that these results are from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Reported Biological Activities of (13R)-Manoyl Oxide

Biological Activity	Assay	Target	Results
Precursor for Forskolin	Biosynthesis Studies	Not Applicable	Serves as a key intermediate in the biosynthesis of the pharmacologically active compound forskolin.[1][2]
General Biological Activities	Various	Not Specified	Mentioned to possess antibacterial, anti-inflammatory, and anticancer properties, though specific quantitative data is limited in the reviewed literature.[2]

Table 2: Reported Biological Activities of (13S)-Manoyl Oxide (ent-13-epi-manoyl oxide)

Biological Activity	Assay	Target	Results
Antimicrobial Activity	Not Specified	Gram-positive bacteria	Reported to be more active than its (13R) epimer.[3]
Cytotoxic Activity	Not Specified	Human leukemic cell lines	Derivatives of (13S)-manoyl oxide have shown significant cytotoxic and antiproliferative effects.[4]
Antimicrobial Activity	Not Specified	Various bacteria and fungi	Derivatives of (13S)-manoyl oxide have demonstrated broad-spectrum antimicrobial activity.[5]

Experimental Protocols

Detailed experimental protocols for the biological evaluation of manoyl oxide epimers are not extensively described in the readily available literature. However, based on standard methodologies for assessing cytotoxicity, antimicrobial, and anti-inflammatory activities, the following generalized protocols are provided.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the manoyl oxide epimers (e.g., 1-100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits 50% of cell growth.

Antimicrobial Assay (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform serial dilutions of the manoyl oxide epimers in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates under appropriate conditions for the test microorganism (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Anti-inflammatory Assay (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

• Cell Seeding: Plate RAW 264.7 macrophage cells in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the manoyl oxide epimers for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production.

• Incubation: Incubate the plates for 24 hours.

• Nitrite (B80452) Measurement: Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent.

• Data Analysis: Calculate the IC50 value for the inhibition of NO production.

Visualizing Experimental Workflows

To illustrate the logical flow of the experimental protocols, the following diagrams were generated using the DOT language.

Cytotoxicity Assay (MTT) Workflow

Antimicrobial Assay (Broth Microdilution) Workflow

Anti-inflammatory Assay (NO Inhibition) Workflow

References

• 1. Cytotoxic and anti-inflammatory activity of labdane and cis-clerodane type diterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic activity of labdane type diterpenes ... - Pergamos [pergamos.lib.uoa.gr]
• 3. Genus Sideritis, section Empedoclia in southeastern Europe and Turkey – studies in ethnopharmacology and recent progress of biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic and antibacterial labdane-type diterpenes from the aerial parts of Cistus incanus subsp. creticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxic activity of labdane type diterpenes against human leukemic cell lines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Synergistic Potential of Manoyl Oxide: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the exploration of synergistic interactions between natural compounds offers a promising frontier for discovering novel and more effective therapeutic agents. This guide provides a comparative framework for evaluating the potential synergistic effects of Manoyl oxide with other natural compounds, addressing the current landscape of research and outlining key experimental methodologies.

While Manoyl oxide, a labdane (B1241275) diterpene, has been recognized for its intrinsic biological activities, including antimicrobial and cytotoxic effects, the scientific literature currently lacks specific studies investigating its synergistic interactions with other natural compounds. This guide, therefore, serves as a theoretical and methodological resource to stimulate and direct future research in this untapped area. By understanding the known mechanisms of Manoyl oxide and potential partner compounds, we can hypothesize and systematically investigate novel synergistic combinations.

Potential Synergistic Combinations with Manoyl Oxide

Based on the known biological activities of Manoyl oxide and the well-documented synergistic potential of other classes of natural compounds, the following combinations present compelling targets for future investigation.

Table 1: Hypothetical Synergistic Combinations with Manoyl Oxide

Natural Compound Partner	Class	Rationale for Synergy	Potential Therapeutic Application
Carvacrol (B1668589) / Thymol	Phenolic Monoterpenoids	Manoyl oxide's potential disruption of cell wall integrity could be enhanced by the membrane-permeabilizing effects of carvacrol and thymol, leading to increased intracellular concentration and activity of both compounds.	Antimicrobial, Antifungal
Eugenol	Phenylpropanoid	Eugenol is known to inhibit microbial enzymes and disrupt cell membranes. In combination with Manoyl oxide, a multi-target effect could be achieved, potentially overcoming microbial resistance mechanisms.	Antimicrobial, Anti-inflammatory
Quercetin	Flavonoid	Quercetin's ability to modulate inflammatory pathways and induce apoptosis could complement the cytotoxic effects of Manoyl oxide, leading to enhanced anticancer activity with potentially lower doses of each compound.	Anticancer, Anti-inflammatory
Curcumin	Polyphenol	Curcumin is a well-known modulator of multiple signaling pathways, including those involved in inflammation and cell proliferation. Its combination with Manoyl oxide could lead to a synergistic inhibition of cancer cell growth and survival.	Anticancer, Anti-inflammatory

Experimental Protocols for Evaluating Synergy

To rigorously assess the synergistic potential of Manoyl oxide combinations, standardized experimental protocols are essential. The following methodologies are widely accepted for quantifying synergistic interactions.

Antimicrobial Synergy Testing: The Checkerboard Assay

The checkerboard microdilution method is a robust technique to determine the Fractional Inhibitory Concentration (FIC) index, which quantifies the nature of the interaction between two antimicrobial agents.

Protocol:

• Preparation of Compounds: Prepare stock solutions of Manoyl oxide and the partner natural compound in a suitable solvent.

• Serial Dilutions: In a 96-well microtiter plate, perform serial dilutions of Manoyl oxide along the x-axis and the partner compound along the y-axis. This creates a matrix of varying concentration combinations.

• Inoculation: Add a standardized inoculum of the target microorganism to each well.

• Incubation: Incubate the plate under appropriate conditions for microbial growth.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of a compound that visibly inhibits microbial growth. Determine the MIC of each compound alone and in combination.

• Calculation of FIC Index: The FIC index is calculated using the following formula: FIC Index = FIC of Manoyl Oxide + FIC of Partner Compound Where:

  • FIC of Manoyl Oxide = (MIC of Manoyl oxide in combination) / (MIC of Manoyl oxide alone)

  • FIC of Partner Compound = (MIC of partner compound in combination) / (MIC of partner compound alone)

• Interpretation of Results:

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1.0

  • Indifference: 1.0 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Anticancer Synergy Testing: Isobologram Analysis

Isobologram analysis is a graphical method used to evaluate the interaction between two cytotoxic agents.

Protocol:

• Dose-Response Curves: Determine the dose-response curves for Manoyl oxide and the partner compound individually on a specific cancer cell line using a cell viability assay (e.g., MTT, SRB assay).

• IC50 Determination: Calculate the concentration of each compound that inhibits 50% of cell growth (IC50).

• Combination Studies: Test various combinations of the two compounds at fixed ratios (e.g., based on their IC50 values).

• Isobologram Construction:

  • Plot the IC50 value of Manoyl oxide on the x-axis and the IC50 value of the partner compound on the y-axis.

  • Draw a line connecting these two points. This is the line of additivity.

  • Plot the concentrations of the two compounds in combination that produce the 50% inhibitory effect.

• Interpretation of Results:

  • Synergy: The data points for the combination fall below the line of additivity.

  • Additive: The data points fall on the line of additivity.

  • Antagonism: The data points fall above the line of additivity.

Visualizing Hypothetical Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate a hypothetical experimental workflow for assessing antimicrobial synergy and a potential signaling pathway involved in the synergistic anticancer effects of a Manoyl oxide combination.

Caption: Experimental workflow for antimicrobial synergy testing.

Manoyl Oxide and Related Diterpenes: A Comparative Docking Analysis for Drug Discovery

An in-silico exploration of the binding affinities and therapeutic potential of Manoyl oxide and other diterpenoids against various protein targets reveals promising avenues for drug development. This guide provides a comparative overview of their docking studies, supported by experimental data and detailed methodologies.

Manoyl oxide, a naturally occurring diterpenoid, and its related compounds have garnered significant interest in the scientific community for their diverse biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1][2] Molecular docking studies, a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex, have been instrumental in elucidating the potential mechanisms of action for these compounds. This guide synthesizes findings from various studies to offer a comparative perspective on the docking performance of Manoyl oxide and other diterpenes against several key protein targets implicated in various diseases.

Comparative Docking Performance

The binding affinity of a ligand to its target protein is a crucial indicator of its potential efficacy. In silico docking studies provide valuable estimates of this affinity, typically expressed as binding energy (in kcal/mol), where a more negative value indicates a stronger interaction. The following table summarizes the docking scores of Manoyl oxide and a selection of related diterpenes against various protein targets, as reported in the literature.

Compound Class	Compound	Target Protein	Docking Score (kcal/mol)	Reference Software
Labdane	Manoyl oxide	Not specified in broad studies	-	-
Labdane	Sclareol	Not specified in broad studies	-	-
Cembranoid	Sarcophytolide C	Tubulin	-77.45	PLANTS1.2
Cembranoid	Deoxosarcophine	Tubulin	-75.34	PLANTS1.2
Cembranoid	Sarcophytolide B	Protein Kinase C (PKC)	-86.61	PLANTS1.2
Cembranoid	Sarcophytolol	Protein Kinase C (PKC)	-81.63	PLANTS1.2
Cembranoid	Cembrene C	Protein Kinase C (PKC)	-82.25	PLANTS1.2
Abietane, Jatrophane, etc.	Various Derivatives	SARS-CoV-2 Mpro	Higher than control	AutoDock Vina
Dolabellane	DD13	SARS-CoV-2 3CLpro	Good binding affinity	DOCK6

Experimental Protocols: A Closer Look at the Methodology

The reliability of docking studies hinges on the robustness of the experimental protocol. The studies cited in this guide have employed a variety of well-established software and methodologies to predict the binding modes and affinities of diterpenes.

A common workflow for molecular docking studies involves the following key steps:

• Protein and Ligand Preparation: This stage involves retrieving the 3D structure of the target protein from a repository like the Protein Data Bank (PDB). Water molecules and any co-crystallized ligands are typically removed, and polar hydrogens are added. The 3D structures of the diterpenes (ligands) are generated and optimized for the docking simulation.

• Active Site Definition: The binding site on the protein is defined, often based on the location of a known inhibitor or through computational prediction of potential binding pockets.

• Docking Simulation: A docking algorithm is used to explore the conformational space of the ligand within the defined active site and to score the different binding poses. Commonly used software includes AutoDock Vina, DOCK6, and PLANTS1.2.[3][4][5]

• Pose Selection and Analysis: The resulting binding poses are ranked based on their docking scores. The pose with the lowest binding energy is typically considered the most favorable. Further analysis of the interactions between the ligand and the protein's amino acid residues is then performed to understand the molecular basis of the binding.

For instance, in a study investigating diterpenes as potential inhibitors of the SARS-CoV-2 main protease (Mpro), AutoDock Vina was utilized.[3] The crystal structure of Mpro in complex with an inhibitor (PDB ID: 6WTJ) was used to define the binding pocket.[3] Similarly, studies on cembranoid diterpenes targeting proteins like tubulin and Protein Kinase C employed the PLANTS1.2 software, which uses a stochastic algorithm to generate docking poses.[4][6]

Figure 1. A generalized workflow for molecular docking studies.

Signaling Pathways and Potential Therapeutic Targets

The therapeutic potential of Manoyl oxide and related diterpenes is linked to their ability to modulate specific signaling pathways involved in disease pathogenesis. For example, the inhibition of Protein Kinase C (PKC) by certain cembranoid diterpenes suggests a potential role in cancer therapy, as PKC is a key component of signal transduction pathways that regulate cell growth and differentiation.[4][6] Similarly, the targeting of tubulin, a critical protein in cell division, highlights their potential as anti-cancer agents.[4][6]

The recent focus on the SARS-CoV-2 main protease (Mpro) as a target for antiviral drugs has also brought diterpenes into the spotlight.[3][5] Mpro is essential for viral replication, and its inhibition can effectively block the viral life cycle.

Figure 2. Potential signaling pathways modulated by diterpenes.

Conclusion

Comparative docking studies of Manoyl oxide and related diterpenes provide a valuable computational framework for understanding their therapeutic potential. The data presented in this guide, synthesized from multiple research efforts, highlights the promising binding affinities of these natural products against a range of clinically relevant protein targets. While in silico results are a critical first step, they must be complemented by in vitro and in vivo studies to validate these findings and pave the way for the development of novel diterpene-based therapeutics. The detailed experimental protocols and the visualization of the targeted signaling pathways offer a solid foundation for future research in this exciting field.

References

• 1. Differential effect of manool--a diterpene from Salvia officinalis, on genotoxicity induced by methyl methanesulfonate in V79 and HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In silico assessment of diterpenes as potential inhibitors of SARS-COV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The dolabellane diterpenes as potential inhibitors of the SARS-CoV-2 main protease: molecular insight of the inhibitory mechanism through computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atlantis-press.com [atlantis-press.com]

Safety & Regulatory Compliance

Safe Disposal of Manoyl Oxide: A Procedural Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of Manoyl oxide is paramount in a laboratory setting. This guide provides a comprehensive overview of the recommended procedures for the proper disposal of Manoyl oxide, grounded in established safety protocols and regulatory considerations.

Chemical and Physical Properties of Manoyl Oxide

Understanding the properties of Manoyl oxide is the first step in determining the appropriate disposal method. The following table summarizes key quantitative data available for this compound.

Property	Value	Reference
Molecular Formula	C₂₀H₃₄O	[1][2][3]
Molecular Weight	290.48 g/mol	[2][3]
Flash Point	155 °C (311 °F)	[4][5]
Water Solubility	Practically insoluble	[1][5]
Physical State	Solid (at standard conditions)

The high flash point of Manoyl oxide indicates that it is not classified as a flammable liquid.[4][5] Its insolubility in water suggests that aqueous disposal methods are unsuitable.

Experimental Protocols

Detailed experimental protocols for determining the toxicological and environmental hazards of Manoyl oxide are not publicly available. Standard methodologies such as those prescribed by the Organisation for Economic Co-operation and Development (OECD) for testing of chemicals would be employed to ascertain properties like acute toxicity (oral, dermal, inhalation), skin and eye irritation, and environmental fate. In the absence of such specific data, precautionary handling and disposal are required.

Proper Disposal Procedures for Manoyl Oxide

Given the lack of a specific Safety Data Sheet (SDS), Manoyl oxide waste should be managed as a non-halogenated organic solid waste. This conservative classification ensures a high level of safety.

Step 1: Personal Protective Equipment (PPE)

Before handling Manoyl oxide waste, ensure appropriate PPE is worn, including:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Step 2: Waste Segregation

• Do not mix Manoyl oxide waste with other waste streams, particularly aqueous, halogenated, or reactive wastes.

• Collect solid Manoyl oxide waste in a designated, separate container.

Step 3: Container Selection and Labeling

• Use a chemically compatible, leak-proof container with a secure lid. A high-density polyethylene (B3416737) (HDPE) or glass container is suitable for solid organic waste.

• The container must be clearly labeled as "Hazardous Waste."

• The label must include:

  • The full chemical name: "Manoyl oxide"

  • The date of accumulation (when the first waste was added)

  • The primary hazard (e.g., "Caution: Chemical with Unknown Toxicity")

  • The laboratory or department of origin

Step 4: Storage

• Store the waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be well-ventilated and away from sources of ignition, heat, and incompatible materials.

• Ensure the container is kept closed at all times, except when adding waste.

Step 5: Disposal Request

• Once the container is full or has reached the institutional time limit for satellite accumulation, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do not attempt to dispose of Manoyl oxide down the drain or in the regular trash.

Logical Workflow for Manoyl Oxide Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Manoyl oxide in a laboratory setting.

Caption: Logical workflow for the proper disposal of Manoyl oxide.

Disclaimer: This information is intended as a guide and should not replace the specific protocols and regulations of your institution. Always consult with your Environmental Health and Safety (EHS) department for final guidance on chemical waste disposal.

References

• 1. Showing Compound Manoyl oxide (FDB006376) - FooDB [foodb.ca]
• 2. Manoyl oxide, epi-13 - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 13-Epi manoyl oxide | C20H34O | CID 18529657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. manoyl oxide, 596-84-9 [perflavory.com]
• 5. manoyl oxide, 596-84-9 [thegoodscentscompany.com]

Personal protective equipment for handling Manoyl oxide

For researchers, scientists, and professionals in drug development, ensuring laboratory safety is paramount. This guide provides immediate and essential safety and logistical information for handling Manoyl oxide, including operational procedures and disposal plans. While a specific Safety Data Sheet (SDS) for Manoyl oxide was not publicly available at the time of this writing, this document compiles best practices based on general chemical safety principles. It is crucial to obtain and consult the specific SDS for Manoyl oxide from your supplier before handling the substance.

Personal Protective Equipment (PPE)

When handling Manoyl oxide, a comprehensive approach to personal protection is necessary to minimize exposure and ensure safety. The following table summarizes the recommended PPE.

Protection Type	Equipment	Specification and Use
Eye Protection	Safety glasses with side shields or Goggles	Should meet ANSI Z87.1 standards. Goggles are required when there is a splash hazard.
Face Protection	Face shield	To be worn in addition to safety glasses or goggles when there is a significant risk of splashing or explosion.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Inspect gloves for integrity before each use. Change gloves immediately if contaminated, torn, or punctured. Avoid skin contact.
Laboratory coat	Must be fully buttoned with sleeves rolled down to protect skin and personal clothing from contamination.
Respiratory Protection	Chemical fume hood or certified respirator	Use a properly functioning chemical fume hood for all operations involving Manoyl oxide. If a fume hood is not available or insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.
Foot Protection	Closed-toe shoes	Shoes must fully cover the feet to protect against spills.

First Aid Procedures

In the event of exposure to Manoyl oxide, immediate and appropriate first aid is critical. The following table outlines first aid measures for different routes of exposure.

Exposure Route	First Aid Measures
Inhalation	1. Move the affected person to fresh air immediately. 2. If breathing is difficult, provide oxygen. 3. If breathing has stopped, begin artificial respiration. 4. Seek immediate medical attention.
Skin Contact	1. Immediately remove contaminated clothing. 2. Wash the affected area with soap and plenty of water for at least 15 minutes.[1] 3. Seek medical attention if irritation develops or persists.
Eye Contact	1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] 2. Remove contact lenses, if present and easy to do. 3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting unless directed to do so by medical personnel. 2. If the person is conscious, rinse their mouth with water. 3. Never give anything by mouth to an unconscious person. 4. Seek immediate medical attention.

Operational Plan for Safe Handling

A systematic approach to handling Manoyl oxide in the laboratory will minimize risks. Follow these step-by-step procedures for safe operation.

1. Pre-Operational Checks:

• Ensure a specific Safety Data Sheet (SDS) for Manoyl oxide is available and has been reviewed by all personnel involved.
• Verify that all necessary Personal Protective Equipment (PPE) is available, in good condition, and properly fitted.
• Confirm that the chemical fume hood is functioning correctly.
• Locate the nearest eyewash station and safety shower and ensure the pathways are unobstructed.
• Have appropriate spill cleanup materials readily available.

2. Handling Procedures:

• Conduct all work with Manoyl oxide in a well-ventilated area, preferably within a certified chemical fume hood.
• Wear the appropriate PPE as specified in the table above.
• Avoid the formation of dust and aerosols.
• Use the smallest quantity of the chemical necessary for the experiment.
• Keep containers of Manoyl oxide closed when not in use.
• Wash hands thoroughly with soap and water after handling, even if gloves were worn.

3. Post-Operational Procedures:

• Decontaminate all work surfaces and equipment after use.
• Properly label and store any remaining Manoyl oxide according to the manufacturer's recommendations.
• Dispose of all waste materials according to the disposal plan.
• Remove and properly dispose of contaminated PPE. Do not wear lab coats or other PPE outside of the laboratory.

Disposal Plan

Proper disposal of Manoyl oxide and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

• All waste contaminated with Manoyl oxide, including unused product, empty containers, and contaminated materials (e.g., gloves, absorbent pads), should be considered hazardous waste.
• Segregate Manoyl oxide waste from other waste streams.

2. Waste Collection and Storage:

• Collect Manoyl oxide waste in a designated, properly labeled, and sealed container.
• The container should be made of a material compatible with Manoyl oxide.
• Store the waste container in a well-ventilated, secure area away from incompatible materials.

3. Waste Disposal:

• Dispose of Manoyl oxide waste through a licensed hazardous waste disposal company.
• Follow all local, state, and federal regulations for hazardous waste disposal.
• Do not dispose of Manoyl oxide down the drain or in the regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Manoyl oxide.

Caption: Workflow for the safe handling of Manoyl oxide.

Emergency Response Decision Tree

This diagram outlines the decision-making process in the event of an emergency involving Manoyl oxide.

Caption: Decision tree for emergency response to Manoyl oxide incidents.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]